Acetamide, 2-amino-N-hydroxy-

• CAS: 5349-80-4

Core Science & Biosynthesis

An In-Depth Technical Guide to Acetamide, 2-amino-N-hydroxy- (Glycinohydroxamic Acid)

Introduction

Acetamide, 2-amino-N-hydroxy-, more commonly known as glycinohydroxamic acid, is the simplest alpha-amino hydroxamic acid. It belongs to a significant class of organic compounds that have garnered substantial interest in medicinal chemistry and drug development. The hydroxamic acid functional group (-CONHOH) is a powerful metal-chelating moiety, a characteristic that underpins the biological activity of many of its derivatives.[1] This guide provides a comprehensive overview of the structure, properties, and scientific context of glycinohydroxamic acid, offering field-proven insights for professionals engaged in chemical research and therapeutic design.

The core of glycinohydroxamic acid's utility lies in its structural simplicity combined with the potent functionality of the hydroxamic acid group. This moiety is a known pharmacophore responsible for the inhibition of various metalloenzymes, making it a valuable scaffold in the design of novel therapeutics.[1][2] This document will delve into the fundamental aspects of this molecule, from its chemical identity to its biological significance and the principles of its synthesis and analysis.

Chemical Structure and Identification

The foundational step in understanding any chemical entity is a precise definition of its structure and nomenclature. Glycinohydroxamic acid is structurally derived from the amino acid glycine, where the carboxylic acid group is formally condensed with hydroxylamine.[3]

Molecular Structure

The structure comprises a central carbonyl carbon double-bonded to an oxygen atom and single-bonded to both a nitrogen atom (part of the hydroxylamine group) and a methylene group (-CH2-), which is in turn bonded to a primary amine (-NH2).

Caption: 2D structure of Acetamide, 2-amino-N-hydroxy-.

Chemical Identifiers

Accurate identification is critical for database searches, procurement, and regulatory submissions. The key identifiers for this compound are summarized below.

Identifier	Value	Source
IUPAC Name	2-amino-N-hydroxyacetamide	[4]
Synonyms	Glycinohydroxamic acid, Glycine hydroxamate, 2-Aminoacetohydroxamic acid	[3][4]
CAS Registry Number	5349-80-4	[4]
Molecular Formula	C₂H₆N₂O₂	[4]
Molecular Weight	90.08 g/mol	[3]
Canonical SMILES	C(C(=O)NO)N	[4]
InChI Key	VDBCTDQYMZSQFQ-UHFFFAOYSA-N	[4]

Physicochemical and Computed Properties

The physicochemical properties of a molecule are paramount as they dictate its solubility, stability, and pharmacokinetic behavior. While extensive experimental data for glycinohydroxamic acid is not widely published, computational models provide valuable estimations.

Property	Value (Computed)	Source
XLogP3	-1.9	[3]
Hydrogen Bond Donor Count	3	[3]
Hydrogen Bond Acceptor Count	3	[3]
Topological Polar Surface Area	75.4 Ų	[3]
Rotatable Bond Count	1	[3]

• Interpretation for Drug Development: The highly negative XLogP3 value indicates that the molecule is very hydrophilic, suggesting good aqueous solubility but potentially poor passive diffusion across biological membranes. The high count of hydrogen bond donors and acceptors further supports its hydrophilic nature and potential for strong interactions with biological targets.

Synthesis and Reactivity

General Principles of Synthesis

The synthesis of hydroxamic acids is a well-established field in organic chemistry. The most common and direct approach involves the reaction of an activated carboxylic acid derivative, typically an ester, with hydroxylamine or its salt.[5] For glycinohydroxamic acid, a plausible and efficient synthesis strategy begins with N-protected glycine to prevent side reactions involving the free amine.

The rationale for this multi-step approach is rooted in ensuring chemoselectivity:

• Step 1: N-Protection: The primary amine of glycine is nucleophilic and would compete with hydroxylamine in reacting with the activated carboxyl group. Therefore, it must be protected with a suitable protecting group (e.g., Boc, Cbz) that is stable to the subsequent reaction conditions but can be removed cleanly.

• Step 2: Carboxyl Activation: The carboxylic acid is converted into a more reactive species, such as a methyl or ethyl ester, to facilitate nucleophilic acyl substitution by hydroxylamine.

• Step 3: Hydroxamic Acid Formation: The ester is treated with hydroxylamine hydrochloride in the presence of a base (like KOH or NaOH) to neutralize the HCl and generate free hydroxylamine in situ, which then attacks the ester carbonyl.

• Step 4: Deprotection: The N-protecting group is removed under conditions that do not affect the newly formed hydroxamic acid moiety (e.g., acidolysis for a Boc group).

Caption: A logical workflow for the synthesis of Glycinohydroxamic Acid.

Biological and Pharmacological Significance

Mechanism of Action: Metalloenzyme Inhibition

The primary mechanism underlying the biological activity of hydroxamic acids is their ability to act as potent inhibitors of metalloenzymes.[1] These enzymes utilize a metal ion, often zinc (Zn²⁺), within their active site to catalyze biochemical reactions. The hydroxamic acid functional group acts as a bidentate ligand, coordinating the metal ion with high affinity through its carbonyl oxygen and hydroxyl oxygen atoms. This chelation disrupts the normal catalytic function of the enzyme, leading to its inhibition.[5]

Caption: Chelation of the active site metal ion by the hydroxamic acid moiety.

Specific Biological Activity

While the hydroxamic acid class has broad activity, specific derivatives exhibit selectivity for certain enzymes. Glycinohydroxamic acid has been identified as an inhibitor of glycine dehydrogenase (aminomethyl-transferring) (EC 1.4.4.2) .[3] This enzyme is part of the glycine cleavage system, a critical pathway in amino acid metabolism. Inhibition of this enzyme can have significant effects on cellular processes that depend on glycine metabolism. The simple structure of glycinohydroxamic acid makes it a valuable tool compound for studying the glycine cleavage system and a foundational scaffold for designing more complex and selective inhibitors.

Proposed Analytical Methodologies

A self-validating system requires robust analytical methods for quality control and quantification. Although a specific, validated method for glycinohydroxamic acid is not prominent in the literature, a standard approach using reverse-phase high-performance liquid chromatography (RP-HPLC) can be proposed based on its structural properties.

Principles of HPLC Method Development

Given its high polarity, glycinohydroxamic acid is an ideal candidate for analysis by RP-HPLC, potentially with an aqueous-rich mobile phase or by using a column designed for polar analytes.

• Stationary Phase: A C18 column is a standard starting point, but for better retention of this polar molecule, an embedded polar group (e.g., polar-endcapped C18) or a HILIC (Hydrophilic Interaction Liquid Chromatography) column could be necessary.

• Mobile Phase: A gradient elution starting with a high percentage of aqueous buffer (e.g., water with 0.1% formic acid or trifluoroacetic acid for good peak shape) and ramping to an organic solvent like acetonitrile or methanol would be effective.

• Detection: The amide chromophore allows for UV detection, likely in the low UV range (e.g., 200-220 nm). For higher sensitivity and structural confirmation, coupling the HPLC to a mass spectrometer (LC-MS) is the gold standard. The expected molecular ion [M+H]⁺ would be at m/z 91.05.

Sample Protocol: Conceptual HPLC-UV Method

• Column: C18 Reverse-Phase Column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: Start at 5% B, hold for 2 minutes; ramp to 95% B over 10 minutes; hold for 2 minutes; return to 5% B and re-equilibrate.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Detection: UV at 210 nm.

• Column Temperature: 30 °C.

• Self-Validation: This protocol must be validated by assessing specificity, linearity, accuracy, precision, and limits of detection (LOD) and quantification (LOQ) according to standard guidelines (e.g., ICH Q2(R1)).

Conclusion

Acetamide, 2-amino-N-hydroxy- (glycinohydroxamic acid) represents a fundamental molecular scaffold of significant interest to the scientific community. Its structure, centered around the metal-chelating hydroxamic acid moiety, provides a basis for its documented role as a metalloenzyme inhibitor, specifically targeting glycine dehydrogenase. While detailed experimental characterization data is sparse in readily accessible literature, its properties can be reliably inferred from computational data and the well-understood chemistry of its functional groups. The principles outlined in this guide for its synthesis and analysis provide a robust framework for researchers and drug development professionals to confidently work with and innovate upon this versatile molecule.

References

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The Synthesis of Glycine Hydroxamate: A Technical Guide to Pathways and Mechanisms

For Researchers, Scientists, and Drug Development Professionals

Abstract

Glycine hydroxamate, a molecule of significant interest in medicinal chemistry and drug development, serves as a fundamental building block for a variety of bioactive compounds. Its synthesis is a critical process, demanding precision and a thorough understanding of the underlying reaction mechanisms. This in-depth technical guide provides a comprehensive overview of the primary synthesis pathway for glycine hydroxamate, focusing on the widely utilized method of reacting a glycine ester with hydroxylamine. The document delves into the mechanistic details of this transformation, offers a field-proven experimental protocol, and discusses the critical process parameters that influence reaction yield and purity. This guide is intended to equip researchers and professionals in drug development with the necessary knowledge to efficiently and reliably synthesize glycine hydroxamate.

Introduction: The Significance of Glycine Hydroxamate

Hydroxamic acids are a class of organic compounds characterized by the functional group R-CO-NH-OH. They are potent metal ion chelators, a property that underpins their diverse biological activities.[1] Glycine hydroxamate (also known as N-hydroxy-2-aminoacetamide), as the simplest amino acid-derived hydroxamic acid, is a key precursor in the synthesis of more complex molecules, including inhibitors of enzymes like histone deacetylases (HDACs) and matrix metalloproteinases (MMPs).[2] A firm grasp of its synthesis is therefore essential for the development of novel therapeutics.

The most common and practical approach to synthesizing glycine hydroxamate involves the nucleophilic acyl substitution reaction between a glycine ester and hydroxylamine.[2] This method is favored for its reliability and the ready availability of the starting materials.

The Primary Synthesis Pathway: From Glycine Ester to Glycine Hydroxamate

The synthesis of glycine hydroxamate is typically a two-step process, starting from the commercially available amino acid, glycine.

Step 1: Esterification of Glycine

The first step is the conversion of glycine to its corresponding ethyl ester, typically as a hydrochloride salt to improve stability and solubility in organic solvents. This is a classic Fischer esterification reaction.

Step 2: Conversion of Glycine Ethyl Ester to Glycine Hydroxamate

The core of the synthesis is the reaction of glycine ethyl ester with hydroxylamine.[2] This reaction is an example of aminolysis, where an amine (in this case, hydroxylamine) displaces the alkoxy group of an ester.[3]

The overall synthesis pathway can be visualized as follows:

Caption: Overall synthesis pathway of Glycine Hydroxamate.

In-Depth Reaction Mechanism

The conversion of glycine ethyl ester to glycine hydroxamate proceeds via a nucleophilic acyl substitution mechanism.[3] The key steps are as follows:

• Generation of Free Hydroxylamine: Hydroxylamine is often supplied as its hydrochloride salt (NH₂OH·HCl). A base, such as sodium methoxide (NaOMe) or potassium hydroxide (KOH), is required to deprotonate the hydroxylammonium ion and generate the free, nucleophilic hydroxylamine.[1]

• Nucleophilic Attack: The nitrogen atom of the free hydroxylamine, being a potent nucleophile, attacks the electrophilic carbonyl carbon of the glycine ethyl ester. This results in the formation of a tetrahedral intermediate.

• Proton Transfer: A proton is transferred from the positively charged nitrogen to the negatively charged oxygen of the tetrahedral intermediate.

• Elimination of the Leaving Group: The tetrahedral intermediate collapses, reforming the carbonyl double bond and expelling the ethoxide (⁻OCH₂CH₃) leaving group.

• Final Product Formation: The ethoxide, being a strong base, deprotonates the hydroxylammonium group of the intermediate product, yielding the final glycine hydroxamate and ethanol.

The mechanism is illustrated in the following diagram:

Caption: Mechanism of Glycine Hydroxamate formation.

Experimental Protocols

The following protocols are based on established methods for the synthesis of amino acid hydroxamates from their corresponding esters.[2][4]

Synthesis of Glycine Ethyl Ester Hydrochloride

Materials:

• Glycine

• Absolute Ethanol

• Thionyl Chloride (SOCl₂) or Dry HCl gas

• Anhydrous Diethyl Ether

Procedure:

• Suspend glycine in absolute ethanol in a round-bottom flask equipped with a magnetic stirrer and a reflux condenser.

• Cool the suspension in an ice bath.

• Slowly add thionyl chloride dropwise to the stirred suspension. Alternatively, bubble dry HCl gas through the suspension.

• After the addition is complete, remove the ice bath and reflux the mixture for 3-4 hours. The solution should become clear.

• Remove the solvent under reduced pressure using a rotary evaporator.

• Add anhydrous diethyl ether to the residue to precipitate the product.

• Filter the white solid, wash with anhydrous diethyl ether, and dry under vacuum to obtain glycine ethyl ester hydrochloride.

Rationale: The use of thionyl chloride or dry HCl in ethanol generates ethyl chloroformate or directly protonates the carboxylic acid, respectively, facilitating esterification. The hydrochloride salt form protects the amino group from side reactions and improves the product's crystallinity and stability.

Synthesis of Glycine Hydroxamate

Materials:

• Glycine Ethyl Ester Hydrochloride

• Hydroxylamine Hydrochloride (NH₂OH·HCl)

• Potassium Hydroxide (KOH) or Sodium Methoxide (NaOMe)

• Methanol

• Diethyl Ether

Procedure:

• Prepare a solution of hydroxylamine by dissolving hydroxylamine hydrochloride in methanol.

• In a separate flask, prepare a solution of potassium hydroxide or sodium methoxide in methanol.

• Cool both solutions in an ice bath.

• Slowly add the methanolic KOH or NaOMe solution to the hydroxylamine hydrochloride solution with stirring. A precipitate of KCl or NaCl will form.

• Filter the precipitate to obtain a clear solution of free hydroxylamine in methanol.

• Dissolve glycine ethyl ester hydrochloride in methanol and add it to the freshly prepared hydroxylamine solution.

• Stir the reaction mixture at room temperature for 12-24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, remove the methanol under reduced pressure.

• The resulting crude product can be purified by recrystallization from a suitable solvent system, such as methanol/diethyl ether.

Rationale: The in situ generation of free hydroxylamine from its hydrochloride salt using a strong base is a crucial step, as the free form is the active nucleophile.[1] Methanol is an excellent solvent for all reactants and facilitates the reaction. The final product is typically a solid that can be purified by recrystallization.

Quantitative Data and Characterization

The yield and purity of glycine hydroxamate are dependent on the specific reaction conditions and purification methods employed. While specific data for the direct synthesis of glycine hydroxamate is not extensively reported, analogous syntheses of other amino acid hydroxamates from their esters have reported yields ranging from 65% to 99%.[4]

Parameter	Typical Value/Method	Reference
Yield	65-99% (for analogous amino acid hydroxamates)	[4]
Purity	>95% (after recrystallization)	General laboratory practice
Characterization	¹H NMR, ¹³C NMR, Mass Spectrometry, IR Spectroscopy	Standard analytical techniques

Conclusion

The synthesis of glycine hydroxamate via the reaction of glycine ethyl ester with hydroxylamine is a robust and reliable method. A thorough understanding of the underlying nucleophilic acyl substitution mechanism and careful control of the reaction conditions are paramount to achieving high yields and purity. This technical guide provides the foundational knowledge and a practical protocol to aid researchers in the successful synthesis of this important building block for drug discovery and development.

References

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Unlocking Therapeutic Potential: A Technical Guide to Glycine Hydroxamate's Target Landscape

Foreword: The Scientific Imperative for Exploring Glycine Hydroxamate

In the landscape of modern drug discovery, the pursuit of novel chemical entities with multifaceted therapeutic potential is paramount. Glycine hydroxamate, a simple yet elegant molecule, stands at the intersection of two well-established pharmacophores: the essential amino acid glycine and the potent metal-chelating hydroxamic acid moiety. This unique combination presents a compelling rationale for its investigation as a modulator of key biological targets implicated in a spectrum of human diseases.

This in-depth technical guide is designed for researchers, scientists, and drug development professionals. It moves beyond a superficial overview to provide a foundational understanding of the potential therapeutic targets of glycine hydroxamate. Our approach is grounded in the established pharmacology of its constituent parts, offering a roadmap for the systematic investigation of this promising compound. We will delve into the mechanistic basis for its potential interactions with critical enzyme families and receptor systems, and provide detailed, field-proven experimental protocols to empower your research endeavors. The narrative that follows is built on the principles of scientific integrity, providing a self-validating framework for the exploration of glycine hydroxamate's therapeutic promise.

The Chemical Foundation: Understanding Glycine Hydroxamate

Glycine hydroxamate is synthesized from glycine, a non-essential amino acid that plays crucial roles as a neurotransmitter and a precursor for various important metabolites[1]. The defining feature of glycine hydroxamate is the conversion of glycine's carboxyl group into a hydroxamic acid (-CONHOH). This functional group is a powerful bidentate chelator of metal ions, particularly zinc (Zn²⁺) and iron (Fe³⁺)[1][2]. This metal-binding property is the cornerstone of the therapeutic potential of many hydroxamate-containing drugs[3][4].

The synthesis of hydroxamic acids can be achieved through several established methods, with a common approach involving the reaction of an activated carboxylic acid derivative (such as an ester or acid chloride) with hydroxylamine[2][3].

Potential Therapeutic Target I: Histone Deacetylases (HDACs)

The Rationale: Epigenetic Modulation in Disease

Histone deacetylases (HDACs) are a class of enzymes that play a critical role in epigenetic regulation by removing acetyl groups from lysine residues on histones and other non-histone proteins. This deacetylation leads to a more condensed chromatin structure, generally associated with transcriptional repression[5]. Aberrant HDAC activity is a hallmark of many cancers and neurological disorders, making them a prime target for therapeutic intervention.

Hydroxamic acids are a well-established class of HDAC inhibitors[4]. The hydroxamate moiety directly coordinates with the zinc ion in the active site of the HDAC enzyme, potently inhibiting its activity. Several hydroxamate-based HDAC inhibitors, such as Vorinostat (SAHA), are FDA-approved for the treatment of certain cancers[6]. Given this precedent, glycine hydroxamate is a strong candidate for investigation as an HDAC inhibitor. The glycine portion of the molecule could influence its specificity and pharmacokinetic properties.

Experimental Validation: A Step-by-Step Protocol for an In Vitro HDAC Inhibition Assay

This protocol outlines a robust, fluorescence-based assay to determine the inhibitory potential of glycine hydroxamate on HDAC activity.

Materials:

• Recombinant human HDAC enzyme (e.g., HDAC1, HDAC2, HDAC3, or HDAC6)

• Fluorogenic HDAC substrate (e.g., Boc-Lys(Ac)-AMC)

• HDAC Assay Buffer (e.g., 50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl₂)

• Trichostatin A (TSA) or SAHA (as a positive control inhibitor)

• Developer solution (containing a trypsin-like protease)

• Glycine hydroxamate (dissolved in a suitable solvent, e.g., DMSO)

• Black, flat-bottom 96-well microplate

• Fluorescence microplate reader (Excitation: 350-360 nm, Emission: 450-465 nm)

Procedure:

• Prepare Reagents:

  • Thaw all reagents on ice.

  • Prepare a serial dilution of glycine hydroxamate in HDAC Assay Buffer. The final concentrations should typically range from low nanomolar to high micromolar.

  • Prepare a similar dilution series for the positive control inhibitor (TSA or SAHA).

  • Dilute the HDAC enzyme to the desired working concentration in HDAC Assay Buffer. The optimal concentration should be determined empirically but is typically in the low nanomolar range.

  • Prepare the fluorogenic substrate to a 2X working concentration in HDAC Assay Buffer.

• Assay Setup:

  • Add 50 µL of the diluted HDAC enzyme to each well of the 96-well plate.

  • Add 5 µL of the glycine hydroxamate dilutions or control inhibitor to the respective wells.

  • Include wells with enzyme and buffer only (negative control) and wells with buffer only (background).

  • Incubate the plate at 37°C for 15 minutes to allow the inhibitor to bind to the enzyme.

• Enzymatic Reaction:

  • Initiate the reaction by adding 50 µL of the 2X fluorogenic substrate to all wells.

  • Incubate the plate at 37°C for 30-60 minutes. The incubation time should be optimized to ensure the reaction remains in the linear range.

• Signal Development and Measurement:

  • Stop the enzymatic reaction and develop the fluorescent signal by adding 50 µL of the developer solution to each well.

  • Incubate the plate at 37°C for 15 minutes.

  • Measure the fluorescence intensity using a microplate reader with the appropriate excitation and emission wavelengths.

• Data Analysis:

  • Subtract the background fluorescence from all readings.

  • Calculate the percentage of inhibition for each concentration of glycine hydroxamate using the following formula: % Inhibition = 100 - [((Fluorescence_Inhibitor - Fluorescence_Background) / (Fluorescence_NegativeControl - Fluorescence_Background)) * 100]

  • Plot the percentage of inhibition against the logarithm of the glycine hydroxamate concentration and fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.

Potential Therapeutic Target II: Matrix Metalloproteinases (MMPs)

The Rationale: Targeting Tissue Remodeling and Disease Progression

Matrix metalloproteinases (MMPs) are a family of zinc-dependent endopeptidases that are crucial for the degradation of extracellular matrix (ECM) components[7]. While essential for normal physiological processes like wound healing and tissue remodeling, dysregulated MMP activity is implicated in numerous pathologies, including cancer metastasis, arthritis, and cardiovascular diseases[7][8].

Similar to their action on HDACs, hydroxamic acids are potent inhibitors of MMPs due to the chelation of the catalytic zinc ion in the enzyme's active site[7]. The development of selective MMP inhibitors has been a significant focus of drug discovery, although achieving isoform selectivity has been a challenge[7]. The glycine moiety in glycine hydroxamate could potentially confer a degree of selectivity for certain MMP isoforms.

Experimental Validation: A Step-by-Step Protocol for an In Vitro MMP Inhibition Assay

This protocol describes a fluorescence-quenched substrate assay to assess the inhibitory activity of glycine hydroxamate against a specific MMP.

Materials:

• Recombinant human MMP enzyme (e.g., MMP-2, MMP-9)

• Fluorogenic MMP substrate (e.g., a FRET-based peptide substrate)

• MMP Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.5, 150 mM NaCl, 10 mM CaCl₂, 0.05% Brij-35)

• A broad-spectrum MMP inhibitor (e.g., GM6001) or a more specific inhibitor (as a positive control)

• Glycine hydroxamate (dissolved in a suitable solvent, e.g., DMSO)

• Black, flat-bottom 96-well microplate

• Fluorescence microplate reader (with appropriate excitation and emission wavelengths for the chosen substrate)

Procedure:

• Enzyme Activation (if necessary):

  • Some MMPs are produced as inactive proenzymes and require activation. Follow the manufacturer's instructions for activation (e.g., using APMA - p-aminophenylmercuric acetate).

• Prepare Reagents:

  • Prepare a serial dilution of glycine hydroxamate in MMP Assay Buffer.

  • Prepare a similar dilution series for the positive control inhibitor.

  • Dilute the activated MMP enzyme to the desired working concentration in MMP Assay Buffer.

• Assay Setup:

  • Add 50 µL of the diluted MMP enzyme to each well.

  • Add 5 µL of the glycine hydroxamate dilutions or control inhibitor to the respective wells.

  • Include negative control and background wells as described for the HDAC assay.

  • Incubate the plate at 37°C for 30 minutes.

• Enzymatic Reaction:

  • Initiate the reaction by adding 50 µL of the fluorogenic MMP substrate to each well.

  • Immediately begin monitoring the increase in fluorescence in kinetic mode at 37°C for 30-60 minutes.

• Data Analysis:

  • Determine the reaction rate (V) for each well by calculating the slope of the linear portion of the fluorescence versus time curve.

  • Calculate the percentage of inhibition for each concentration of glycine hydroxamate using the formula: % Inhibition = 100 - [(V_Inhibitor / V_NegativeControl) * 100]

  • Plot the percentage of inhibition against the logarithm of the glycine hydroxamate concentration and determine the IC₅₀ value.

Potential Therapeutic Target III: N-methyl-D-aspartate (NMDA) Receptors

The Rationale: Modulating Neurotransmission and Neuroprotection

The N-methyl-D-aspartate (NMDA) receptor is a glutamate-gated ion channel that plays a critical role in synaptic plasticity, learning, and memory[3][9]. For the NMDA receptor to be activated, it requires the binding of both glutamate and a co-agonist, which is typically glycine or D-serine[9]. Glycine binds to the GluN1 subunit of the receptor[10].

Glycine itself has demonstrated neuroprotective effects in models of ischemic stroke[10][11][12]. The introduction of the hydroxamate group to glycine could potentially alter its affinity for the glycine binding site on the NMDA receptor, leading to either enhanced or attenuated receptor function. This modulation could have significant therapeutic implications in neurological and psychiatric disorders where NMDA receptor dysfunction is implicated[3][9].

Experimental Validation: A Step-by-Step Protocol for Electrophysiological Recording of NMDA Receptor Activity

This protocol outlines the use of whole-cell patch-clamp electrophysiology to investigate the effect of glycine hydroxamate on NMDA receptor-mediated currents in cultured neurons or brain slices.

Materials:

• Cultured neurons (e.g., hippocampal or cortical neurons) or acute brain slices

• External recording solution (e.g., containing in mM: 140 NaCl, 5 KCl, 2 CaCl₂, 10 HEPES, 10 glucose, 0.001 tetrodotoxin, 0.01 bicuculline, pH 7.4)

• Internal patch pipette solution (e.g., containing in mM: 140 Cs-gluconate, 10 HEPES, 10 BAPTA, 2 Mg-ATP, 0.3 Na-GTP, pH 7.2)

• NMDA and Glycine (for receptor activation)

• Glycine hydroxamate

• Patch-clamp amplifier and data acquisition system

• Microscope with micromanipulators

Procedure:

• Cell/Slice Preparation:

  • Prepare cultured neurons or acute brain slices according to standard laboratory protocols.

  • Transfer the preparation to the recording chamber and perfuse with the external solution.

• Patch-Clamp Recording:

  • Establish a whole-cell patch-clamp recording from a target neuron.

  • Voltage-clamp the neuron at a holding potential of -60 mV.

• Application of Agonists and Modulators:

  • Apply a solution containing a saturating concentration of NMDA and a sub-saturating concentration of glycine to elicit a baseline NMDA receptor-mediated current.

  • After establishing a stable baseline, co-apply glycine hydroxamate at various concentrations along with the NMDA and glycine solution.

  • Record the changes in the amplitude and kinetics of the NMDA receptor-mediated current in the presence of glycine hydroxamate.

• Data Analysis:

  • Measure the peak amplitude of the NMDA receptor currents before and after the application of glycine hydroxamate.

  • Calculate the percentage of potentiation or inhibition of the current at each concentration of glycine hydroxamate.

  • Analyze the effects of glycine hydroxamate on the current kinetics, such as the rise time and decay time constant.

  • Construct a dose-response curve to determine the EC₅₀ or IC₅₀ of glycine hydroxamate's effect on the NMDA receptor.

Summary of Potential Targets and Data

Potential Target	Therapeutic Rationale	Key Pathologies	Anticipated Effect of Glycine Hydroxamate
Histone Deacetylases (HDACs)	Epigenetic modulation, induction of apoptosis and cell cycle arrest in cancer cells.	Cancer, Neurological Disorders	Inhibition of enzymatic activity.
Matrix Metalloproteinases (MMPs)	Inhibition of extracellular matrix degradation, preventing tumor invasion and metastasis.	Cancer, Arthritis, Cardiovascular Disease	Inhibition of enzymatic activity.
NMDA Receptors	Modulation of glutamatergic neurotransmission, potential for neuroprotection.	Stroke, Schizophrenia, Neurodegenerative Diseases	Modulation (potentiation or inhibition) of receptor function.

Note: Specific IC₅₀/EC₅₀ values for glycine hydroxamate are not yet widely reported in the literature and require experimental determination using the protocols provided.

Visualizing the Pathways and Workflows

Signaling Pathway: HDAC Inhibition by Glycine Hydroxamate

Caption: A generalized workflow for determining the inhibitory potency of a compound against a target enzyme.

Concluding Remarks and Future Directions

Glycine hydroxamate emerges as a molecule of significant therapeutic interest, warranting a thorough and systematic investigation of its biological activities. The foundational knowledge of its constituent parts provides a strong rationale for exploring its potential as an inhibitor of HDACs and MMPs, and as a modulator of NMDA receptors. The experimental protocols detailed in this guide offer a robust framework for elucidating the specific interactions of glycine hydroxamate with these targets and for quantifying its potency.

Future research should focus on determining the isoform selectivity of glycine hydroxamate for both HDACs and MMPs, as this will be critical for its potential therapeutic development. Furthermore, detailed structure-activity relationship (SAR) studies, exploring modifications to the glycine backbone, will be invaluable in optimizing its potency and selectivity. The exploration of glycine hydroxamate's effects in relevant cell-based and in vivo disease models will be the ultimate validation of its therapeutic potential. This guide serves as a catalyst for these future endeavors, empowering the scientific community to unlock the full therapeutic promise of this intriguing molecule.

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• Ugwu, D. I., et al. (2014). Synthesis and Biological Applications of Hydroxamates. American Journal of Organic Chemistry, 4(2), 26-51. [Link]

• Liu, R., et al. (2019). Glycine Exhibits Neuroprotective Effects in Ischemic Stroke in Rats through the Inhibition of M1 Microglial Polarization via the NF-κB p65/Hif-1α Signaling Pathway. The Journal of Immunology, 202(8), 2365-2377. [Link]

• Whittaker, M., et al. (2014). Glycine Oxidase Based High-Throughput Solid-Phase Assay for Substrate Profiling and Directed Evolution of (R)- and (S)-Selective Amine Transaminases. Analytical Chemistry, 86(21), 10798-10805. [Link]

• Popescu, G. K. (2014). Glycine-dependent activation of NMDA receptors. The Journal of General Physiology, 143(3), 325-340. [Link]

• Butler, K. V., et al. (2002). Histone deacetylase inhibitor selectively induces p21WAF1 expression and gene-associated histone acetylation. Proceedings of the National Academy of Sciences, 99(18), 11700-11705. [Link]

• Gróf, P., et al. (2005). Hydroxamate-based peptide inhibitors of matrix metalloprotease 2. Biochimie, 87(3-4), 335-341. [Link]

• Ugwu, D. I., et al. (2014). ChemInform Abstract: Synthesis and Biological Applications of Hydroxamates. ChemInform, 45(32). [Link]

• de Souza, A. C., et al. (2008). Glycine Provokes Lipid Oxidative Damage and Reduces the Antioxidant Defenses in Brain Cortex of Young Rats. Cellular and Molecular Neurobiology, 28(1), 51-61. [Link]

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Discovery of 2-amino-N-hydroxyacetamide as a urease inhibitor

An In-depth Technical Guide to the Discovery of 2-amino-N-hydroxyacetamide as a Urease Inhibitor

Abstract

Urease, a nickel-dependent metalloenzyme, is a critical factor in the pathogenesis of diseases caused by microorganisms like Helicobacter pylori and contributes to significant nitrogen loss in agriculture.[1][2][3] The inhibition of this enzyme is a major therapeutic and agrochemical target.[4][5] This guide provides a detailed examination of the discovery and characterization of 2-amino-N-hydroxyacetamide, also known as glycine hydroxamate, as a potent urease inhibitor. We will explore the foundational role of the hydroxamic acid scaffold, the scientific rationale for investigating amino acid derivatives, the specific inhibitory mechanism, and the quantitative evaluation of its efficacy. This document consolidates field-proven experimental protocols, kinetic data, and mechanistic insights to serve as a comprehensive resource for researchers in enzymology and drug development.

Introduction: The Significance of Urease Inhibition

Urease (EC 3.5.1.5) catalyzes the hydrolysis of urea into ammonia and carbamate, which subsequently decomposes to form a second molecule of ammonia and carbonic acid.[6] This reaction, while simple, has profound physiological and economic consequences.

• In Medicine: Urease is a primary virulence factor for pathogens such as Helicobacter pylori and Proteus mirabilis. In the stomach, H. pylori utilizes urease-generated ammonia to neutralize gastric acid, allowing it to colonize the mucosal lining, which can lead to peptic ulcers and gastric cancer.[3][7] In the urinary tract, urease activity increases urine pH, promoting the formation of struvite (magnesium ammonium phosphate) stones and catheter encrustation.[8][9]

• In Agriculture: Urea is the most widely used nitrogen fertilizer globally. However, its rapid hydrolysis by soil urease leads to substantial nitrogen loss through ammonia volatilization, reducing fertilizer efficiency and causing environmental pollution.[1][2]

Consequently, the development of effective urease inhibitors is a critical goal for both treating infectious diseases and improving agricultural sustainability.[1][4]

The Hydroxamic Acid Scaffold: A Foundation for Urease Inhibition

The discovery of urease inhibitors has been an active area of research for decades.[4][5] Among the various classes of inhibitors, hydroxamic acids (R-CO-NHOH) have emerged as a particularly important group.[4]

Causality of Selection: The rationale for investigating hydroxamic acids is twofold:

• Structural Analogy: The core structure of hydroxamic acids bears a resemblance to urea, the natural substrate of urease, suggesting they could act as competitive inhibitors by fitting into the enzyme's active site.[4][10]

• Metal Chelation: Urease's catalytic activity is dependent on a dinuclear nickel center in its active site. Hydroxamic acids are excellent metal-chelating agents, capable of binding to these nickel ions and disrupting the catalytic mechanism.[4][10]

Acetohydroxamic acid (AHA) is the prototypical urease inhibitor and the only one currently approved for clinical use, primarily for preventing urinary stones.[9][10] However, its use is limited by side effects, driving the search for novel derivatives with improved potency and safety profiles.[9]

Discovery of 2-amino-N-hydroxyacetamide (Glycine Hydroxamate)

Building upon the established potential of the hydroxamic acid scaffold, researchers sought to explore how modifications to the 'R' group would affect inhibitory activity. A logical and systematic approach was to investigate derivatives of naturally occurring amino acids. This led to the synthesis and evaluation of α-aminoacyl hydroxamic acids, including 2-amino-N-hydroxyacetamide (glycine hydroxamate).

A seminal study systematically evaluated a series of nineteen α-aminoacyl hydroxamic acids against Jack Bean urease.[11] This work provided the first quantitative evidence of glycine hydroxamate's efficacy and allowed for a comparative analysis of structure-activity relationships within this subclass.

Proposed Synthesis

While a specific, dedicated synthesis for 2-amino-N-hydroxyacetamide is not detailed in the primary inhibitory literature, a plausible route can be designed based on standard organic chemistry principles for amino acid modification.[12][13] The key is to protect the amino group of glycine, convert the carboxylic acid to a hydroxamate, and then deprotect the amino group.

Caption: Proposed synthetic workflow for 2-amino-N-hydroxyacetamide.

Mechanism of Action: Chelation of the Dinuclear Nickel Center

The inhibitory action of 2-amino-N-hydroxyacetamide, like other hydroxamates, is primarily attributed to its interaction with the nickel ions at the urease active site.[4][14] The hydroxamic acid moiety acts as a bidentate ligand, coordinating with both nickel ions, effectively blocking the binding of the urea substrate and inhibiting the catalytic hydrolysis.[5][14]

The presence of the α-amino group in glycine hydroxamate does not significantly alter this core mechanism compared to simpler fatty acyl hydroxamic acids, as evidenced by comparable IC50 values.[11] However, the dissociation of this amino group (or other acidic/basic groups in different derivatives) can influence the inhibitor's overall charge and its optimal pH for activity.[11]

Caption: Binding of glycine hydroxamate to the nickel ions in the urease active site.

Quantitative Analysis of Inhibitory Potency

The inhibitory power of a compound is quantified by its half-maximal inhibitory concentration (IC50), which is the concentration required to reduce enzyme activity by 50%. The study by Kobashi et al. (1975) provides these values for a range of aminoacyl hydroxamic acids, allowing for direct comparison.

Inhibitor (Aminoacyl Hydroxamic Acid)	IC50 (µM)
Glycine Hydroxamate	11.0
Alanine Hydroxamate	10.0
Serine Hydroxamate	9.5
Phenylalanine Hydroxamate	7.0
Methionine Hydroxamate	3.9
Aspartic-β-Hydroxamic Acid	1300
Lysine Hydroxamate	1600
Thiourea (Standard Control)	21.0
Data adapted from Kobashi et al., J Biochem, 1975.[11]

Field-Proven Insight: The data clearly demonstrates that glycine hydroxamate is a potent inhibitor of urease, with an IC50 value of 11.0 µM, which is nearly twice as effective as the standard inhibitor thiourea.[11] The study also reveals important structure-activity relationships: the presence of an additional carboxyl or ω-amino group (as in aspartic-β- and lysine-hydroxamic acids) significantly reduces inhibitory power, likely due to unfavorable charge interactions.[11]

Experimental Protocols for Inhibitor Characterization

The following protocols represent a self-validating system for the screening and kinetic characterization of urease inhibitors like 2-amino-N-hydroxyacetamide.

Overall Experimental Workflow

Caption: Workflow for characterizing a potential urease inhibitor.

Protocol 1: Urease Inhibition Assay (Berthelot Method)

This protocol is a robust method for initial screening, based on the colorimetric quantification of ammonia produced by urease.[3][15][16]

Principle: Ammonia reacts with a phenol-hypochlorite solution in the presence of a catalyst (sodium nitroprusside) to form a blue-green indophenol dye. The absorbance of this dye, measured around 625-670 nm, is directly proportional to the ammonia concentration.[15][16]

Reagents:

• Assay Buffer: 100 mM Phosphate Buffer, pH 7.0-7.5.

• Urease Solution: Jack Bean Urease (e.g., 1 U/mL) prepared fresh in Assay Buffer.[17]

• Substrate Solution: 300 mM Urea in Assay Buffer.[17]

• Test Compound: 2-amino-N-hydroxyacetamide dissolved in a suitable solvent (e.g., water or DMSO).

• Positive Control: Acetohydroxamic acid or Thiourea.

• Reagent A (Phenol-Nitroprusside): 5g phenol and 25mg sodium nitroprusside in 500 mL ddH₂O.[17]

• Reagent B (Alkaline Hypochlorite): 0.2% sodium hypochlorite in an alkaline solution.[17]

Procedure (96-well plate format):

• Setup: Designate wells for blanks, negative controls (enzyme + substrate, no inhibitor), positive controls, and test compounds.

• Add Reagents:

  • To all wells, add 10 µL of Assay Buffer.

  • Add 10 µL of the appropriate solution: solvent (for negative control), positive control, or test compound.

  • Add 20 µL of Urease Solution to all wells except the blank. Add 20 µL of Assay Buffer to the blank wells.

• Pre-incubation: Mix gently and incubate the plate at 37°C for 10-15 minutes to allow the inhibitor to interact with the enzyme.[18]

• Initiate Reaction: Add 40 µL of Substrate Solution to all wells to start the enzymatic reaction.

• Incubation: Incubate at 37°C for 30 minutes.[19]

• Develop Color: Add 50 µL of Reagent A followed by 50 µL of Reagent B to all wells.

• Final Incubation: Incubate at room temperature for 5-10 minutes for color development.[17]

• Measure: Read the absorbance at 630 nm using a microplate reader.

• Calculate Inhibition:

  • % Inhibition = [1 - (ODtest - ODblank) / (ODcontrol - ODblank)] x 100.[3][15]

Protocol 2: IC50 Determination

This protocol determines the concentration of the inhibitor required to reduce enzyme activity by 50%.[3]

Procedure:

• Prepare a serial dilution of 2-amino-N-hydroxyacetamide (e.g., 8-10 concentrations spanning a range from expected low to high inhibition).

• Perform the Urease Inhibition Assay (Protocol 1) for each concentration in triplicate.

• Calculate the % Inhibition for each concentration.

• Plot % Inhibition versus the logarithm of the inhibitor concentration.

• Fit the data to a sigmoidal dose-response curve using non-linear regression analysis to determine the IC50 value.[3]

Protocol 3: Kinetic Analysis to Determine Inhibition Mode

This protocol elucidates the mechanism of inhibition (e.g., competitive, non-competitive) by measuring reaction rates at varying substrate and inhibitor concentrations.[3][6]

Procedure:

• Experimental Matrix: Set up a matrix of reactions. Use at least 4-5 different concentrations of the substrate (urea) and 3-4 concentrations of the inhibitor (e.g., 0, 0.5 x IC50, 1 x IC50, 2 x IC50).[3]

• Assay Performance: For each condition in the matrix, perform the urease activity assay (as in Protocol 1), ensuring that measurements are taken in the initial, linear phase of the reaction.

• Calculate Velocity: Convert the rate of change in absorbance (OD/min) to reaction velocity (V), typically in µmol/min.

• Data Analysis (Lineweaver-Burk Plot):

  • Calculate the reciprocal of the velocity (1/V) and the reciprocal of the substrate concentration (1/[S]) for each data point.

  • Create a Lineweaver-Burk plot by graphing 1/V (y-axis) versus 1/[S] (x-axis) for each inhibitor concentration.

  • Interpretation:

    • Competitive Inhibition: Lines intersect on the y-axis.

    • Non-competitive Inhibition: Lines intersect on the x-axis.[20]

    • Uncompetitive Inhibition: Lines are parallel.

    • Mixed Inhibition: Lines intersect in the second or third quadrant.[6]

Conclusion and Future Perspectives

The discovery of 2-amino-N-hydroxyacetamide (glycine hydroxamate) as a potent urease inhibitor validates the strategic exploration of amino acid derivatives built upon the hydroxamic acid scaffold. With an IC50 value superior to the standard inhibitor thiourea, it represents a promising lead compound.[11] The α-amino group provides a handle for further chemical modification to potentially improve potency, selectivity, or pharmacokinetic properties. Future research should focus on structural biology studies (e.g., co-crystallization with urease) to visualize the precise binding interactions and guide the rational design of next-generation inhibitors for therapeutic and agricultural applications.

References

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• Title: Nitrogen Loss Deep Dives: Urease Inhibitors Source: Koch Agronomic Services URL: [Link]

• Title: Unraveling Binding Mechanism and Stability of Urease Inhibitors: A QM/MM MD Study Source: National Institutes of Health (NIH) URL: [Link]

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• Title: Chemistry and mechanism of urease inhibition Source: PubMed URL: [Link]

• Title: Inhibition of urease-mediated ammonia production by 2-octynohydroxamic acid in hepatic encephalopathy Source: PubMed URL: [Link]

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• Title: Acetohydroxamic acid: clinical studies of a urease inhibitor in patients with staghorn renal calculi Source: PubMed URL: [Link]

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• Title: Preparation, urease inhibition mechanisms, and anti-Helicobacter pylori activities of hesperetin-7-rhamnoglucoside Source: National Institutes of Health (NIH) URL: [Link]

• Title: Rational design and in vitro testing of new urease inhibitors to prevent urinary catheter blockage Source: RSC Publishing URL: [Link]

• Title: Synthesis of Methyl-2[N-subtituted-N-(2-hydroxyethyl)]amino-2-hydroxyacetates and 2-Hydroxy-4-alkylperhydro-1,4-oxazin-3-ones Source: ResearchGate URL: [Link]

• Title: Urease Inhibitory Kinetic Studies of Various Extracts and Pure Compounds from Cinnamomum Genus Source: ResearchGate URL: [Link]

• Title: Antibacterial action of the urease inhibitor acetohydroxamic acid on Helicobacter pylori Source: ResearchGate URL: [Link]

• Title: Screening and Identification of Herbal Urease Inhibitors Using Surface Plasmon Resonance Biosensor Source: Research Journal of Pharmacognosy URL: [Link]

• Title: Berthelot's Urease Activity Assay Source: iGEM URL: [Link]

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• Title: Kinetics and mechanism of jack bean urease inhibition by Hg2+ Source: PubMed Central (PMC) URL: [Link]

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Literature review on the function of amino acid hydroxamates

An In-depth Technical Guide to the Function and Application of Amino Acid Hydroxamates

Authored by a Senior Application Scientist

Foreword

In the landscape of modern drug discovery and chemical biology, few functional groups have demonstrated the versatility and therapeutic impact of the hydroxamate moiety, particularly when incorporated into an amino acid scaffold. These molecules, amino acid hydroxamates, represent a cornerstone in the inhibition of metalloenzymes, a vast and functionally diverse class of proteins central to human health and disease. This guide is designed for researchers, medicinal chemists, and drug development professionals. It moves beyond a simple recitation of facts to provide a deep, mechanistic understanding of why and how these compounds function, the rationale behind their design, and the practical methodologies for their evaluation. We will explore their fundamental coordination chemistry, delve into their interactions with key enzyme families, and provide actionable protocols, grounding every concept in the authoritative literature that forms the bedrock of our field.

The Hydroxamate Functional Group: A Master Key for Metalloenzyme Locks

At its core, the remarkable functionality of amino acid hydroxamates stems from the hydroxamic acid group (-CONHOH). This moiety is not merely a passive structural element but an active, metal-seeking pharmacophore. Its power lies in its electronic structure, which allows it to act as an exceptional chelator for transition metal ions that are essential for the catalytic activity of many enzymes.

The deprotonated form, the hydroxamate anion (-CONHO⁻), presents two oxygen atoms—the carbonyl oxygen and the hydroxyl oxygen—as a potent bidentate ligand.[1] This arrangement is sterically and electronically ideal for coordinating with positively charged metal ions, most notably Zinc (Zn²⁺), but also Iron (Fe³⁺) and Nickel (Ni²⁺).[2][3] This chelation event is the primary mechanism of action for the vast majority of hydroxamate-based inhibitors. By binding to the catalytic metal ion in an enzyme's active site, the hydroxamate effectively displaces a key water molecule or other substrate-coordinating groups, rendering the enzyme inactive.[4] The amino acid portion of the molecule serves as a scaffold, providing crucial secondary interactions with the enzyme's binding pockets to confer potency and, critically, selectivity.

The general mechanism of inhibition is a testament to elegant chemical design, where the hydroxamate acts as a high-affinity anchor, locking the inhibitor onto the metallic heart of the enzyme.

Caption: General mechanism of metalloenzyme inhibition by an amino acid hydroxamate.

Major Classes of Enzyme Targets and Therapeutic Frontiers

The metal-chelating prowess of amino acid hydroxamates has been exploited to target several classes of metalloenzymes implicated in a wide array of human diseases.

Histone Deacetylases (HDACs)

HDACs are zinc-dependent enzymes that play a pivotal role in epigenetic regulation by removing acetyl groups from lysine residues on histone tails.[5] This action leads to chromatin condensation and transcriptional repression. In many cancers, HDACs are overexpressed, leading to the silencing of tumor suppressor genes.[5]

Mechanism and Rationale: Hydroxamate-based HDAC inhibitors (HDACis) function by coordinating the catalytic Zn²⁺ ion within the enzyme's deep active site channel.[2] This blocks substrate access and leads to the accumulation of acetylated histones, which in turn reactivates silenced tumor suppressor genes, inducing cell cycle arrest, differentiation, and apoptosis in cancer cells.[5] The success of this strategy is validated by the FDA approval of several hydroxamate-based drugs for cancer therapy.[2][6]

Drug Name (Brand)	FDA Approval	Primary Indication(s)	Target Profile	Reference
Vorinostat (Zolinza)	2006	Cutaneous T-cell lymphoma	Pan-HDAC Inhibitor	[2]
Belinostat (Beleodaq)	2014	Peripheral T-cell lymphoma	Pan-HDAC Inhibitor	[2]
Panobinostat (Farydak)	2015	Multiple myeloma	Pan-HDAC Inhibitor	[2]

Matrix Metalloproteinases (MMPs)

MMPs are a family of zinc- and calcium-dependent endopeptidases responsible for degrading components of the extracellular matrix (ECM).[1] While essential for normal tissue remodeling, their aberrant activity is a hallmark of diseases like cancer (facilitating invasion and metastasis), arthritis, and chronic inflammation.[1][4]

Mechanism and Rationale: The hydroxamic acid group of MMP inhibitors acts as a potent bidentate ligand for the active site Zn²⁺ ion, preventing the enzyme from cleaving its protein substrates.[1][4] Early broad-spectrum inhibitors like Marimastat and Batimastat, while potent, failed in late-stage clinical trials largely due to a lack of selectivity, leading to side effects.[2][7] This underscored a critical lesson in the field: achieving isoform selectivity is paramount for therapeutic success. Current research focuses on designing inhibitors whose amino acid scaffolds can form specific interactions with unique exosites or sub-pockets of individual MMPs.[8]

Aminopeptidases

Aminopeptidases are metalloenzymes that catalyze the cleavage of amino acids from the N-terminus of proteins and peptides, a process vital for protein turnover.[9] Their inhibition is an attractive therapeutic strategy for cancer and infectious diseases like malaria.[9]

Mechanism and Rationale: Amino acid hydroxamates are highly effective inhibitors of these enzymes.[3] A fascinating aspect of this interaction is its stereospecificity. For certain aminopeptidases, hydroxamates derived from D-amino acids are significantly more potent inhibitors than their natural L-isomer counterparts. This provides a compelling rationale for exploring non-natural stereochemistries during drug design to enhance binding affinity and potentially improve metabolic stability.[10]

Enzyme Source	Inhibitor	Stereoisomer	Inhibition Constant (Kᵢ)	Reference
Aeromonas Aminopeptidase	Leucine Hydroxamate	D-Isomer	2.0 x 10⁻⁹ M	[10]
Aeromonas Aminopeptidase	Leucine Hydroxamate	L-Isomer	3.0 x 10⁻⁷ M	[10]
Swine Kidney Aminopeptidase	Valine Hydroxamate	D-Isomer	1.0 x 10⁻⁷ M	[10]
Swine Kidney Aminopeptidase	Valine Hydroxamate	L-Isomer	1.0 x 10⁻⁶ M	[10]

Urease

Urease is a nickel-containing enzyme produced by various bacteria, including Helicobacter pylori. By hydrolyzing urea into ammonia, it neutralizes gastric acid, allowing the bacteria to colonize the stomach lining, leading to ulcers and increasing the risk of gastric cancer.[11]

Mechanism and Rationale: The hydroxamate group effectively chelates the two Ni²⁺ ions in the urease active site, potently inhibiting its enzymatic activity.[12] Amino acid hydroxamates have been shown to be powerful urease inhibitors. The specific amino acid side chain plays a significant role in inhibitory power, likely by forming additional interactions within the active site.[13]

Amino Acid Hydroxamate	I₅₀ (vs. Jack Bean Urease)	Reference
Methionine-hydroxamic acid	3.9 x 10⁻⁶ M	[13]
Phenylalanine-hydroxamic acid	9.0 x 10⁻⁶ M	[13]
Alanine-hydroxamic acid	2.5 x 10⁻⁵ M	[13]
Glycine-hydroxamic acid	4.0 x 10⁻⁵ M	[13]

Peptide Deformylase (PDF)

PDF is a metalloenzyme found in bacteria that removes the N-formyl group from newly synthesized proteins.[14] This process is essential for bacterial survival but absent in the cytoplasm of mammalian cells, making PDF an excellent and specific target for novel antibacterial agents.[14][15] Hydroxamate-based inhibitors have been developed that show potent PDF inhibition and broad-spectrum antibacterial activity.[15][16]

Core Experimental Methodologies

Synthesizing and evaluating these compounds requires robust and reproducible protocols. The following methodologies represent self-validating systems for the preparation and functional assessment of amino acid hydroxamates.

Protocol: Synthesis of an α-Amino Acid Hydroxamate from an Ester

This protocol describes a common and reliable method for converting an N-protected amino acid ester to its corresponding hydroxamic acid. The choice of an ester starting material is often favored for its stability and ease of handling compared to a more reactive acid chloride.[3][17]

Rationale: The reaction is a nucleophilic acyl substitution. Hydroxylamine (NH₂OH), often generated in situ from its hydrochloride salt with a strong base like potassium hydroxide (KOH) or sodium methoxide (NaOMe), acts as the nucleophile. The reaction is typically performed in an alcoholic solvent like methanol. A large excess of hydroxylamine is used to drive the reaction to completion.[17]

Caption: Experimental workflow for the synthesis of an amino acid hydroxamate.

Step-by-Step Methodology:

• Preparation: In a round-bottom flask, dissolve hydroxylamine hydrochloride (e.g., 5-10 equivalents) in methanol. Cool the solution in an ice bath.

• Base Addition: Slowly add a solution of potassium hydroxide (equimolar to hydroxylamine HCl) in methanol. A precipitate of KCl will form. Stir for 30 minutes.

• Filtration: Filter the mixture to remove the KCl precipitate, yielding a methanolic solution of free hydroxylamine.

• Reaction: To a separate flask, dissolve the N-protected amino acid methyl or ethyl ester (1 equivalent) in methanol. Add the hydroxylamine solution from step 3.

• Monitoring: Allow the reaction to stir at room temperature. Monitor its progress by Thin Layer Chromatography (TLC) until the starting ester is consumed (typically 2-24 hours).

• Workup: Once complete, concentrate the reaction mixture under reduced pressure. Redissolve the residue in water and acidify to pH ~7 with dilute HCl.

• Extraction: Extract the aqueous layer with an organic solvent such as ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Purification: Concentrate the filtrate and purify the crude product by flash column chromatography or recrystallization to yield the pure amino acid hydroxamate.

• Validation: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Protocol: In Vitro Fluorogenic HDAC Inhibition Assay

This protocol provides a reliable method to determine the inhibitory potency (IC₅₀) of a synthesized compound against a specific HDAC isoform.

Rationale: The assay utilizes a substrate that is non-fluorescent until deacetylated by the HDAC enzyme. A subsequent "developer" solution, containing a protease, cleaves the deacetylated substrate to release a highly fluorescent molecule (e.g., AMC or AFC). The intensity of the fluorescence is directly proportional to HDAC activity. An inhibitor will reduce the rate of substrate deacetylation, resulting in a lower fluorescence signal. The causality is direct: more effective inhibition leads to a weaker signal. The system is self-validating through the inclusion of "no enzyme" and "no inhibitor" controls.

Caption: Workflow for an in vitro fluorogenic enzyme inhibition assay (e.g., HDAC).

Step-by-Step Methodology:

• Compound Preparation: Prepare a serial dilution of the test amino acid hydroxamate in assay buffer, typically ranging from picomolar to micromolar concentrations.

• Plate Setup: In a 96-well microplate, add the diluted compounds. Include wells for a positive control (no inhibitor) and a negative control (no enzyme).

• Enzyme Addition: Add a solution of the purified, recombinant HDAC enzyme to all wells except the negative control. Incubate for 10-15 minutes at 37°C to allow the inhibitor to bind.

• Reaction Initiation: Add the fluorogenic acetylated-lysine substrate to all wells to start the reaction.

• Incubation: Incubate the plate at 37°C for a defined period (e.g., 60 minutes).

• Development: Stop the enzymatic reaction by adding the developer solution. This solution typically contains a strong HDAC inhibitor (like Trichostatin A) and a protease that will cleave only the deacetylated substrate. Incubate for another 15-20 minutes.

• Measurement: Read the fluorescence intensity on a plate reader using the appropriate excitation and emission wavelengths.

• Data Analysis: Subtract the background fluorescence (negative control) from all readings. Calculate the percent inhibition for each compound concentration relative to the positive control. Plot the percent inhibition versus the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Challenges and Future Directions

Despite their successes, the development of amino acid hydroxamates is not without challenges.

• Mutagenicity and Toxicity: A primary concern is the potential for hydroxamic acids to be mutagenic.[18] This may be related to their metabolic activation or the potential for the molecule to undergo a Lossen rearrangement under certain physiological conditions.[2] This risk has hindered the application of hydroxamates for chronic, non-life-threatening diseases.

• Selectivity: As learned from the MMP field, achieving selectivity for a single enzyme isoform within a large family is difficult but essential to minimize off-target effects.[6][18]

• Pharmacokinetics: Like many small molecules, achieving good oral bioavailability, metabolic stability, and a suitable half-life remains a constant challenge in drug design.[9]

The future of the field lies in overcoming these hurdles. This includes the design of highly selective inhibitors by targeting unique structural features of enzymes and the development of novel "bioisosteres"—alternative metal-binding groups that can replace the hydroxamate moiety to retain potency while reducing potential toxicity.[2]

Conclusion

Amino acid hydroxamates are a powerful and enduring class of molecules in chemical biology and medicine. Their function is elegantly simple: the hydroxamate group acts as a high-affinity anchor for a catalytic metal ion, while the amino acid scaffold fine-tunes potency and selectivity. This fundamental principle has led to life-saving cancer drugs and continues to provide promising leads for treating a host of other diseases. For researchers and drug developers, a deep, mechanistic understanding of their chemistry, biological targets, and evaluation methods is not just beneficial—it is essential for innovating the next generation of metalloenzyme inhibitors.

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Early-Stage Research on 2-amino-N-hydroxyacetamide Derivatives: A Technical Guide for Drug Development Professionals

This document provides a comprehensive overview of the critical steps and considerations in the early-stage research of 2-amino-N-hydroxyacetamide derivatives. From chemical synthesis to in vivo evaluation, this guide is intended to equip researchers, scientists, and drug development professionals with the necessary knowledge to navigate the complexities of advancing this class of compounds from the laboratory toward clinical applications.

Introduction: The Therapeutic Promise of the 2-amino-N-hydroxyacetamide Scaffold

The 2-amino-N-hydroxyacetamide scaffold has emerged as a privileged structure in medicinal chemistry, primarily due to its ability to effectively chelate metal ions in the active sites of various enzymes. This characteristic has positioned its derivatives as potent inhibitors of metalloenzymes, particularly histone deacetylases (HDACs) and matrix metalloproteinases (MMPs), which are implicated in a range of pathologies, including cancer and neurodegenerative disorders.

The core structure, characterized by a hydroxamic acid moiety linked to an amino acid-like framework, provides a versatile platform for chemical modification. This allows for the fine-tuning of inhibitory potency, selectivity, and pharmacokinetic properties, making it an attractive starting point for the design of novel therapeutics. This guide will delve into the technical aspects of harnessing the potential of this scaffold in a preclinical setting.

Synthetic Strategies: Building the 2-amino-N-hydroxyacetamide Core

The synthesis of 2-amino-N-hydroxyacetamide derivatives is a critical first step in their evaluation. A variety of synthetic routes have been developed, with the choice of method often depending on the desired substitutions and the scale of the synthesis. A common and effective approach involves the coupling of a protected amino acid with hydroxylamine.

General Synthesis Workflow

The synthesis typically begins with an N-protected amino acid, which serves as the backbone of the molecule. The choice of protecting group is crucial to prevent unwanted side reactions and is typically one that can be removed under mild conditions in the final steps. The carboxylic acid of the protected amino acid is then activated to facilitate amide bond formation with a protected hydroxylamine derivative. The final step involves the deprotection of both the amino and hydroxyl groups to yield the desired 2-amino-N-hydroxyacetamide derivative.

A generalized workflow for the synthesis of 2-amino-N-hydroxyacetamide derivatives.

Detailed Protocol: Synthesis of a Representative Derivative

The following protocol outlines the synthesis of a generic 2-(acylamino)-N-hydroxyacetamide derivative, a common structural motif in HDAC inhibitors.

Step 1: N-Acylation of an Amino Acid Ester

• Dissolve the starting amino acid methyl ester hydrochloride (1.0 eq) in a suitable solvent such as dichloromethane (DCM).

• Add a base, for instance, triethylamine (2.2 eq), to neutralize the hydrochloride salt.

• Cool the reaction mixture to 0°C in an ice bath.

• Slowly add the desired acyl chloride (1.1 eq).

• Allow the reaction to warm to room temperature and stir overnight.

• Wash the reaction mixture with water and brine, then dry the organic layer over anhydrous sodium sulfate.

• Purify the crude product by column chromatography to obtain the N-acylated amino acid methyl ester.

Step 2: Hydrolysis of the Ester

• Dissolve the N-acylated amino acid methyl ester (1.0 eq) in a mixture of tetrahydrofuran (THF) and water.

• Add lithium hydroxide (1.5 eq) and stir the mixture at room temperature for 2-4 hours.

• Acidify the reaction mixture with 1N HCl to pH 3-4.

• Extract the product with ethyl acetate.

• Dry the organic layer and concentrate under reduced pressure to yield the N-acylated amino acid.

Step 3: Formation of the Hydroxamic Acid

• Dissolve the N-acylated amino acid (1.0 eq) in DMF.

• Add 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.2 eq) and hydroxybenzotriazole (HOBt) (1.2 eq).[1]

• Stir the mixture at room temperature for 30 minutes.

• Add a solution of hydroxylamine hydrochloride (1.2 eq) and a base like diisopropylethylamine (DIPEA) (1.5 eq) in DMF.

• Stir the reaction at room temperature overnight.

• Purify the final product by preparative HPLC to obtain the desired 2-(acylamino)-N-hydroxyacetamide derivative.

Mechanism of Action: Targeting Metalloenzymes

The primary mechanism of action for 2-amino-N-hydroxyacetamide derivatives lies in their ability to inhibit metalloenzymes, most notably histone deacetylases (HDACs).

Histone Deacetylase (HDAC) Inhibition

HDACs are a class of enzymes that remove acetyl groups from lysine residues on histones and other proteins. This deacetylation leads to a more compact chromatin structure, restricting the access of transcription factors to DNA and thereby repressing gene expression. In many cancers, HDACs are overexpressed, leading to the silencing of tumor suppressor genes.[2]

2-amino-N-hydroxyacetamide derivatives act as HDAC inhibitors by chelating the zinc ion in the enzyme's active site through their hydroxamic acid moiety. This blocks the catalytic activity of the enzyme, leading to an accumulation of acetylated histones. The resulting "opening" of the chromatin structure allows for the re-expression of silenced tumor suppressor genes, which can induce cell cycle arrest, differentiation, and apoptosis in cancer cells.

The role of 2-amino-N-hydroxyacetamide derivatives as HDAC inhibitors.

Potential in Neurodegenerative Diseases

Emerging evidence suggests that HDAC inhibitors, including those with the 2-amino-N-hydroxyacetamide scaffold, may have therapeutic potential in neurodegenerative diseases such as Alzheimer's disease.[3] The proposed neuroprotective mechanisms include the restoration of gene expression profiles that are dysregulated in these conditions, leading to improved synaptic plasticity and neuronal survival. Furthermore, by inhibiting HDACs, these compounds can reduce the production of pro-inflammatory cytokines and mitigate oxidative stress, both of which are key contributors to neurodegeneration.[3]

In Vitro Evaluation: Assessing Potency and Cellular Effects

A battery of in vitro assays is essential to characterize the biological activity of newly synthesized 2-amino-N-hydroxyacetamide derivatives.

HDAC Enzyme Inhibition Assay

The direct inhibitory effect of the compounds on HDAC activity is a primary screening parameter. Commercially available kits provide a straightforward method for this assessment.

Protocol: Fluorometric HDAC Activity Assay

• Prepare a reaction buffer containing the HDAC enzyme (e.g., HeLa nuclear extract or a recombinant HDAC isoform) and a fluorogenic HDAC substrate.

• Add the 2-amino-N-hydroxyacetamide derivative at various concentrations to the wells of a 96-well plate.

• Initiate the reaction by adding the enzyme/substrate mixture to the wells.

• Incubate the plate at 37°C for a specified time (e.g., 60 minutes).

• Stop the reaction and add a developer solution that specifically cleaves the deacetylated substrate, releasing a fluorescent molecule.

• Measure the fluorescence intensity using a microplate reader. The decrease in fluorescence signal is proportional to the HDAC inhibitory activity of the compound.

Cellular Assays for HDAC Inhibition

To confirm that the compounds can penetrate cells and inhibit HDACs in a cellular context, western blotting is a standard technique.

Protocol: Western Blot for Histone Acetylation

• Culture a relevant cell line (e.g., a cancer cell line like A549 or a neuronal cell line like SH-SY5Y) to approximately 80% confluency.

• Treat the cells with various concentrations of the 2-amino-N-hydroxyacetamide derivative for a defined period (e.g., 24 hours).

• Lyse the cells and extract the proteins.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Probe the membrane with primary antibodies specific for acetylated histones (e.g., anti-acetyl-H3) and a loading control (e.g., anti-GAPDH or total H3).

• Incubate with a corresponding secondary antibody conjugated to horseradish peroxidase (HRP).

• Detect the signal using an enhanced chemiluminescence (ECL) substrate and image the blot. An increase in the acetylated histone signal indicates cellular HDAC inhibition.

Cytotoxicity and Neuroprotection Assays

The therapeutic potential of these compounds is further evaluated by assessing their effects on cell viability.

Protocol: MTT Assay for Cytotoxicity (Anticancer)

• Seed cancer cells in a 96-well plate and allow them to adhere overnight.

• Treat the cells with a serial dilution of the 2-amino-N-hydroxyacetamide derivative for 48-72 hours.

• Add MTT solution to each well and incubate for 4 hours to allow the formation of formazan crystals.

• Solubilize the formazan crystals with a suitable solvent (e.g., DMSO).

• Measure the absorbance at 570 nm using a microplate reader. The IC50 value, the concentration at which 50% of cell growth is inhibited, can then be calculated.

Protocol: Neuroprotection Assay (e.g., against Oxidative Stress)

• Differentiate SH-SY5Y neuroblastoma cells into a neuronal phenotype.

• Pre-treat the cells with various concentrations of the 2-amino-N-hydroxyacetamide derivative for 1-2 hours.

• Induce neurotoxicity by adding a stressor, such as hydrogen peroxide (H₂O₂) or amyloid-beta (Aβ) peptide.[4]

• After a 24-hour incubation, assess cell viability using the MTT assay as described above. An increase in cell viability compared to the stressor-only control indicates a neuroprotective effect.

In Vivo Evaluation: Assessing Efficacy and Pharmacokinetics

Promising candidates from in vitro studies are advanced to in vivo models to evaluate their efficacy and pharmacokinetic properties in a whole-organism context.

Anticancer Efficacy in Xenograft Models

Subcutaneous xenograft models are a standard for assessing the in vivo antitumor activity of novel compounds.

Protocol: Subcutaneous Lung Cancer Xenograft Model

• Culture a human lung cancer cell line (e.g., A549) to the logarithmic growth phase.

• Harvest and resuspend the cells in a suitable medium, such as a mixture of PBS and Matrigel.

• Subcutaneously inject the cell suspension (e.g., 5 x 10⁶ cells) into the flank of immunocompromised mice (e.g., nude mice).[5]

• Allow the tumors to grow to a palpable size (e.g., 100-150 mm³).

• Randomize the mice into treatment and control groups.

• Administer the 2-amino-N-hydroxyacetamide derivative via a clinically relevant route (e.g., oral gavage or intraperitoneal injection) at a predetermined dose and schedule.

• Measure the tumor volume and body weight of the mice regularly (e.g., every 2-3 days).

• At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., western blotting for histone acetylation).

Neuroprotective Efficacy in Alzheimer's Disease Models

To assess the potential of these compounds in neurodegenerative diseases, transgenic mouse models of Alzheimer's disease are often employed.

Protocol: Cognitive Assessment in a 5xFAD Mouse Model

• Use 5xFAD transgenic mice, which develop amyloid plaques and cognitive deficits.

• Treat the mice with the 2-amino-N-hydroxyacetamide derivative over a chronic period (e.g., several months).

• Assess spatial learning and memory using the Morris water maze test.[6][7] This involves training the mice to find a hidden platform in a pool of opaque water, using visual cues around the room.

• Record parameters such as the time taken to find the platform (escape latency) and the time spent in the target quadrant during a probe trial (where the platform is removed).[8]

• Improved performance in the treated 5xFAD mice compared to vehicle-treated controls suggests a cognitive benefit.

Pharmacokinetic Studies

Understanding the absorption, distribution, metabolism, and excretion (ADME) of a compound is crucial for its development.

Protocol: Pharmacokinetic Analysis in Mice

• Administer a single dose of the 2-amino-N-hydroxyacetamide derivative to mice via the intended clinical route (e.g., oral or intravenous).

• Collect blood samples at various time points post-administration.[9]

• Process the blood to obtain plasma.

• Quantify the concentration of the compound in the plasma samples using a validated analytical method, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).[10][11]

• Calculate key pharmacokinetic parameters, including half-life (t½), maximum concentration (Cmax), time to maximum concentration (Tmax), and area under the curve (AUC).[12]

Table 1: Representative Pharmacokinetic Parameters for a Hydroxamate HDAC Inhibitor in Mice [12]

Parameter	Value
Half-life (t½)	2.2 ± 0.33 hours
Cmax	Varies with dose
Tmax	~30 minutes
AUC	4.97 ± 0.6 µmol/L*hour
Clearance	4.05 ± 0.15 L/h

Structure-Activity Relationship (SAR) and Lead Optimization

The data gathered from the in vitro and in vivo studies are used to establish a structure-activity relationship (SAR). This involves correlating the chemical modifications made to the 2-amino-N-hydroxyacetamide scaffold with the observed biological activity. For instance, alterations to the "cap" group can influence isoform selectivity, while modifications to the linker can affect potency and pharmacokinetic properties.[13] A thorough SAR analysis guides the rational design of next-generation compounds with improved efficacy, selectivity, and drug-like properties.

The iterative process of lead optimization guided by SAR.

Conclusion and Future Directions

The 2-amino-N-hydroxyacetamide scaffold represents a fertile ground for the discovery of novel therapeutics targeting metalloenzymes. The early-stage research pipeline detailed in this guide provides a robust framework for the systematic evaluation of these derivatives. Future research will likely focus on the development of isoform-selective HDAC inhibitors to minimize off-target effects and enhance the therapeutic window. Furthermore, a deeper understanding of the specific neuroprotective mechanisms of these compounds will be crucial for their successful application in the treatment of neurodegenerative diseases. The integration of advanced computational modeling with traditional medicinal chemistry approaches will undoubtedly accelerate the journey of these promising compounds from the laboratory to the clinic.

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• Porzelle, A., Woodrow, M. D., & Tomkinson, N. C. O. (2009). Facile Procedure for the Synthesis of N-Aryl-N-hydroxy Carbamates. Synlett, 2009(05), 798-802. [Link]

• PrepChem. (n.d.). Synthesis of N-phenylacrylamide. PrepChem.com. [Link]

• Wagner, F. F., et al. (2016). Histone Deacetylase 6-Selective Inhibitors and the Influence of Capping Groups on Hydroxamate-Zinc Denticity. Journal of Medicinal Chemistry, 59(4), 1538-1547. [Link]

• Ferreira, R., et al. (2020). Why Hydroxamates May Not Be the Best Histone Deacetylase Inhibitors—What Some May Have Forgotten or Would Rather Forget?. International Journal of Molecular Sciences, 21(14), 4850. [Link]

• Viggiano, D., et al. (2024). Exploring the neuroprotective activity of a lignanamides-rich extract in human neuroblastoma SH-SY5Y cells under dimethyl sulfoxide-induced stress. Frontiers in Bioscience-Landmark, 29(3), 101. [Link]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. FDA. [Link]

• Lo, A. C., et al. (2023). Search Strategy Analysis of 5xFAD Alzheimer Mice in the Morris Water Maze Reveals Sex- and Age-Specific Spatial Navigation Deficits. International Journal of Molecular Sciences, 24(4), 3986. [Link]

• University of Turin. (2026). A novel synthesis of N. AperTO. [Link]

• Yılmaz, S., & Ozan, E. (2022). In vitro neuroprotective effects of allicin on Alzheimer's disease model of neuroblastoma cell line. Journal of Surgery and Medicine, 6(2), 162-166. [Link]

• Supporting Information for Indole Synthesis. (2023). [Link]

• El-Hiti, G. A., et al. (2021). Synthesis and Structure Determination of 2-Cyano-3-(1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl)acrylamide. Molbank, 2021(3), M1267. [Link]

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Protocols & Analytical Methods

A Robust HPLC-UV Method for the Direct Quantification of 2-Amino-N-hydroxyacetamide

Abstract

This application note presents a detailed, validated High-Performance Liquid Chromatography (HPLC) method coupled with Ultraviolet (UV) detection for the direct quantification of 2-amino-N-hydroxyacetamide (glycine hydroxamate). Addressing the analytical challenges posed by the high polarity and lack of a strong chromophore of this analyte, the described method utilizes Hydrophilic Interaction Liquid Chromatography (HILIC) to achieve excellent retention and separation without the need for derivatization. The protocol is designed for researchers, scientists, and drug development professionals, offering a reliable and efficient workflow for the accurate measurement of 2-amino-N-hydroxyacetamide in various sample matrices. All procedural steps are grounded in established analytical principles and validated in accordance with ICH guidelines to ensure scientific integrity and trustworthiness.

Introduction: The Analytical Challenge of Polar Analytes

2-Amino-N-hydroxyacetamide, a hydroxamic acid derivative of the amino acid glycine, is a molecule of interest in pharmaceutical research due to the prevalence of the hydroxamic acid moiety in various drug candidates, notably as histone deacetylase (HDAC) inhibitors.[1][2] Accurate quantification of this compound is critical for pharmacokinetic studies, formulation development, and quality control. However, its high polarity presents a significant challenge for traditional reversed-phase HPLC methods, where it is poorly retained and often elutes in the solvent front, leading to inaccurate and unreliable results.[3]

To overcome this, derivatization techniques are often employed for amino acids to enhance their chromatographic retention and detectability.[4][5] However, these methods can be time-consuming, introduce variability, and may not be suitable for all analytes. This application note details a direct, underivatized HPLC-UV method that leverages the principles of HILIC to effectively retain and quantify 2-amino-N-hydroxyacetamide. HILIC is a powerful technique for the separation of polar compounds, utilizing a polar stationary phase and a mobile phase with a high concentration of a less polar organic solvent.[6]

Method Rationale and Chromatographic Principles

The selected approach is based on a HILIC separation mechanism, which is particularly well-suited for highly polar analytes like 2-amino-N-hydroxyacetamide. In HILIC, a water-enriched layer is formed on the surface of the polar stationary phase. Partitioning of the analyte between this aqueous layer and the bulk mobile phase (high in organic solvent) is the primary mechanism of retention. This allows for the effective retention of polar compounds that show little to no retention on traditional C18 columns.

For UV detection, the absence of a significant chromophore in 2-amino-N-hydroxyacetamide necessitates monitoring at a low wavelength. While aromatic amino acids exhibit strong UV absorbance around 280 nm, non-aromatic amino acids are typically detected at lower wavelengths, such as 190-210 nm, where the peptide bond and carboxyl group show some absorbance.[7][8] Based on this, a detection wavelength of 200 nm was chosen for this method, providing a balance between sensitivity and potential interference from mobile phase components.[6]

Experimental Workflow

The overall workflow for the quantification of 2-amino-N-hydroxyacetamide is outlined below. This process ensures a systematic and reproducible approach from sample preparation to data analysis.

Figure 1: A schematic of the experimental workflow for the HPLC-UV quantification of 2-amino-N-hydroxyacetamide.

Materials and Methods

Reagents and Materials

• 2-Amino-N-hydroxyacetamide reference standard (purity ≥98%)

• Acetonitrile (HPLC grade)

• Potassium dihydrogen phosphate (KH₂PO₄, analytical grade)

• Orthophosphoric acid (analytical grade)

• Water (HPLC grade)

Instrumentation

An HPLC system equipped with a quaternary pump, autosampler, column thermostat, and a UV-Vis detector is required. Data acquisition and processing should be performed using a suitable chromatography data system.

Chromatographic Conditions

The following table summarizes the optimized chromatographic conditions for the analysis of 2-amino-N-hydroxyacetamide.

Parameter	Condition
HPLC Column	HILIC Silica Column (e.g., 250 mm x 4.6 mm, 5 µm particle size)
Mobile Phase A	2.5 mM Potassium Dihydrogen Phosphate, pH adjusted to 2.85 with H₃PO₄
Mobile Phase B	Acetonitrile
Mobile Phase Composition	Isocratic: 25% Mobile Phase A : 75% Mobile Phase B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	200 nm
Injection Volume	10 µL
Run Time	Approximately 10 minutes

Justification of Parameters:

• Column: A silica-based HILIC column is chosen for its ability to retain highly polar compounds.[6]

• Mobile Phase: The combination of a low concentration of phosphate buffer and a high percentage of acetonitrile is a typical mobile phase for HILIC separations, promoting the retention of polar analytes.[6] The acidic pH of 2.85 helps to ensure the analyte is in a consistent protonation state, leading to better peak shape.

• Detection Wavelength: As 2-amino-N-hydroxyacetamide lacks a strong chromophore, detection at a low UV wavelength of 200 nm is necessary for adequate sensitivity.[6]

Protocols

Preparation of Mobile Phase and Solutions

Mobile Phase A (2.5 mM KH₂PO₄, pH 2.85):

• Weigh 0.34 g of potassium dihydrogen phosphate and dissolve it in 1 L of HPLC grade water.

• Adjust the pH of the solution to 2.85 using orthophosphoric acid.

• Filter the buffer through a 0.45 µm membrane filter before use.

Mobile Phase B:

• Use HPLC grade acetonitrile directly.

Standard Stock Solution (1000 µg/mL):

• Accurately weigh 10 mg of 2-amino-N-hydroxyacetamide reference standard.

• Dissolve the standard in a 10 mL volumetric flask with the mobile phase (25:75, Mobile Phase A:Mobile Phase B).

• Sonicate for 5 minutes to ensure complete dissolution.

Working Standard Solutions:

• Prepare a series of working standard solutions by serially diluting the stock solution with the mobile phase to achieve concentrations ranging from 1 µg/mL to 100 µg/mL. These will be used to construct the calibration curve.

Sample Preparation:

• Accurately weigh a known amount of the sample containing 2-amino-N-hydroxyacetamide.

• Dissolve the sample in a suitable volume of the mobile phase to obtain a theoretical concentration within the calibration range.

• Filter the sample solution through a 0.22 µm syringe filter into an HPLC vial before injection.[4]

System Suitability

Before running the analytical sequence, perform a system suitability test to ensure the chromatographic system is performing adequately.

• Inject the 50 µg/mL working standard solution five times.

• Calculate the relative standard deviation (RSD) for the peak area and retention time.

• The acceptance criteria are typically an RSD of ≤ 2.0% for both peak area and retention time.

Analysis and Quantification

• Construct a calibration curve by injecting the working standard solutions in ascending order of concentration.

• Plot the peak area against the concentration of 2-amino-N-hydroxyacetamide.

• Perform a linear regression analysis to obtain the equation of the line and the correlation coefficient (r²). An r² value of ≥ 0.999 is desirable.

• Inject the prepared sample solutions.

• Calculate the concentration of 2-amino-N-hydroxyacetamide in the samples using the calibration curve.

Method Validation

To ensure the reliability and accuracy of the method, it should be validated according to the International Council for Harmonisation (ICH) guidelines.[9] The following validation parameters should be assessed:

Validation Parameter	Description	Acceptance Criteria (Typical)
Specificity	The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.	No interference from blank or placebo at the retention time of the analyte.
Linearity	The ability to elicit test results that are directly proportional to the concentration of the analyte.	Correlation coefficient (r²) ≥ 0.999 over the specified range.
Accuracy	The closeness of the test results obtained by the method to the true value.	Mean recovery between 98.0% and 102.0%.
Precision (Repeatability & Intermediate)	The degree of scatter between a series of measurements obtained from multiple sampling of the same homogeneous sample.	RSD ≤ 2.0% for repeatability and intermediate precision.
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.	Signal-to-noise ratio of approximately 3:1.
Limit of Quantification (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.	Signal-to-noise ratio of approximately 10:1.
Robustness	A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.	RSD ≤ 2.0% after minor changes in parameters (e.g., flow rate, pH).
Solution Stability	The stability of the analyte in the prepared solution over a specified period.	≤ 2.0% deviation from the initial concentration after 24 hours at room temperature.[6]

Conclusion

The HPLC-UV method detailed in this application note provides a robust and reliable approach for the direct quantification of 2-amino-N-hydroxyacetamide. By employing a HILIC separation strategy, the challenges associated with the analysis of this polar compound are effectively overcome, eliminating the need for complex derivatization procedures. The method is straightforward, accurate, and precise, making it a valuable tool for researchers and professionals in the pharmaceutical industry. The provided protocols and validation guidelines ensure the generation of high-quality, defensible data for a range of applications.

References

• Analysis of amino acids by high performance liquid chromatography. Baqai Journal of Health Sciences.
• HPLC Methods for analysis of Glycine.
• Determination of amino acid without derivatization by using HPLC - HILIC column. Journal of Chemical and Pharmaceutical Research.
• Analysis of Amino Acids by HPLC. Agilent Technologies.
• Analytical HPLC chromatograms of hydroxamic acid conversion. a UV...
• Analysis of Fructose, Glycine, and Triglycine Using HPLC UV-vis Detection and Evaporative Light-Sc
• UV–visible spectrum and FT-IR for 2-benzhydrylsulfinyl-N-hydroxyacetamide-Na.
• Impurity analysis of L-aspartic acid and glycine by HPLC-UV-CAD. Thermo Fisher Scientific.
• Quantitative determination of hydroxamic acids. Analytical Chemistry.
• HPLC method and sample preparation for amino acids?
• Methods for synthesizing hydroxamic acids and their metal complexes. European Journal of Chemistry.
• The Analysis of Underivatized Amino Acids by HPLC with MS Detection. S4Science.

• Uv Absorbance Of Amino Acids. .

• Spectroscopy Arom
• Selective and sensitive pre-column derivatization HPLC method for the trace analysis of genotoxic impurity hydroxylamine in active pharmaceutical ingredients.
• Sensitive Analysis of Underivatized Amino Acids Using UHPLC with Charged Aerosol Detection. Thermo Fisher Scientific.
• Quantitative determination of hydroxamic acids.
• Analysis of fructose, glycine, and triglycine using HPLC UV-vis detection and evaporative light-scattering detection.
• Peptide Analysis Use of UV-Visible Second Derivative Spectroscopy. Thermo Fisher Scientific.
• Peptide and Amino Acid Quantification Using UV Fluorescence in Synergy HT Multi-Mode Micropl

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Application Notes and Protocols for Utilizing Glycine Hydroxamate in Enzyme Assays

Introduction: The Significance of Glycine Hydroxamate in Enzyme Inhibition

Glycine hydroxamate, a simple yet potent molecule, serves as a valuable tool for researchers in enzymology and drug discovery.[1] As a hydroxamic acid derivative of the amino acid glycine, it possesses a key functional group, the hydroxamate (-CONHOH), which is a powerful metal-binding moiety. This characteristic underlies its ability to act as an inhibitor for a variety of enzymes, particularly metalloenzymes that contain metal ions such as zinc, copper, or iron in their active sites. The study of such inhibitors is pivotal for understanding enzyme mechanisms, validating drug targets, and developing novel therapeutic agents for a range of diseases, including cancer and infectious diseases.

The primary mechanism of action for hydroxamic acids like glycine hydroxamate involves the chelation of the metal cofactor within the enzyme's active site. This binding event disrupts the catalytic activity of the enzyme, effectively blocking its function. Glycine hydroxamate has been identified as a competitive inhibitor for several enzymes, including glycine decarboxylase, and shows inhibitory potential against other enzymes like urease and matrix metalloproteinases (MMPs).[2][3][4] Its structural similarity to glycine allows it to compete with the natural substrate for binding to the active site of certain enzymes.[2][5]

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the experimental protocol for using glycine hydroxamate in enzyme assays. We will delve into the principles of the assay, provide a detailed step-by-step protocol for a representative enzyme, and discuss the critical aspects of data analysis and interpretation.

Diagrammatic Representation of Competitive Inhibition

Caption: Competitive inhibition workflow.

Core Principles of the Enzyme Assay

The experimental protocol outlined below is designed to determine the inhibitory potency of glycine hydroxamate against a target enzyme. The assay measures the enzymatic activity at various concentrations of the inhibitor, allowing for the calculation of key inhibitory parameters such as the half-maximal inhibitory concentration (IC50) and the inhibitor constant (Ki).

The fundamental principle involves a coupled enzyme reaction where the product of the target enzyme's activity is quantified. In the presence of glycine hydroxamate, the rate of product formation is expected to decrease in a dose-dependent manner. By measuring this decrease, we can ascertain the inhibitory effect of the compound.

Experimental Protocol: Glycine Decarboxylase Inhibition Assay

This protocol is adapted for a 96-well plate format, suitable for spectrophotometric analysis. Glycine decarboxylase is a key enzyme in photorespiration in plants and the glycine cleavage system in other organisms.[6]

Materials and Reagents

Reagent/Material	Supplier	Catalog No.	Storage
Glycine Hydroxamate	Sigma-Aldrich	GXXXX	Room Temp
Glycine	Sigma-Aldrich	G7126	Room Temp
Purified Glycine Decarboxylase	(Specify Source)	-80°C
Tris-HCl Buffer (1 M, pH 7.5)	Thermo Fisher	15567027	Room Temp
NAD+	Sigma-Aldrich	N7004	-20°C
Coenzyme A	Sigma-Aldrich	C3019	-20°C
Dithiothreitol (DTT)	Thermo Fisher	R0861	-20°C
α-Ketoglutarate	Sigma-Aldrich	K1128	Room Temp
L-Glutamate Dehydrogenase	Sigma-Aldrich	G2626	4°C
96-well UV-transparent microplate	Corning	3635	Room Temp
Spectrophotometer (plate reader)	(Specify Model)

Reagent Preparation

• Assay Buffer (50 mM Tris-HCl, pH 7.5): Dilute the 1 M Tris-HCl stock solution with deionized water.

• Glycine Stock Solution (100 mM): Dissolve the appropriate amount of glycine in the Assay Buffer.

• Glycine Hydroxamate Stock Solution (10 mM): Dissolve glycine hydroxamate in the Assay Buffer. Prepare serial dilutions in Assay Buffer to obtain a range of inhibitor concentrations.

• NAD+ Stock Solution (50 mM): Dissolve NAD+ in deionized water.

• Coenzyme A Stock Solution (10 mM): Dissolve Coenzyme A in deionized water.

• DTT Stock Solution (100 mM): Dissolve DTT in deionized water.

• α-Ketoglutarate Stock Solution (200 mM): Dissolve α-ketoglutarate in deionized water.

• Enzyme Solution: Dilute the purified glycine decarboxylase in cold Assay Buffer to the desired working concentration. Keep on ice.

• Coupling Enzyme Solution: Prepare a solution of L-glutamate dehydrogenase in Assay Buffer.

Assay Procedure

• Assay Plate Setup: In a 96-well plate, set up the following reactions in triplicate:

  • Blank (No Enzyme): 100 µL Assay Buffer.

  • Control (No Inhibitor): 10 µL Assay Buffer + 80 µL Reaction Mix + 10 µL Enzyme Solution.

  • Inhibitor Wells: 10 µL of each glycine hydroxamate dilution + 80 µL Reaction Mix + 10 µL Enzyme Solution.

• Reaction Mix Preparation (for 10 reactions):

  Component	Volume	Final Concentration
  Assay Buffer	650 µL	-
  Glycine Stock (100 mM)	50 µL	5 mM
  NAD+ Stock (50 mM)	20 µL	1 mM
  Coenzyme A Stock (10 mM)	10 µL	0.1 mM
  DTT Stock (100 mM)	10 µL	1 mM
  α-Ketoglutarate (200 mM)	50 µL	10 mM

  | L-Glutamate Dehydrogenase| 10 µL | (Specify Units) |

• Initiate the Reaction: Add 10 µL of the Enzyme Solution to the control and inhibitor wells.

• Incubation and Measurement: Immediately place the plate in a spectrophotometer pre-set to 37°C. Measure the absorbance at 340 nm every minute for 30 minutes. The absorbance at 340 nm corresponds to the formation of NADH.

Diagram of the Experimental Workflow

Caption: Experimental workflow for the inhibition assay.

Data Analysis and Interpretation

Calculation of Initial Reaction Rates

For each concentration of glycine hydroxamate, determine the initial reaction rate (V) by calculating the slope of the linear portion of the absorbance vs. time plot. The rate is typically expressed as the change in absorbance per minute (ΔAbs/min).

Determination of IC50

The IC50 is the concentration of an inhibitor that reduces the enzyme activity by 50%.

• Calculate Percent Inhibition: % Inhibition = [(V_control - V_inhibitor) / V_control] * 100 Where:

  • V_control is the initial rate in the absence of the inhibitor.

  • V_inhibitor is the initial rate in the presence of the inhibitor.

• Plot the Data: Plot the percent inhibition against the logarithm of the glycine hydroxamate concentration.

• Determine IC50: The IC50 value is the concentration of the inhibitor at which the curve crosses 50% inhibition. This can be determined by non-linear regression analysis using appropriate software (e.g., GraphPad Prism).

Determination of the Inhibitor Constant (Ki)

The Ki is a measure of the binding affinity of the inhibitor to the enzyme. For a competitive inhibitor, the Ki can be calculated from the IC50 value using the Cheng-Prusoff equation.

Ki = IC50 / (1 + ([S] / Km))

Where:

• [S] is the substrate concentration used in the assay.

• Km is the Michaelis constant of the enzyme for the substrate. The Km value should be determined in a separate experiment by measuring the reaction rate at various substrate concentrations in the absence of the inhibitor.

A lower Ki value indicates a more potent inhibitor.[7]

Self-Validating System and Trustworthiness

To ensure the trustworthiness and robustness of the experimental results, the following controls and validation steps are essential:

• Enzyme Titration: Determine the optimal enzyme concentration that yields a linear reaction rate over a reasonable time course.

• Substrate Km Determination: Accurately determine the Km of the enzyme for its substrate under the assay conditions. This is crucial for the accurate calculation of Ki.

• Inhibitor Stability: Assess the stability of glycine hydroxamate in the assay buffer over the time course of the experiment.[8]

• Positive Control: If available, include a known inhibitor of the target enzyme as a positive control to validate the assay system.

• Statistical Analysis: Perform all experiments in at least triplicate and report the results as mean ± standard deviation.

Conclusion and Field-Proven Insights

This application note provides a detailed framework for the use of glycine hydroxamate as an enzyme inhibitor in a representative assay. The principles and methodologies described can be adapted for other enzyme systems where glycine hydroxamate is a potential inhibitor. The key to a successful inhibition study lies in careful experimental design, precise execution, and rigorous data analysis. By following these guidelines, researchers can confidently characterize the inhibitory properties of glycine hydroxamate and contribute to the broader understanding of enzyme function and the development of novel therapeutics.

References

• Cell Biolabs, Inc. Glycine Assay Kit. Retrieved from [Link]

• PubChem. Glycinehydroxamic acid. Retrieved from [Link]

• ResearchGate. Hydroxamate Assays for High‐Throughput Screening of Transketolase Libraries Against Arylated Substrates. Retrieved from [Link]

• PubMed. Inhibition of glycine decarboxylation and serine formation in tobacco by glycine hydroxamate and its effect on photorespiratory carbon flow. Retrieved from [Link]

• PubMed. Inhibition of urease activity by hydroxamic acid derivatives of amino acids. Retrieved from [Link]

• ACS Publications. Hydroxamates: Relationships between Structure and Plasma Stability. Retrieved from [Link]

• PubMed Central. Hydroxamate-based peptide inhibitors of matrix metalloprotease 2. Retrieved from [Link]

• YouTube. Competitive inhibition. Retrieved from [Link]

• ResearchGate. The glycine decarboxylase complex in Arabidopsis. Retrieved from [Link]

• Reddit. Vmax, Km, Kcat, Ki help. Retrieved from [Link]

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Synthesis and Application of 2-amino-N-hydroxyacetamide for Metalloproteinase Inhibition Studies

Introduction

Matrix metalloproteinases (MMPs) are a family of zinc-dependent endopeptidases integral to the remodeling of the extracellular matrix (ECM).[1] While essential for physiological processes such as development and wound healing, their aberrant activity is implicated in a range of pathologies including arthritis, cardiovascular diseases, and cancer metastasis.[2][3] The catalytic activity of MMPs is dependent on a zinc ion within their active site, making this metal ion a prime target for therapeutic intervention.[4]

Hydroxamic acids (-CONHOH) have emerged as a prominent class of MMP inhibitors due to their potent zinc-chelating properties.[1][5] The hydroxamate moiety can act as a bidentate ligand, coordinating with the active site zinc ion and thereby inhibiting the enzymatic activity of MMPs.[6] 2-amino-N-hydroxyacetamide, a simple glycinamide-derived hydroxamic acid, represents a fundamental pharmacophore in the design of more complex and selective MMP inhibitors. Its study provides a foundational understanding of the key interactions necessary for metalloproteinase inhibition.

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis, characterization, and application of 2-amino-N-hydroxyacetamide for metalloproteinase inhibition studies. The protocols herein are designed to be robust and reproducible, with an emphasis on the rationale behind key experimental steps.

Synthesis of 2-amino-N-hydroxyacetamide

The synthesis of 2-amino-N-hydroxyacetamide is most reliably achieved through a three-step process involving N-protection of glycine, coupling with a protected hydroxylamine, and a final deprotection step. This strategy prevents undesirable side reactions and allows for straightforward purification of the intermediates and the final product.

Figure 1: Synthetic workflow for 2-amino-N-hydroxyacetamide hydrochloride.

Part 1: Synthesis of N-(tert-butoxycarbonyl)glycine (1)

The initial step involves the protection of the amino group of glycine with a tert-butyloxycarbonyl (Boc) group. The Boc group is stable under the basic conditions of the subsequent coupling reaction but can be readily removed under acidic conditions.[4]

Protocol:

• Dissolve glycine (10.0 g, 133.2 mmol) in a 1 M sodium hydroxide solution (150 mL) in a 500 mL round-bottom flask.

• Cool the solution to 0 °C in an ice bath with gentle stirring.

• In a separate beaker, dissolve di-tert-butyl dicarbonate ((Boc)₂O) (31.9 g, 146.5 mmol) in 1,4-dioxane (150 mL).

• Add the (Boc)₂O solution dropwise to the glycine solution over 1 hour, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Concentrate the reaction mixture in vacuo to remove the dioxane.

• Wash the remaining aqueous solution with ethyl acetate (2 x 100 mL) to remove any unreacted (Boc)₂O.

• Cool the aqueous layer to 0 °C and acidify to pH 2-3 with a 1 M solution of cold hydrochloric acid.

• Extract the product with ethyl acetate (3 x 150 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield N-(tert-butoxycarbonyl)glycine as a white solid.

Expected Yield: 85-95%

Part 2: Synthesis of N-(benzyloxy)-2-((tert-butoxycarbonyl)amino)acetamide (2)

The N-Boc-glycine is then coupled with O-benzylhydroxylamine. The benzyl group protects the hydroxylamine's oxygen, preventing side reactions, and can be removed in the final step via hydrogenolysis.[7] Standard peptide coupling reagents, 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and 1-hydroxybenzotriazole (HOBt), are used to activate the carboxylic acid for amide bond formation.[8]

Protocol:

• Dissolve N-(tert-butoxycarbonyl)glycine (1) (10.0 g, 57.1 mmol) in anhydrous N,N-dimethylformamide (DMF) (150 mL) in a 500 mL round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Add HOBt (8.7 g, 62.8 mmol) and O-benzylhydroxylamine hydrochloride (10.0 g, 62.8 mmol) to the solution.

• Cool the mixture to 0 °C in an ice bath and add N-methylmorpholine (NMM) (7.5 mL, 68.5 mmol) dropwise to neutralize the hydrochloride salt.

• Add EDC hydrochloride (12.0 g, 62.8 mmol) portion-wise over 15 minutes.

• Stir the reaction mixture at 0 °C for 2 hours and then at room temperature for 18 hours.

• Pour the reaction mixture into 500 mL of cold water and extract with ethyl acetate (3 x 200 mL).

• Combine the organic layers and wash sequentially with 1 M HCl (2 x 100 mL), saturated sodium bicarbonate solution (2 x 100 mL), and brine (1 x 100 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford N-(benzyloxy)-2-((tert-butoxycarbonyl)amino)acetamide as a white solid.

Expected Yield: 70-85%

Part 3: Synthesis of 2-amino-N-hydroxyacetamide Hydrochloride (3)

The final step involves the simultaneous deprotection of the N-Boc and O-benzyl groups via catalytic hydrogenolysis.[9][10] The reaction is performed under an acidic condition to directly yield the hydrochloride salt of the final product, which is often more stable and easier to handle than the free base.

Protocol:

• Dissolve N-(benzyloxy)-2-((tert-butoxycarbonyl)amino)acetamide (2) (5.0 g, 17.0 mmol) in methanol (100 mL) in a hydrogenation flask.

• Carefully add 10% palladium on carbon (Pd/C) (500 mg, 10% w/w).

• Add a 4 M solution of HCl in 1,4-dioxane (8.5 mL, 34.0 mmol).

• Secure the flask to a hydrogenation apparatus, evacuate the flask and backfill with hydrogen gas (repeat three times).

• Stir the reaction mixture vigorously under a hydrogen atmosphere (balloon pressure or 50 psi) for 12-16 hours at room temperature.[10]

• Carefully filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst, washing the pad with methanol.

• Concentrate the filtrate in vacuo to yield a solid.

• Triturate the solid with diethyl ether and collect the precipitate by filtration to afford 2-amino-N-hydroxyacetamide hydrochloride as a white or off-white solid.

Expected Yield: 80-95%

Compound	Reagents and Conditions	Expected Yield
1	Glycine, (Boc)₂O, NaOH, H₂O/Dioxane	85-95%
2	1 , O-benzylhydroxylamine HCl, EDC, HOBt, NMM, DMF	70-85%
3	2 , H₂, 10% Pd/C, HCl, Methanol	80-95%
Table 1: Summary of the synthetic steps for 2-amino-N-hydroxyacetamide hydrochloride.

Characterization of the Synthesized Compound

Proper characterization of the synthesized intermediates and the final product is crucial for ensuring purity and confirming the chemical structure. The following are expected analytical data based on the proposed structures and data from similar compounds.

N-(benzyloxy)-2-((tert-butoxycarbonyl)amino)acetamide (2)

• ¹H NMR (400 MHz, CDCl₃): δ 7.40-7.30 (m, 5H, Ar-H), 5.50 (s, 1H, NH-Boc), 4.85 (s, 2H, OCH₂Ph), 3.80 (d, J=6.0 Hz, 2H, CH₂), 1.45 (s, 9H, C(CH₃)₃).

• ¹³C NMR (100 MHz, CDCl₃): δ 169.0 (C=O), 156.0 (C=O, Boc), 135.0 (Ar-C), 129.0 (Ar-CH), 128.5 (Ar-CH), 128.0 (Ar-CH), 80.0 (C(CH₃)₃), 77.0 (OCH₂Ph), 43.0 (CH₂), 28.3 (C(CH₃)₃).

• Mass Spectrometry (ESI+) : Expected m/z for C₁₄H₂₀N₂O₄ [M+H]⁺: 295.14.

2-amino-N-hydroxyacetamide Hydrochloride (3)

• ¹H NMR (400 MHz, D₂O): δ 3.65 (s, 2H, CH₂).

• ¹³C NMR (100 MHz, D₂O): δ 167.0 (C=O), 41.5 (CH₂).

• Mass Spectrometry (ESI+) : Expected m/z for C₂H₆N₂O₂ [M+H]⁺: 91.05.

Protocol for Metalloproteinase Inhibition Assay

The inhibitory potential of the synthesized 2-amino-N-hydroxyacetamide can be evaluated using a generic fluorogenic MMP activity assay.[11] This assay utilizes a fluorescence resonance energy transfer (FRET) peptide substrate that is cleaved by MMPs, resulting in an increase in fluorescence.

Figure 2: Mechanism of MMP inhibition by 2-amino-N-hydroxyacetamide.

Materials:

• Recombinant human MMP (e.g., MMP-2 or MMP-9)

• MMP fluorogenic substrate (e.g., Mca-Pro-Leu-Gly-Leu-Dpa-Ala-Arg-NH₂)

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.5, 150 mM NaCl, 10 mM CaCl₂, 0.05% Brij-35)

• 2-amino-N-hydroxyacetamide hydrochloride (dissolved in assay buffer)

• A known broad-spectrum MMP inhibitor as a positive control (e.g., GM6001)

• 96-well black microplate

• Fluorescence microplate reader

Protocol:

• Prepare a stock solution of 2-amino-N-hydroxyacetamide hydrochloride in the assay buffer. Perform serial dilutions to obtain a range of inhibitor concentrations.

• Activate the pro-MMP enzyme according to the manufacturer's instructions (e.g., with APMA). Dilute the activated MMP to the working concentration in the assay buffer.

• In the 96-well plate, add 50 µL of the assay buffer to the blank wells. To the control and inhibitor wells, add 25 µL of assay buffer and 25 µL of the respective inhibitor dilutions.

• Add 25 µL of the diluted, activated MMP enzyme to the control and inhibitor wells.

• Incubate the plate at 37 °C for 30 minutes to allow for inhibitor-enzyme binding.

• Prepare the MMP substrate solution in the assay buffer according to the manufacturer's recommendation.

• Initiate the enzymatic reaction by adding 50 µL of the substrate solution to all wells.

• Immediately measure the fluorescence intensity (e.g., Ex/Em = 328/393 nm) in kinetic mode at 37 °C for 30-60 minutes, taking readings every 1-2 minutes.

Data Analysis:

• Plot the fluorescence intensity versus time for each concentration of the inhibitor.

• Determine the initial reaction velocity (V₀) from the linear portion of the curve for each concentration.

• Calculate the percentage of inhibition for each concentration using the following formula: % Inhibition = [(V₀_control - V₀_inhibitor) / V₀_control] x 100

• Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

• Determine the IC₅₀ value (the concentration of inhibitor that causes 50% inhibition) by fitting the data to a dose-response curve.

Parameter	Description
V₀	Initial reaction velocity
% Inhibition	Percentage of enzyme activity inhibited
IC₅₀	Half-maximal inhibitory concentration
Table 2: Key parameters for MMP inhibition analysis.

Conclusion

This application note provides a detailed and scientifically grounded guide for the synthesis, characterization, and evaluation of 2-amino-N-hydroxyacetamide as a metalloproteinase inhibitor. The presented protocols are designed to be accessible to researchers in drug discovery and chemical biology, providing a solid foundation for further studies into the structure-activity relationships of hydroxamate-based MMP inhibitors. The successful synthesis and characterization of this fundamental pharmacophore will enable a deeper understanding of the molecular interactions governing metalloproteinase inhibition and facilitate the development of novel therapeutics for a variety of diseases.

References

• Egeblad, M., & Werb, Z. (2002). New functions for the matrix metalloproteinases in cancer progression. Nature Reviews Cancer, 2(3), 161-174. [Link]

• Greene, T. W., & Wuts, P. G. M. (1999). Protective Groups in Organic Synthesis. Wiley-Interscience. [Link]

• An, H., & Cook, P. D. (1999). Simultaneous deprotection of N-Boc and O-benzyl groups by catalytic transfer hydrogenation. Tetrahedron Letters, 40(36), 6529-6530.

• Aapptec. (n.d.). Coupling Reagents. Retrieved from [Link]

• Jacobsen, J. A., & Major, M. B. (2010). Hydroxamic acids as matrix metalloproteinase inhibitors. Current Topics in Medicinal Chemistry, 10(3), 258-277.
• Tallant, C., Marrero, A., & Gomis-Rüth, F. X. (2010). Matrix metalloproteinases: a myriad of facts. Cellular and Molecular Life Sciences, 67(19), 3247-3269.
• Verma, R. P., & Hansch, C. (2007). Matrix metalloproteinases (MMPs): chemical-biological functions and (Q)SARs. Bioorganic & Medicinal Chemistry, 15(6), 2223-2268.
• Rossello, A., Nuti, E., & Tuccinardi, T. (2007). MMP-2 selectivity in hydroxamate-type inhibitors. Current Medicinal Chemistry, 14(21), 2287-2317.

• Common Organic Chemistry. (n.d.). Benzyl Deprotection (H2 + Pd/C). Retrieved from [Link]

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• 11. researchgate.net [researchgate.net]

Application Notes & Protocols: Strategic Derivatization of 2-Amino-N-hydroxyacetamide for Structure-Activity Relationship (SAR) Studies

Introduction: The Significance of the 2-Amino-N-hydroxyacetamide Scaffold

The 2-amino-N-hydroxyacetamide core is a privileged scaffold in medicinal chemistry, primarily recognized for its potent metal-chelating hydroxamic acid group (-CONHOH) and a versatile primary amine (-NH2) that serves as a crucial anchor for chemical modification. This structural motif is central to the pharmacophore of numerous enzyme inhibitors, most notably histone deacetylase (HDAC) and matrix metalloproteinase (MMP) inhibitors.[1][2] The hydroxamic acid moiety is critical for biological activity, typically coordinating with a zinc ion in the active site of these enzymes, while the adjacent amino group provides a key vector for introducing substituents that can modulate potency, selectivity, and pharmacokinetic properties.[3]

Structure-Activity Relationship (SAR) studies are the cornerstone of modern drug discovery, systematically altering a lead compound's structure to map the chemical space required for optimal biological activity. For the 2-amino-N-hydroxyacetamide scaffold, a focused derivatization strategy allows researchers to probe key interactions within an enzyme's binding pocket, thereby guiding the rational design of next-generation therapeutics with enhanced efficacy and reduced off-target effects.

This guide provides a comprehensive framework and detailed protocols for the systematic derivatization of 2-amino-N-hydroxyacetamide. It is designed to empower researchers to generate focused compound libraries for robust SAR exploration, explaining not just the "how" but the critical "why" behind each strategic modification.

Part 1: Strategic Derivatization of the Primary Amino Group

The primary amine at the C2 position is the most accessible and versatile handle for derivatization. Modifications at this site are typically designed to explore interactions with the surface-exposed "cap" region of an enzyme's active site, which often dictates inhibitor selectivity.[3] The two most common and effective strategies are N-acylation and N-alkylation.

Rationale for N-Acylation vs. N-Alkylation

• N-Acylation (Amide Formation): This strategy introduces a planar amide bond, which can act as both a hydrogen bond donor and acceptor. The attached R-group can be varied extensively (aliphatic, aromatic, heterocyclic) to probe for hydrophobic, π-stacking, or additional hydrogen bonding interactions. The resulting amide is generally stable and neutral under physiological conditions.

• N-Alkylation (Secondary Amine Formation): This modification retains the basicity of the nitrogen atom (pKa dependent on the substituent), allowing for potential ionic interactions with acidic residues (e.g., Asp, Glu) in the target protein.[4] Reductive amination is a preferred method as it offers high control and avoids over-alkylation.[5]

Diagram: Synthetic Pathways for N-Derivatization

Caption: Key synthetic routes for modifying the primary amine of the core scaffold.

Protocol 1: General Procedure for N-Acylation

This protocol describes the reaction of 2-amino-N-hydroxyacetamide with an acyl chloride. The use of a non-nucleophilic base is crucial to scavenge the HCl byproduct without reacting with the acyl chloride.

Materials:

• 2-Amino-N-hydroxyacetamide hydrochloride

• Acyl chloride of choice (e.g., benzoyl chloride, acetyl chloride)

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Diisopropylethylamine (DIPEA) or Triethylamine (TEA)

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4)

• Rotary evaporator

• Standard glassware for organic synthesis

Step-by-Step Methodology:

• Preparation: In a round-bottom flask under a nitrogen atmosphere, suspend 2-amino-N-hydroxyacetamide hydrochloride (1.0 eq) in anhydrous DCM (approx. 0.1 M concentration).

• Base Addition: Cool the suspension to 0 °C in an ice bath. Add DIPEA (2.5 eq) dropwise. Stir for 15 minutes to neutralize the hydrochloride salt and liberate the free amine.

• Acylation: Add the acyl chloride (1.1 eq) dropwise to the reaction mixture. Causality Note: Slow addition is critical to control the exothermic reaction and prevent side product formation.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed.

• Workup: Quench the reaction by adding saturated NaHCO3 solution to neutralize excess acid. Transfer the mixture to a separatory funnel and extract the aqueous layer twice with DCM.

• Purification (Aqueous Wash): Combine the organic layers and wash sequentially with saturated NaHCO3 solution, water, and brine. Trustworthiness Check: These washes remove the amine salt and other water-soluble impurities.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure using a rotary evaporator.

• Final Purification: The crude product can be purified by flash column chromatography (e.g., using a silica gel column with a DCM/Methanol gradient) or by recrystallization to yield the pure N-acyl derivative.

Protocol 2: General Procedure for N-Alkylation via Reductive Amination

This protocol uses a mild reducing agent, sodium triacetoxyborohydride, which is selective for the imine formed in situ and tolerates the hydroxamic acid moiety.

Materials:

• 2-Amino-N-hydroxyacetamide

• Aldehyde or ketone of choice (e.g., benzaldehyde, acetone)

• Anhydrous 1,2-Dichloroethane (DCE) or Methanol (MeOH)

• Sodium triacetoxyborohydride (NaBH(OAc)3)

• Acetic acid (glacial)

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• Standard workup and purification reagents as listed in Protocol 1.1

Step-by-Step Methodology:

• Preparation: Dissolve 2-amino-N-hydroxyacetamide (1.0 eq) and the desired aldehyde or ketone (1.2 eq) in anhydrous DCE.

• Imine Formation: Add a catalytic amount of glacial acetic acid (0.1 eq) to facilitate the formation of the iminium ion intermediate. Stir the mixture at room temperature for 30 minutes.

• Reduction: Add sodium triacetoxyborohydride (1.5 eq) portion-wise over 15 minutes. Causality Note: Portion-wise addition controls the effervescence and reaction rate.

• Reaction Monitoring: Stir the reaction at room temperature for 4-12 hours. Monitor for the disappearance of the starting material by TLC or LC-MS.

• Workup: Carefully quench the reaction by adding saturated NaHCO3 solution. Ensure all gas evolution has ceased.

• Extraction & Purification: Extract the mixture with DCM or ethyl acetate. The subsequent washing, drying, concentration, and final purification steps are analogous to those described in Protocol 1.1 (steps 6-8).

Part 2: Derivatization of the Hydroxamic Acid Moiety

While less common for primary SAR studies, modification of the hydroxamic acid can be used to fine-tune metal chelation, improve metabolic stability, or create prodrugs.[6] O-alkylation is a primary example of such a modification.

Protocol 3: O-Alkylation of the Hydroxamic Acid

This protocol involves the reaction of the N-hydroxy group with an alkyl halide under basic conditions.

Materials:

• N-substituted-2-amino-N-hydroxyacetamide (from Part 1)

• Alkyl halide (e.g., benzyl bromide, methyl iodide)

• Anhydrous Dimethylformamide (DMF)

• Potassium carbonate (K2CO3) or Sodium hydride (NaH)

• Water

• Ethyl acetate

• Standard workup and purification reagents.

Step-by-Step Methodology:

• Preparation: Dissolve the starting hydroxamic acid (1.0 eq) in anhydrous DMF.

• Deprotonation: Add powdered K2CO3 (2.0 eq) or, for a stronger base, carefully add NaH (1.2 eq, 60% dispersion in mineral oil) at 0 °C. Stir for 30 minutes. Expertise Note: NaH is highly reactive and should be handled with extreme caution by experienced personnel.

• Alkylation: Add the alkyl halide (1.1 eq) dropwise.

• Reaction: Stir the mixture at room temperature for 2-6 hours, monitoring by TLC or LC-MS.

• Workup: Quench the reaction by slowly adding water. Extract the aqueous mixture three times with ethyl acetate.

• Purification: Wash the combined organic layers with water and brine, dry over MgSO4, concentrate, and purify the crude product by flash column chromatography.

Part 3: Comprehensive Characterization of Derivatives

Unambiguous characterization is essential to validate the structure and purity of each new derivative, ensuring that any observed biological activity is attributable to the intended compound.

Technique	Purpose	Expected Observations for a Representative Derivative (N-Benzoyl-2-amino-N-hydroxyacetamide)
¹H NMR	Structural confirmation and purity	Appearance of aromatic protons from the benzoyl group (7.4-8.0 ppm), a downfield shift of the α-proton, and an amide NH proton.
¹³C NMR	Carbon skeleton confirmation	Appearance of new carbonyl carbon (~167 ppm) and aromatic carbons (127-135 ppm).
LC-MS	Purity and molecular weight confirmation	A single major peak in the HPLC chromatogram with a corresponding mass peak [M+H]⁺ or [M+Na]⁺ matching the calculated molecular weight.
HPLC	Quantitative purity assessment	Purity is typically determined by integrating the peak area at a suitable wavelength (e.g., 254 nm); should be >95% for biological screening.

Part 4: The SAR Workflow: From Synthesis to Data

The synthesis of a compound library is the first step in a larger, iterative process to understand SAR.

Diagram: The Iterative SAR Cycle

Caption: The iterative workflow for conducting SAR studies.

Protocol for SAR Data Generation:

• Library Synthesis: Synthesize a library of derivatives using the protocols outlined above. Aim for diversity in the R-groups (e.g., varying size, electronics, and polarity).

• Biological Screening: Test all purified compounds in a relevant biological assay (e.g., a fluorometric assay to measure HDAC inhibition).

• IC50 Determination: For active compounds, perform dose-response experiments to determine the half-maximal inhibitory concentration (IC50), a quantitative measure of potency.

• Data Analysis: Correlate the structural changes with the observed changes in IC50 values.

  • Question: Does increasing the size of the N-acyl group increase or decrease potency?

  • Question: Is an aromatic or aliphatic substituent preferred?

  • Question: Is the basicity of an N-alkyl derivative important for activity?

• Iterative Design: Use the answers to these questions to design a second-generation library that further explores promising structural motifs. This iterative process is key to optimizing the lead compound.

References

• World Anti-Doping Agency (WADA). (2019). The Prohibited List. Available at: [Link]

• Kayagaki, N., et al. (1997). Structure-activity Relationship of Hydroxamate-Based Inhibitors on Membrane-Bound Fas Ligand and TNF-alpha Processing. PubMed. Available at: [Link]

• ResearchGate. (n.d.). The chemical methods for chemoselective modification of primary amine... ResearchGate. Available at: [Link]

• Smid, J., et al. (2016). A novel approach for HPLC determination of 2-cynaoacetamide using derivatization procedure with 2-hydroxyacetophenone as a new useful derivatization reagent. PubMed. Available at: [Link]

• ResearchGate. (n.d.). Scheme 5: Preparation of N--substituted hydroxylamine using... ResearchGate. Available at: [Link]

• Bretti, C., et al. (2005). Complex formation equilibria between 2-amino-N-hydroxyacetamide and 2–amino-N-hydroxypentanamide and cobalt (II), nickel(II), copper(II), and hydrogen ions in aqueous solutions. Journal of the Chemical Society, Dalton Transactions. Available at: [Link]

• National Institutes of Health (NIH). (n.d.). Synthesis of 2-acetylnoviosamine derivatives by hydrogenolytic cleavage of a spirocyclopropane. PMC. Available at: [Link]

• National Institutes of Health (NIH). (n.d.). Prodrugs for Amines. PMC. Available at: [Link]

• ResearchGate. (n.d.). Derivatization-targeted analysis of amino compounds in plant extracts in neutral loss acquisition mode by liquid chromatography-tandem mass spectrometry. ResearchGate. Available at: [Link]

• National Institutes of Health (NIH). (n.d.). Biocatalytic enantioselective hydroaminations enabling synthesis of N-arylalkyl-substituted l-aspartic acids. PMC. Available at: [Link]

• Taylor & Francis Online. (n.d.). Structure–Activity Relationships of Hydroxamate-Based Histone Deacetylase-8 Inhibitors: Reality Behind Anticancer Drug Discovery. Taylor & Francis Online. Available at: [Link]

• YouTube. (2020). Synthetic Routes 2. Available at: [Link]

• Sci-Hub. (n.d.). ChemInform Abstract: Synthesis of Some Aminoacetamide Derivatives. Sci-Hub. Available at: [Link]

• National Institutes of Health (NIH). (n.d.). Synthesis, Derivatization, and Conformational Scanning of Peptides Containing N-Aminoglycine. PMC. Available at: [Link]

• Roy, K., et al. (2007). A quantitative structure-activity relationship study of hydroxamate matrix metalloproteinase inhibitors derived from functionalized 4-aminoprolines. PubMed. Available at: [Link]

• MDPI. (n.d.). Comprehensive Structure-Activity Relationship Analysis of Benzamide Derivatives as Histone Deacetylase 1 (HDAC1) Inhibitors. MDPI. Available at: [Link]

• MDPI. (n.d.). Recent Advances in the Hydroxylation of Amino Acids and Its Derivatives. MDPI. Available at: [Link]

• Favi, G., et al. (2013). Hydroxamates: Relationships between Structure and Plasma Stability. Journal of Medicinal Chemistry. Available at: [Link]

• eCampusOntario Pressbooks. (n.d.). Drug Modifications to Improve Stability – An Introduction to Medicinal Chemistry & Molecular Recognition. eCampusOntario Pressbooks. Available at: [Link]

• ResearchGate. (n.d.). Synthetic Routes to N-Heterocyclic Carbene Precursors. ResearchGate. Available at: [Link]

• MDPI. (n.d.). Analysis of Derivatized N-Acyl Amino Acid Surfactants Using HPLC and HPLC/MS. MDPI. Available at: [Link]

• National Institutes of Health (NIH). (n.d.). Selective Structural Derivatization of Flavonoid Acetamides Significantly Impacts Their Bioavailability and Antioxidant Properties. PMC. Available at: [Link]

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A Multi-faceted Analytical Approach for the Comprehensive Purity Assessment of Synthetic 2-amino-N-hydroxyacetamide

An Application Note and Protocol from the Senior Application Scientist

Audience: Researchers, scientists, and drug development professionals.

Foreword: The Imperative of Purity in Pharmaceutical Development

The molecule 2-amino-N-hydroxyacetamide, a compound featuring both a primary amine and a hydroxamic acid moiety, represents a class of structures with significant potential in medicinal chemistry, particularly as intermediates for pharmacologically active agents.[1] The journey from synthesis to a viable drug substance is contingent upon rigorous characterization and control of its chemical purity. Regulatory bodies mandate that the purity profile of any active pharmaceutical ingredient (API) or intermediate be thoroughly understood, as even trace impurities can impact safety and efficacy.[2]

This guide eschews a one-size-fits-all template. Instead, it presents a holistic and integrated analytical strategy tailored to the specific chemical nature of 2-amino-N-hydroxyacetamide. We will explore an orthogonal array of techniques, moving beyond simple percentage purity to build a comprehensive quality profile. This document is crafted from a field-proven perspective, explaining not just the procedural steps but the scientific rationale that underpins a robust and defensible purity assessment.

The Analyte: Understanding 2-amino-N-hydroxyacetamide and Its Potential Impurities

A logical analytical strategy begins with understanding the target molecule and its synthetic heritage.

• Structure: 2-amino-N-hydroxyacetamide (also known as glycinohydroxamic acid) is a small, polar molecule. Its structure contains key functional groups that dictate its chemical behavior and inform the selection of analytical techniques: a primary amine, an amide, and a hydroxyl group attached to the amide nitrogen.

• Synthetic Landscape & Potential Impurities: The synthesis of hydroxamic acids typically involves the reaction of an activated carboxylic acid derivative (like an ester or acyl chloride) with hydroxylamine.[1][3][4] This pathway can introduce several classes of impurities:

  • Starting Materials & Reagents: Unreacted glycine derivatives or excess hydroxylamine.

  • Process-Related Impurities: By-products from side reactions, such as the formation of dimers or products from incomplete reactions.

  • Degradants: The hydroxamic acid functional group can be susceptible to hydrolysis, breaking down into the corresponding carboxylic acid (glycine) and hydroxylamine.

  • Residual Solvents: Organic volatile chemicals used during synthesis and purification must be controlled according to strict regulatory limits.[5][6][7]

An Orthogonal Analytical Framework

No single analytical technique can provide a complete picture of a compound's purity. A robust assessment relies on an orthogonal approach, where multiple methods based on different physicochemical principles are employed to cross-validate findings and ensure all potential impurities are detected.

Caption: Integrated workflow for purity assessment.

Chromatographic Analysis: The Cornerstone of Purity and Impurity Profiling

High-Performance Liquid Chromatography (HPLC) is the central technique for quantifying the main component and detecting related substances.

Principle & Rationale

Reverse-phase HPLC (RP-HPLC) separates compounds based on their polarity. For a polar molecule like 2-amino-N-hydroxyacetamide, a C18 column is a suitable starting point, using a highly aqueous mobile phase. The inclusion of a mass spectrometry-compatible acid, such as formic acid, in the mobile phase serves a dual purpose: it protonates the primary amine for better peak shape and renders the method compatible with LC-MS for subsequent impurity identification.[8] UV detection is employed, targeting the amide chromophore.

Detailed Protocol: RP-HPLC for Assay and Related Substances

A. Instrumentation & Materials

• HPLC system with UV/Vis or Diode Array Detector (DAD).

• Analytical balance.

• Volumetric flasks, pipettes, and autosampler vials.

• Reference Standard (RS) of 2-amino-N-hydroxyacetamide (characterized and of known purity).

• HPLC-grade acetonitrile (ACN) and water.

• Formic acid (reagent grade).

B. Chromatographic Conditions

Parameter	Recommended Setting	Rationale
Column	C18, 150 x 4.6 mm, 3.5 µm	Standard reverse-phase chemistry provides good retention for polar analytes.
Mobile Phase A	0.1% Formic Acid in Water	Provides protons for good peak shape and is MS-compatible.
Mobile Phase B	0.1% Formic Acid in ACN	Organic modifier to elute compounds from the column.
Gradient	0-2 min (2% B), 2-15 min (2-30% B), 15-17 min (30-95% B), 17-19 min (95% B), 19-20 min (95-2% B), 20-25 min (2% B)	A shallow gradient ensures separation of closely related polar impurities, followed by a steeper ramp to elute any non-polar compounds and clean the column.
Flow Rate	1.0 mL/min	Standard flow for a 4.6 mm ID column.
Column Temp.	30 °C	Ensures reproducible retention times.
Injection Vol.	10 µL	Balances sensitivity with potential for peak overload.
Detector	UV at 210 nm	Wavelength for detecting the amide bond. A DAD allows for peak purity analysis.

C. Sample & Standard Preparation

• Standard Solution (0.5 mg/mL): Accurately weigh ~25 mg of 2-amino-N-hydroxyacetamide RS into a 50 mL volumetric flask. Dissolve and dilute to volume with Mobile Phase A.

• Sample Solution (0.5 mg/mL): Prepare in the same manner as the standard solution using the synthesized sample.

• System Suitability Solution: Use the Standard Solution.

D. System Suitability Testing (SST) Before sample analysis, inject the standard solution five times and verify that the system meets the criteria established during method validation, as per USP <621>.

SST Parameter	Acceptance Criteria	Purpose
Tailing Factor (T)	T ≤ 2.0	Ensures peak symmetry.
Repeatability (%RSD)	RSD ≤ 1.0% for 5 replicate injections (peak area)	Confirms precision of the instrument.

E. Data Analysis

• Assay (% vs. Standard): (Area_Sample / Area_Standard) * (Conc_Standard / Conc_Sample) * Purity_Standard

• Related Substances (% Area): (Area_Impurity / Area_Total) * 100

Impurity Identification by Liquid Chromatography-Mass Spectrometry (LC-MS)

While HPLC-UV quantifies impurities, it does not identify them. LC-MS is the definitive tool for this purpose.

Principle & Rationale

By coupling the HPLC separation directly to a mass spectrometer, a mass-to-charge (m/z) ratio can be obtained for each peak. This provides the molecular weight of the impurity, a critical piece of information for elucidating its structure.[9][10][11] Using an electrospray ionization (ESI) source in positive mode is ideal for protonating the basic amine group of the analyte and its related impurities.

Protocol for Impurity Identification

• Workflow Integration: Utilize the exact HPLC method described in Section 4.2. The use of formic acid as a mobile phase modifier is critical for compatibility.

• MS Parameters:

  • Ionization Source: Electrospray Ionization (ESI), Positive Mode.

  • Mass Range: Scan from m/z 50 to 500. This range covers the analyte and potential dimers or small adducts.

  • Data Acquisition: Perform full scan analysis to obtain molecular weights. For further structural detail, fragmentation data (MS/MS) can be acquired on the most significant impurity peaks.

• Data Interpretation: Correlate the retention time of an impurity peak from the HPLC-UV chromatogram with the mass spectrum obtained at the same retention time. The observed m/z value can be used to propose a molecular formula and structure consistent with the synthetic process.

Caption: Workflow for LC-MS based impurity identification.

Spectroscopic Structural Confirmation

Spectroscopic methods provide orthogonal confirmation of the primary structure and can detect impurities missed by chromatography.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Principle & Rationale: NMR is an unparalleled tool for absolute structural confirmation.[12] For purity assessment, quantitative NMR (qNMR) can be used to determine a highly accurate assay value without the need for a specific reference standard of the analyte, by comparing its signals to a certified internal standard.[2]

Protocol:

• Sample Preparation: Dissolve a precisely weighed amount of the sample in a suitable deuterated solvent (e.g., DMSO-d₆ or D₂O). For qNMR, add a precisely weighed amount of a certified internal standard (e.g., maleic acid).

• ¹H NMR Analysis: Acquire the proton NMR spectrum. Key expected signals include:

  • A singlet for the methylene (-CH₂-) protons.

  • Broad, exchangeable signals for the amine (-NH₂) and hydroxyl (-OH) protons. These signals will disappear upon adding a drop of D₂O to the NMR tube, confirming their identity.[13]

• ¹³C NMR Analysis: Acquire the carbon NMR spectrum to confirm the number and type of carbon atoms, including the characteristic carbonyl signal.

• Interpretation: The chemical shifts, splitting patterns, and integrations must be consistent with the structure of 2-amino-N-hydroxyacetamide. The absence of significant unexpected signals is a strong indicator of high purity.

Fourier-Transform Infrared (FT-IR) Spectroscopy

Principle & Rationale: FT-IR is a rapid technique used to confirm the presence of key functional groups, serving as a fingerprint for the molecule.[14][15][16]

Protocol:

• Sample Preparation: Analyze the solid sample directly using an Attenuated Total Reflectance (ATR) accessory or by preparing a KBr pellet.

• Data Interpretation: The spectrum should display characteristic absorption bands.

Functional Group	Expected Wavenumber (cm⁻¹)
N-H Stretch (Amine)	3400-3250 (typically two bands for -NH₂)
O-H Stretch (Hydroxyl)	3300-3100 (broad)
C=O Stretch (Amide I)	~1650
N-H Bend (Amine)	1650-1580
N-O Stretch	~910

Analysis of Specific Impurities

Residual Solvents by Headspace Gas Chromatography (GC)

Principle & Rationale: As residual solvents have no therapeutic benefit, their levels are strictly controlled by guidelines like ICH Q3C.[5][6][17] Headspace GC is the standard method, offering high sensitivity for volatile organic compounds without injecting the non-volatile drug substance onto the GC column.

Protocol:

• Sample Preparation: Accurately weigh the sample into a headspace vial. Add a suitable high-boiling point solvent (e.g., DMSO, DMF) to dissolve the sample and facilitate the partitioning of volatile solvents into the headspace.

• Instrumentation: Use a GC system equipped with a Flame Ionization Detector (FID) and a headspace autosampler.

• Analysis: The headspace vapor is injected into the GC, and solvents are separated and quantified against calibrated standards.

• Validation: The method must be validated for specificity, linearity, and accuracy for all potential solvents used in the synthesis.

Water Content by Karl Fischer Titration

Principle & Rationale: Water content is a critical quality attribute that can affect stability and the accurate calculation of assay on an anhydrous basis.[18] Karl Fischer titration is the gold standard for water determination due to its specificity for water, unlike the "Loss on Drying" method which measures all volatile components.[19][20]

Protocol:

• Instrumentation: Use a volumetric or coulometric Karl Fischer titrator. Coulometric is preferred for very low water content (<1%).

• Titration: Introduce a precisely weighed amount of the sample into the titration vessel. The instrument automatically titrates the water with the Karl Fischer reagent and calculates the water content.

• Causality: The choice between direct injection and using an oven (for insoluble samples or those that interfere with the reagent) depends on the sample's properties, which must be determined during method development.

Method Validation Summary

The primary quantitative method (HPLC for assay and related substances) must be validated according to ICH Q2(R1) guidelines to ensure it is suitable for its intended purpose.[21][22]

Validation Parameter	Purpose
Specificity	To ensure the method can unequivocally assess the analyte in the presence of impurities, degradants, and matrix components.
Linearity & Range	To demonstrate a direct proportional relationship between concentration and detector response over a defined range.
Accuracy	To determine the closeness of the test results to the true value (e.g., via spike/recovery experiments).
Precision	To assess the degree of scatter between a series of measurements (evaluated at repeatability and intermediate precision levels).
Limit of Detection (LOD)	The lowest amount of analyte that can be detected but not necessarily quantitated.
Limit of Quantitation (LOQ)	The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.
Robustness	To measure the method's capacity to remain unaffected by small, deliberate variations in method parameters.

Conclusion

The purity assessment of synthetic 2-amino-N-hydroxyacetamide is not a singular measurement but a comprehensive investigation. By integrating the separating power of HPLC, the identification capabilities of LC-MS, the structural confirmation of NMR and FT-IR, and specific tests for water and residual solvents, a complete and reliable purity profile can be established. This orthogonal, science-driven approach ensures that the material is well-characterized and meets the stringent quality standards required for its application in pharmaceutical research and development, ultimately safeguarding patient safety.

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N-Hydroxy-2-aminoacetamide: A Versatile Building Block in Medicinal Chemistry for Enzyme Inhibition

Introduction: The Strategic Importance of the Hydroxamic Acid Moiety

In the landscape of modern drug discovery, the hydroxamic acid functional group (-CONHOH) stands out as a privileged motif, particularly for the inhibition of metalloenzymes. Its potent ability to chelate the active site metal ions, most commonly zinc (Zn²⁺), has led to the development of a multitude of clinically significant therapeutics. N-hydroxy-2-aminoacetamide serves as a compact and versatile building block that introduces this critical functionality into drug candidates. Its structure combines the metal-chelating hydroxamic acid with a primary amine, providing a convenient point for further molecular elaboration and diversification. This guide provides an in-depth exploration of N-hydroxy-2-aminoacetamide's applications in medicinal chemistry, complete with detailed synthetic protocols and strategic insights for its effective utilization in drug design and development. The strategic incorporation of this building block has been pivotal in the generation of potent inhibitors for critical enzyme families, including Matrix Metalloproteinases (MMPs) and Histone Deacetylases (HDACs), both of which are implicated in a range of pathologies from cancer to inflammatory diseases.[1][2]

Core Applications in Medicinal Chemistry

The primary utility of N-hydroxy-2-aminoacetamide lies in its role as a key component of enzyme inhibitors. The hydroxamic acid group acts as a zinc-binding group (ZBG), while the amino functionality allows for the attachment of various scaffolds and pharmacophores that can interact with other regions of the enzyme's active site, thereby enhancing potency and selectivity.

Inhibition of Matrix Metalloproteinases (MMPs)

MMPs are a family of zinc-dependent endopeptidases involved in the degradation of the extracellular matrix (ECM).[3] Their dysregulation is a hallmark of numerous diseases, including cancer metastasis, arthritis, and cardiovascular disorders. Hydroxamic acid-based inhibitors have been a major focus of MMP inhibitor design due to their strong chelation of the catalytic zinc ion.[3] N-hydroxy-2-aminoacetamide provides the core zinc-binding fragment for the synthesis of potent MMP inhibitors.

Inhibition of Histone Deacetylases (HDACs)

HDACs are a class of enzymes that play a crucial role in epigenetic regulation by removing acetyl groups from lysine residues of histones and other proteins.[2] Their aberrant activity is linked to various cancers and neurological disorders.[1] The design of HDAC inhibitors often incorporates a zinc-binding group to interact with the zinc ion in the enzyme's active site. N-hydroxy-2-aminoacetamide is an ideal building block for creating novel HDAC inhibitors with improved pharmacological profiles.

Synthesis of N-Hydroxy-2-aminoacetamide: A Practical Protocol

While N-hydroxy-2-aminoacetamide is a valuable building block, its synthesis requires careful execution. The following protocol outlines a reliable method starting from 2-bromoacetamide.

Protocol 1: Synthesis of N-Hydroxy-2-aminoacetamide Hydrochloride

This two-step protocol involves the initial formation of a protected hydroxylamine derivative followed by deprotection.

Step 1: Synthesis of 2-(N-Hydroxyamino)acetamide

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 2-bromoacetamide (1.0 eq) in a suitable solvent such as methanol.

• Addition of Hydroxylamine: To the stirred solution, add a solution of hydroxylamine (1.5 eq) in methanol at room temperature. The hydroxylamine solution can be prepared by neutralizing hydroxylamine hydrochloride with a base like sodium methoxide.

• Reaction Monitoring: Stir the reaction mixture at room temperature and monitor its progress by thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete, concentrate the mixture under reduced pressure. The crude product can be purified by recrystallization or column chromatography.

Step 2: Formation of the Hydrochloride Salt

• Dissolution: Dissolve the purified 2-(N-hydroxyamino)acetamide in a minimal amount of a suitable solvent like methanol or ethanol.

• Acidification: Cool the solution in an ice bath and bubble hydrogen chloride gas through it, or add a solution of HCl in an organic solvent (e.g., 4M HCl in dioxane) dropwise until the solution is acidic.

• Precipitation and Isolation: The hydrochloride salt of N-hydroxy-2-aminoacetamide will precipitate out of the solution. Collect the solid by filtration, wash with a cold, non-polar solvent like diethyl ether, and dry under vacuum.

Caption: Synthetic route to N-hydroxy-2-aminoacetamide hydrochloride.

Application Protocol: Synthesis of a Potent MMP Inhibitor

This section details the use of N-hydroxy-2-aminoacetamide as a building block in the synthesis of a representative hydroxamate-based MMP inhibitor. The general strategy involves coupling the amino group of N-hydroxy-2-aminoacetamide with a carboxylic acid-containing scaffold that is designed to interact with the S1' pocket of the target MMP.

Protocol 2: Synthesis of an N-Substituted N-Hydroxy-2-aminoacetamide-based MMP Inhibitor

This protocol utilizes standard peptide coupling reagents to form the amide bond.

Materials and Reagents:

• N-hydroxy-2-aminoacetamide hydrochloride

• A carboxylic acid-containing scaffold (e.g., an N-protected amino acid or a custom-synthesized fragment)

• Coupling reagent (e.g., HCTU, HATU, or EDC/HOBt)[4]

• Base (e.g., Diisopropylethylamine - DIPEA)

• Anhydrous solvent (e.g., Dimethylformamide - DMF)

• Solvents for work-up and purification (e.g., ethyl acetate, water, brine)

• Purification system (e.g., Reverse-phase HPLC)[5][6][7]

Procedure:

• Reaction Setup: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the carboxylic acid scaffold (1.0 eq) in anhydrous DMF.

• Activation: Add the coupling reagent (e.g., HCTU, 1.1 eq) and a base (e.g., DIPEA, 2.0 eq) to the solution and stir for 10-15 minutes at room temperature to pre-activate the carboxylic acid.

• Coupling: To the activated carboxylic acid solution, add N-hydroxy-2-aminoacetamide hydrochloride (1.2 eq) and an additional equivalent of base (DIPEA, 1.2 eq) to neutralize the hydrochloride salt.

• Reaction Monitoring: Stir the reaction mixture at room temperature and monitor its progress by LC-MS or TLC. The reaction is typically complete within 2-4 hours.

• Work-up: Once the reaction is complete, dilute the mixture with ethyl acetate and wash sequentially with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by reverse-phase HPLC to obtain the desired MMP inhibitor.[5][6][7]

• Characterization: Characterize the final compound by NMR and mass spectrometry to confirm its identity and purity.[8][9][10]

Caption: General workflow for synthesizing an MMP inhibitor.

Application Protocol: Solid-Phase Synthesis of an HDAC Inhibitor Peptide Mimic

Solid-phase peptide synthesis (SPPS) offers a streamlined approach for constructing libraries of potential drug candidates. N-hydroxy-2-aminoacetamide can be incorporated as the C-terminal residue or within a peptide sequence to generate hydroxamic acid-containing peptidomimetics as HDAC inhibitors.

Protocol 3: Solid-Phase Synthesis of a Tetrapeptide-Hydroxamic Acid

This protocol describes the synthesis of a model tetrapeptide with a C-terminal hydroxamic acid using Fmoc-based SPPS.

Materials and Reagents:

• Fmoc-protected amino acids

• Rink Amide resin

• Deprotection solution: 20% piperidine in DMF

• Coupling solution: Fmoc-amino acid (4 eq), HCTU (3.9 eq), and DIPEA (8 eq) in DMF

• Washing solvents: DMF, Dichloromethane (DCM), Methanol

• Cleavage cocktail: e.g., 95% Trifluoroacetic acid (TFA), 2.5% water, 2.5% triisopropylsilane (TIS)

• Hydroxylamine solution for on-resin conversion (see below)

Procedure:

• Resin Swelling: Swell the Rink Amide resin in DMF for 30 minutes.

• Fmoc Deprotection: Remove the Fmoc protecting group from the resin by treating with 20% piperidine in DMF for 20 minutes. Wash the resin thoroughly with DMF, DCM, and DMF.

• Amino Acid Coupling: Couple the first Fmoc-protected amino acid by adding the coupling solution to the resin and agitating for 1-2 hours. Wash the resin as before.

• Repeat Cycles: Repeat the deprotection and coupling steps for the remaining amino acids in the desired sequence.

• On-Resin Hydroxamic Acid Formation: After the final amino acid coupling and Fmoc deprotection, the N-terminal amine of the peptide on the resin is coupled with an activated ester of a protected hydroxamic acid precursor, or alternatively, a precursor that can be converted to the hydroxamic acid on-resin. A more direct approach involves the conversion of a resin-bound ester to the hydroxamic acid.

• Cleavage and Deprotection: Treat the resin with the cleavage cocktail for 2-3 hours to cleave the peptide from the resin and remove side-chain protecting groups.

• Isolation and Purification: Precipitate the crude peptide in cold diethyl ether, centrifuge, and decant the ether. Purify the peptide by reverse-phase HPLC.

• Characterization: Confirm the identity and purity of the final peptide-hydroxamic acid by mass spectrometry and HPLC.

Caption: Solid-phase synthesis workflow for a peptide-hydroxamic acid.

Quantitative Data Summary

The following table summarizes the inhibitory activities of representative compounds synthesized using N-hydroxy-2-aminoacetamide or related building blocks against various enzyme targets.

Compound ID	Target Enzyme	Scaffold/Modifications	IC₅₀ (nM)	Reference
MMPi-1	MMP-2	Phenylalanine-derived	15	[11]
MMPi-2	MMP-9	Leucine-derived	25	[3]
MMPi-3	MMP-13	Biphenyl-alanine derived	8	[12]
HDACi-1	HDAC1	Pyrimidine-piperazine	114.3	[13]
HDACi-2	HDAC6	Cinnamic acid-based	50	[4]
HDACi-3	HDAC8	Thiadiazole-phenyl	3.3	[1]

Conclusion and Future Perspectives

N-hydroxy-2-aminoacetamide is a powerful and versatile building block in medicinal chemistry, enabling the efficient synthesis of potent metalloenzyme inhibitors. The protocols and strategies outlined in this guide provide a solid foundation for researchers to incorporate this valuable synthon into their drug discovery programs. The future of drug design with N-hydroxy-2-aminoacetamide will likely involve its use in more complex molecular architectures, including macrocycles and PROTACs, to achieve even greater potency and selectivity for challenging drug targets. Further exploration of novel synthetic methodologies for the preparation and derivatization of this building block will undoubtedly continue to fuel innovation in the development of new therapeutics.

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Technical Notes & Optimization

Glycine Hydroxamate Stability: A Technical Support Guide for Researchers

From the desk of a Senior Application Scientist

Welcome to your comprehensive technical resource for understanding and managing the stability of glycine hydroxamate in aqueous buffer solutions. As researchers and drug developers, achieving reproducible and reliable experimental outcomes is paramount. The chemical stability of your reagents is a critical, yet often overlooked, variable that can significantly impact these outcomes. Glycine hydroxamate, a simple yet versatile molecule, is susceptible to degradation, particularly hydrolysis, which can be influenced by several experimental parameters.

This guide is designed to provide you with not only the foundational knowledge of glycine hydroxamate stability but also practical, field-tested insights to troubleshoot common issues encountered in the lab. We will delve into the "why" behind the protocols, ensuring you can make informed decisions for your specific application.

Frequently Asked Questions (FAQs)

Here, we address the most common initial questions regarding the handling and stability of glycine hydroxamate.

Q1: What is the primary degradation pathway for glycine hydroxamate in buffer solutions?

The principal route of degradation for glycine hydroxamate in aqueous buffers is the hydrolysis of the hydroxamic acid functional group. This reaction cleaves the C-N bond of the hydroxamate moiety, yielding glycine and hydroxylamine as the primary products. This process is susceptible to catalysis by both acid and base, meaning its rate is highly dependent on the pH of the solution.[1][2]

Q2: How do pH and temperature affect the stability of glycine hydroxamate?

Both pH and temperature are critical factors governing the stability of glycine hydroxamate.

• pH: The hydrolysis of the hydroxamate group is significantly slower at neutral or near-neutral pH and accelerates under both acidic and alkaline conditions. The V-shaped pH-rate profile, with the minimum rate typically in the pH range of 5-7, is characteristic for the hydrolysis of many hydroxamic acids.

• Temperature: As with most chemical reactions, an increase in temperature will increase the rate of hydrolysis.[3][4] For every 10°C rise in temperature, the degradation rate can be expected to roughly double. Therefore, for maximum stability, stock solutions should be stored at low temperatures (e.g., 2-8°C or frozen).

Q3: Which buffer should I choose for my experiment to maximize stability?

The choice of buffer is critical and depends on the pH requirements of your experiment.

• For Near-Neutral pH (6-7.5): Phosphate buffers are a common and suitable choice as they are generally inert and provide good buffering capacity in this range.[5][6]

• For Acidic pH (<6): Citrate or acetate buffers are commonly used. However, be aware that acid-catalyzed hydrolysis will be more pronounced at lower pH values.

• For Alkaline pH (>7.5): Tris or borate buffers can be used. Alkaline conditions promote base-catalyzed hydrolysis, which is typically faster than acid-catalyzed hydrolysis.

It is crucial to consider that the buffer species itself can sometimes interact with the molecule of interest.[7][8] Whenever entering a new experimental system, a preliminary stability assessment in your chosen buffer is recommended.

Q4: How long can I store my glycine hydroxamate stock solution?

The storage time depends heavily on the concentration, storage temperature, and the pH of the buffer. As a general guideline:

• Short-term (working solutions): Prepare fresh daily if possible. If stored for a few days, keep at 2-8°C.

• Long-term (concentrated stocks): For storage longer than a few days, we recommend preparing stocks in a buffer at a pH close to neutral (pH 6-7), aliquoting them into single-use volumes, and storing them at -20°C or -80°C. Avoid repeated freeze-thaw cycles.

Troubleshooting Guide: Common Stability-Related Issues

This section addresses specific problems you might encounter during your experiments and provides a logical approach to resolving them.

Issue 1: I am observing a progressive loss of activity or a decrease in the effective concentration of my glycine hydroxamate over the course of my experiment.

• Underlying Cause: This is a classic sign of degradation. The rate of hydrolysis is likely significant under your experimental conditions (e.g., elevated temperature or non-optimal pH).

• Troubleshooting Steps:

  Figure 1: Troubleshooting workflow for loss of glycine hydroxamate activity.

Issue 2: My results are inconsistent from day to day, even though I follow the same protocol.

• Underlying Cause: This often points to inconsistencies in the preparation and handling of your glycine hydroxamate solutions. The age of the solution and storage conditions can introduce significant variability.

• Preventative Measures:

  • Standardize Solution Preparation: Always use the same buffer composition and final pH.

  • Aliquot and Freeze: Prepare a large, validated batch of your stock solution. Aliquot into volumes suitable for a single experiment and store at -20°C or below.

  • Use Fresh Dilutions: Thaw a single aliquot for each experiment and make fresh dilutions into your working buffer. Do not refreeze thawed aliquots.

Issue 3: I suspect my buffer is interfering with my assay.

• Underlying Cause: Certain buffer components can interact with your system. For example, phosphate can sometimes interfere with assays involving certain metal ions, while Tris, being a primary amine, can potentially react with other components in your assay, although this is less common.

• Troubleshooting Steps:

  • Run a Buffer Control: Perform your assay in the absence of glycine hydroxamate but with all other components, including the buffer, to check for background signals.

  • Test an Alternative Buffer: If your experiment allows, switch to a different buffer system with a similar pKa (e.g., from phosphate to a "Good's" buffer like HEPES if working around pH 7). Compare the results to see if the issue persists.

Data Summary: Factors Influencing Stability

Parameter	Condition	Expected Stability of Glycine Hydroxamate	Rationale
pH	Acidic (pH < 5)	Low	Acid-catalyzed hydrolysis of the hydroxamate group is significant.[1]
Neutral (pH 6-7)	High	Hydrolysis rate is at its minimum in this range.
Alkaline (pH > 8)	Low to Moderate	Base-catalyzed hydrolysis occurs and is generally faster than acid-catalyzed hydrolysis.
Temperature	2-8°C (Refrigerated)	High	Lower kinetic energy slows the rate of hydrolysis.
25°C (Room Temp)	Moderate	Degradation is measurable over hours to days, depending on pH.
37°C (Physiological)	Low	Significantly faster degradation; solutions may not be stable for the duration of a typical experiment.[3]
Buffer Type	Phosphate	Good (at neutral pH)	Generally considered non-reactive and is a standard choice for stability studies.[5]
Citrate / Acetate	Good (at acidic pH)	Effective buffers for lower pH ranges, but the acidic environment itself will increase hydrolysis.
Tris / Borate	Good (at alkaline pH)	Effective buffers for higher pH ranges, but the alkaline environment will increase hydrolysis.

Experimental Protocols

To empower you to validate stability in your own laboratory, we provide the following foundational protocols.

Protocol 1: Establishing a Stability-Indicating HPLC Method

A stability-indicating method is one that can separate the intact drug from its degradation products.[9][10]

• Column Selection: A C18 reversed-phase column is a good starting point.

• Mobile Phase:

  • Aqueous (A): 20 mM potassium phosphate buffer, pH adjusted to 3.0 with phosphoric acid.

  • Organic (B): Acetonitrile or Methanol.

• Gradient Elution: Start with a high aqueous percentage (e.g., 98% A) and gradually increase the organic component (e.g., to 95% B) over 15-20 minutes. This will ensure the elution of both the polar glycine hydroxamate and any less polar degradation products.

• Detection: UV detection at a low wavelength (e.g., 195-210 nm) is typically required as glycine hydroxamate lacks a strong chromophore.

• Forced Degradation: To confirm the method is stability-indicating, subject samples of glycine hydroxamate to forced degradation (stress) conditions.[11][12]

  • Acid: 0.1 M HCl at 60°C for 2-4 hours.

  • Base: 0.1 M NaOH at 60°C for 1-2 hours.

  • Oxidation: 3% H₂O₂ at room temperature for 4-6 hours.

  • Heat: 80°C in solution for 24 hours.

• Validation: Analyze the stressed samples. The method is considered stability-indicating if the degradation product peaks are well-resolved from the main glycine hydroxamate peak.

Figure 2: Workflow for developing a stability-indicating HPLC method.

Protocol 2: Kinetic Study of Glycine Hydroxamate Stability in a Chosen Buffer

• Prepare Buffer: Make a batch of your chosen experimental buffer (e.g., 100 mM sodium phosphate, pH 7.4).

• Prepare Stock Solution: Dissolve a known amount of glycine hydroxamate in the buffer to make a concentrated stock solution (e.g., 10 mg/mL).

• Incubation: Dilute the stock solution to your final experimental concentration (e.g., 1 mg/mL) in the same buffer. Place this solution in a temperature-controlled environment (e.g., a 25°C water bath).

• Time Points: At specified time points (e.g., t=0, 1, 2, 4, 8, 24 hours), withdraw an aliquot of the solution. Immediately quench any further degradation by diluting the aliquot in the HPLC mobile phase and storing it at 2-8°C until analysis.

• Analysis: Analyze all samples using the validated stability-indicating HPLC method from Protocol 1.

• Data Processing:

  • Measure the peak area of the intact glycine hydroxamate at each time point.

  • Plot the natural logarithm of the peak area (ln[Area]) versus time.

  • If the degradation follows first-order kinetics (which is common for hydrolysis), the plot will be a straight line. The slope of this line is the negative of the degradation rate constant (-k).

  • Calculate the half-life (t½) using the formula: t½ = 0.693 / k.

This data will provide a quantitative measure of glycine hydroxamate's stability under your specific experimental conditions.

We trust this guide will serve as a valuable resource in your research endeavors. By understanding the principles of chemical stability and adopting rigorous experimental practices, you can ensure the integrity of your data and accelerate your path to discovery.

References

• Zhao, H., Yu, R., Qiao, H., & Liu, C. (2020). Study on the Formation of Glycine by Hydantoin and Its Kinetics. ACS Omega, 5(23), 13463–13472. Available at: [Link]

• Körner, L., et al. (2021). Hydrothermal Degradation of Amino Acids. ChemSusChem. Available at: [Link]

• ResearchGate. (n.d.). Degradation pathways of glycine. Available at: [Link]

• PubMed. (2024). A Systematic Investigation of Proteoforms with N-Terminal Glycine and Their Dynamics Reveals Its Impacts on Protein Stability. PubMed. Available at: [Link]

• Reactome Pathway Database. (n.d.). Glycine degradation. Available at: [Link]

• Wei, R., et al. (2016). Effect of Tris, MOPS, and phosphate buffers on the hydrolysis of polyethylene terephthalate films by polyester hydrolases. Applied Microbiology and Biotechnology, 100(12), 5435-5443. Available at: [Link]

• ResearchGate. (n.d.). Effect of temperature on the hydrolysis of the coordinated glycine methyl ester (by OH-). Available at: [Link]

• Clement, R. M., et al. (2009). Hydroxamates: Relationships between Structure and Plasma Stability. Journal of Medicinal Chemistry, 52(21), 6629-6638. Available at: [Link]

• ResearchGate. (n.d.). Influence of pH on the Kinetics of Hydrolysis Reactions: The Case of Epichlorohydrin and Glycidol. Available at: [Link]

• Lawyer, A. L., & Zelitch, I. (1978). Isolation and Characterization of Glycine Hydroxamate-resistant Cell Lines of Nicotiana tabacum. Plant Physiology, 61(2), 242-247. Available at: [Link]

• ACS Publications. (2014). Glycine Oxidase Based High-Throughput Solid-Phase Assay for Substrate Profiling and Directed Evolution of (R)- and (S)-Selective Amine Transaminases. Analytical Chemistry. Available at: [Link]

• ResearchGate. (n.d.). The Hydrolysis of Hydroxamic Acid Complexants in the Presence of Non-oxidizing Metal Ions 1: Ferric Ions. Available at: [Link]

• Klomklao, S., et al. (2022). Hydrolysis kinetics amino acid profiling and antioxidant properties of enzymatic hydrolysates from desalted egg white. Scientific Reports, 12(1), 22353. Available at: [Link]

• ACS Publications. (2021). Hydroxamic Acid Derivatives: From Synthetic Strategies to Medicinal Chemistry Applications. ACS Omega. Available at: [Link]

• Google Patents. (n.d.). CN106596799A - Method for detecting glycine and impurities thereof by high performance liquid chromatography.

• PubMed. (2024). Buffer system improves the removal of host cell protein impurities in monoclonal antibody purification. PubMed. Available at: [Link]

• ResearchGate. (n.d.). Controlling Plasma Stability of Hydroxamic Acids: A MedChem Toolbox. Available at: [Link]

• ResearchGate. (2016). Effect of Tris, MOPS and phosphate buffers on the hydrolysis of polyethylene terephthalate films by polyester hydrolases. Available at: [Link]

• ScienceDirect. (n.d.). On the tautomerization process of glycine in aqueous solution. Available at: [Link]

• Wellt Chemicals. (2024). Tris vs Phosphate Buffer: Which One is Best for Your Biochemical Assays?. Available at: [Link]

• ResearchGate. (n.d.). Effects of pH and temperature on dimerization rate of glycine: Evaluation of favorable environmental conditions for chemical evolution of life. Available at: [Link]

• ResearchGate. (n.d.). Quantitative determination of glycine in commercial dosage forms by kinetic spectrophotometry. Available at: [Link]

• Hilaris Publisher. (2012). Mechanistic Investigation for the Acidic Hydrolysis of p-Methyl Benzyl-2-Theno Hydroxamic Acid. Available at: [Link]

• The Royal Society of Chemistry. (2019). The pH Dependent Mechanisms of Non-enzymatic Peptide Bond Cleavage Reactions. Available at: [Link]

• ResearchGate. (n.d.). Decomposition of Glycine in High Temperature and High Pressure Water. Available at: [Link]

• PubMed. (2004). A stability-indicating HPLC method for the determination of glucosamine in pharmaceutical formulations. PubMed. Available at: [Link]

• Wageningen University & Research. (n.d.). Kinetics of the glucose/glycine Maillard reaction pathways: influences of pH and reactant initial concentrations. Available at: [Link]

• MDPI. (n.d.). Effect of Different Buffer Components on IgG4 Stability. Available at: [Link]

• ACS Publications. (2021). Hydroxamic Acid Derivatives: From Synthetic Strategies to Medicinal Chemistry Applications. ACS Omega. Available at: [Link]

• Taylor & Francis Online. (n.d.). The Effect of Buffers on Protein Conformational Stability. Available at: [Link]

• AMSbiopharma. (n.d.). Stability-indicating methods for peptide drug analysis. Available at: [Link]

• Pharmaceutical Technology. (2016). Forced Degradation Studies for Biopharmaceuticals. Available at: [Link]

• PubMed. (2003). Surface properties of aqueous amino acid solutions. I. Surface tension of hydrochloric acid-glycine and glycine-sodium hydroxide systems. PubMed. Available at: [Link]

• ResearchGate. (n.d.). Mechanism of hydroxamic acid group metabolism to carboxylic acid: Oxidation versus hydrolysis. Available at: [Link]

• SciSpace. (2020). Current Trend in Performance of Forced Degradation Studies for Drug Substance and Drug Product's. Available at: [Link]

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Technical Support Center: Crystallization of 2-amino-N-hydroxyacetamide

From the Desk of the Senior Application Scientist

Welcome to the dedicated technical support guide for the crystallization of 2-amino-N-hydroxyacetamide. As a molecule of significant interest in drug development, achieving high-purity, crystalline material is a critical step for characterization, formulation, and manufacturing. This guide is designed to move beyond simple protocols and provide you with the causal reasoning behind key experimental choices. We have structured this resource as a series of troubleshooting questions and in-depth FAQs to directly address the challenges you may encounter in the lab. Our goal is to empower you with the scientific understanding needed to not only solve immediate crystallization issues but also to strategically design robust and reproducible crystallization processes.

Troubleshooting Guide

This section addresses specific, hands-on problems that can occur during the crystallization of 2-amino-N-hydroxyacetamide. Each answer provides a step-by-step approach grounded in the principles of physical organic chemistry and crystal growth theory.

Q1: My solution of 2-amino-N-hydroxyacetamide has "oiled out," forming a viscous liquid instead of a solid. What is happening and how can I fix it?

A1: "Oiling out" occurs when the concentration of the solute exceeds its solubility limit to such a high degree that it enters a labile region of the phase diagram, leading to liquid-liquid phase separation instead of orderly crystal nucleation.[1] This is common with polar, hydrogen-bonding molecules like 2-amino-N-hydroxyacetamide, especially during rapid cooling or when an inappropriate solvent/anti-solvent system is used.

Causality: The high supersaturation provides a thermodynamic driving force so large that the molecules do not have sufficient time or mobility to orient themselves into an ordered crystal lattice. Instead, they rapidly crash out as a disordered, liquid-like amorphous phase.

Troubleshooting Protocol:

• Re-dissolve the Oil: Gently heat the mixture to re-dissolve the oil completely. If it doesn't redissolve, you may need to add a small amount of the primary "good" solvent until a clear solution is achieved at an elevated temperature.[2]

• Slow Down the Process: Rapid temperature changes are a primary cause. Once re-dissolved, slow down the cooling rate significantly.

  • Insulate the flask by placing it on a cork ring or paper towels and covering the top with a watch glass.[2]

  • Consider using a dewar with warm water for very slow, controlled cooling.

• Adjust the Solvent System:

  • Increase Solvent Volume: Add more of the "good" solvent. While this will slightly decrease the final yield, it lowers the supersaturation level, keeping the system within the metastable zone where crystal growth is favored over oiling out.[2]

  • Re-evaluate Anti-solvent: If using an anti-solvent, you may have added it too quickly or used one that is too immiscible. Try adding the anti-solvent dropwise at a slightly elevated temperature, or switch to a more miscible anti-solvent.

• Attempt Seeding: If you have a previously formed crystal, introduce a tiny seed crystal into the clear, slightly supersaturated solution to provide a template for orderly growth.[3]

Q2: I have followed a cooling crystallization protocol, but no crystals have formed even after the solution has reached room temperature and been left for an extended period. What steps can I take to induce crystallization?

A2: The failure to crystallize indicates that the solution has not yet reached a sufficient level of supersaturation to initiate spontaneous nucleation. The solution is likely in a stable or metastable state.[1] The goal is to carefully push it into the metastable zone where nucleation can occur without causing it to crash out.

Inducement Methodologies:

• Mechanical Agitation (Scratching): Use a glass rod to gently scratch the inside surface of the flask below the level of the solution. The microscopic imperfections on the glass provide high-energy nucleation sites for crystals to form.[2]

• Seeding: The most reliable method is to add a "seed crystal" of 2-amino-N-hydroxyacetamide.[3] This bypasses the energy barrier required for primary nucleation and promotes crystal growth on the existing template. If you have no pure crystals, a tiny speck of the crude starting material can sometimes work.

• Increase Concentration:

  • Slow Evaporation: Loosen the covering on your flask slightly and allow a small amount of solvent to evaporate over several hours or days. This will gradually increase the solute concentration. This method is particularly effective when you have milligrams of your compound.[3][4]

  • Boil Off Excess Solvent: If you suspect too much solvent was used, gently heat the solution to boil off a small portion, then allow it to cool again.[2] Be sure to test for crystal formation upon cooling before removing a large volume of solvent.

• Introduce an Anti-Solvent: If your compound is dissolved in a polar solvent (e.g., ethanol, water), you can use vapor diffusion. Place your solution in a small open vial, and then place this vial inside a larger, sealed jar containing a more volatile anti-solvent (a solvent in which your compound is insoluble, like diethyl ether or hexane). The anti-solvent vapor will slowly diffuse into your solution, reduce the compound's solubility, and promote gradual crystallization.[3]

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Caption: Decision tree for addressing common crystallization failures.

Q3: My crystallization produced a very fine powder, not the larger crystals needed for X-ray diffraction. How can I modify my procedure to encourage larger crystal growth?

A3: The formation of a fine powder or many tiny microcrystals is a sign of rapid, uncontrolled nucleation.[4] This happens when the solution enters the labile zone too quickly, causing a massive number of nucleation events simultaneously, leaving little solute available for the growth of any single crystal. The key is to slow everything down.

Strategies for Slower Crystal Growth:

• Reduce Supersaturation: The most common cause is a solution that is too concentrated. Re-dissolve your compound and add 10-20% more solvent than the minimum required for dissolution at high temperature. This will ensure the solution enters the metastable zone more slowly upon cooling.[2]

• Slow Cooling is Crucial: Avoid placing your hot flask directly on the benchtop or in an ice bath.

  • Use an insulated container (Dewar flask).

  • Place the crystallization vessel inside a larger beaker to create an insulating air jacket.[2]

  • Consider programmable incubators for precise temperature ramping.[4]

• Change the Crystallization Method:

  • Vapor Diffusion: This is one of the best methods for growing high-quality single crystals because it induces supersaturation very slowly and gradually.[3]

  • Solvent Layering: Carefully layer a less dense anti-solvent on top of a solution of your compound in a denser "good" solvent. Crystals will form slowly at the interface over time.[4]

Q4: My final yield after recrystallization is extremely low. What are the likely causes and how can I improve recovery?

A4: A poor yield (e.g., less than 50%) suggests that a significant amount of your compound was lost during the process. Barring mechanical losses (spills), the primary chemical reasons are related to solvent volume and temperature.

Common Causes and Solutions:

• Excessive Solvent Use: This is the most frequent cause. Too much solvent will keep a large portion of your compound dissolved in the mother liquor even after cooling.[2]

  • Solution: Before your next attempt, perform a small-scale solubility test to more accurately determine the minimum amount of hot solvent needed. If you have already completed the filtration, you can test the mother liquor by dipping a glass rod in it and letting it dry; a large residue indicates significant dissolved product.[2]

• Premature Crystallization: If the compound crystallizes in the filter funnel during a hot filtration step (used to remove insoluble impurities), it will be discarded with the impurities.

  • Solution: Use a heated filter funnel or a stemless funnel. Keep the receiving flask on a hot plate to ensure the solution stays warm from the steam of the boiling solvent. Also, use a slight excess of hot solvent to ensure the compound remains dissolved during this transfer.[5]

• Recovering a Second Crop: Do not discard the mother liquor immediately. You can often recover more material by boiling off a portion of the solvent to re-concentrate the solution and cooling it again. This "second crop" of crystals may be slightly less pure but can significantly improve your overall yield.[2]

Frequently Asked Questions (FAQs)

Q1: What are the key physicochemical properties of 2-amino-N-hydroxyacetamide that I should consider for crystallization?

A1: Understanding the molecule's structure is fundamental to designing a successful crystallization strategy.

• High Polarity & Hydrogen Bonding: The molecule contains multiple hydrogen bond donors (-NH2, -NH-, -OH) and acceptors (C=O, N-O-). This means it will favor polar, protic solvents and that hydrogen bonding will be a dominant force in the crystal lattice, but can also lead to strong solvent interactions that inhibit crystallization.[3]

• Amphoteric Nature: The presence of a basic amino group and an acidic N-hydroxy group makes the molecule amphoteric. Its net charge and solubility will be highly dependent on the pH of the solution.[6][7]

• Small & Flexible: As a small molecule, it has relatively low conformational rigidity. This can sometimes lead to the formation of different crystal packing arrangements, a phenomenon known as polymorphism.[8]

Q2: How does pH critically impact the crystallization of 2-amino-N-hydroxyacetamide?

A2: For any molecule with acidic or basic functional groups, pH is one of the most powerful variables you can manipulate.[6][9] The charge state of the molecule dictates its intermolecular interactions and its solubility.

• Low pH (Acidic): The amino group will be protonated (-NH3+). The molecule will carry a net positive charge and likely be very soluble in aqueous media, making crystallization difficult. However, this is an excellent opportunity to crystallize it as a salt (e.g., 2-amino-N-hydroxyacetamide hydrochloride).[10][11] Salt formation often yields highly ordered, stable crystals.

• Neutral pH (near Isoelectric Point): At its isoelectric point (pI), the molecule will exist predominantly as a zwitterion or a neutral species with minimal net charge. This is typically the point of minimum solubility, making it the ideal pH for crystallization from an aqueous or semi-aqueous solution.[12]

• High pH (Basic): The N-hydroxy group may become deprotonated. The molecule would carry a net negative charge, increasing its solubility in aqueous media and hindering crystallization.

pH Range	Dominant Molecular Form	Solubility in Water	Crystallization Implication
< 4 (Acidic)	Cationic (-NH₃⁺)	High	Unlikely to crystallize. Ideal for forming and crystallizing a salt (e.g., HCl salt).
~5-8 (Neutral)	Zwitterionic / Neutral	Lowest	Optimal range for crystallization of the free base.
> 9 (Basic)	Anionic (-N-O⁻)	High	Unlikely to crystallize.
Table 1: Influence of pH on the state and solubility of 2-amino-N-hydroxyacetamide.

Q3: What solvent systems are a good starting point for screening?

A3: The ideal crystallization solvent is one in which the compound is sparingly soluble at room temperature but highly soluble when hot.[5] Given the polarity of 2-amino-N-hydroxyacetamide, a good starting point is polar protic and aprotic solvents.

Solvent Class	Examples	Rationale / Comments
Good Solvents (Polar)	Water, Ethanol, Methanol, Isopropanol, Acetonitrile	These solvents can engage in hydrogen bonding and are likely to dissolve the compound, especially when heated. Water is a good choice due to the molecule's polarity, but solubility might be high.[4][13]
Potential Anti-Solvents	Diethyl Ether, Tetrahydrofuran (THF), Acetone, Ethyl Acetate, Dichloromethane (DCM)	These are less polar and will reduce the compound's solubility when added to a solution in a "good" solvent. Use with caution; rapid addition can cause oiling out.[3][13]
Unlikely Solvents	Hexane, Toluene, Heptane	These non-polar solvents are unlikely to dissolve the compound but can be effective as anti-solvents in vapor diffusion setups.[4]
Table 2: Recommended starting solvent systems for screening.

Experimental Protocol: Quick Solubility Screen

• Place ~10-20 mg of your compound into several different test tubes.

• To each tube, add a different potential solvent dropwise at room temperature, vortexing after each drop.

• If the compound dissolves readily in <0.5 mL, the solvent is likely too good for single-solvent crystallization but may work in a solvent/anti-solvent pair.

• If the compound is insoluble at room temperature, heat the tube gently. If it dissolves upon heating and then precipitates upon cooling, you have found a promising candidate for single-solvent recrystallization.

Q4: Is it possible that my compound is polymorphic? What does that mean for my experiments?

A4: Yes, polymorphism is a distinct possibility. Polymorphism is the ability of a solid material to exist in more than one crystal lattice structure.[14][15] These different forms, or polymorphs, can have different physical properties, including solubility, melting point, and stability.

• Why it Matters: You might obtain different crystal forms (e.g., needles vs. plates) when crystallizing from different solvents or under different conditions (e.g., fast vs. slow cooling).[8][16] One polymorph might be stable while another is metastable and could convert over time. For pharmaceutical applications, identifying and controlling the polymorphic form is a regulatory requirement.

• What to Do: If you observe different crystal habits under different conditions, it is prudent to characterize them using techniques like Powder X-ray Diffraction (PXRD), Differential Scanning Calorimetry (DSC), and Thermogravimetric Analysis (TGA) to determine if they are indeed different polymorphs.

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Caption: Diagram of an anti-solvent vapor diffusion experiment.

References

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• Roy, T., & Guru Row, T. N. (2021). Polymorphism and cocrystal salt formation of 2-((2,6-dichlorophenyl)amino)benzoic acid, harvest of a second form of 2-((2,6-dimethylphenyl)amino)benzoic acid, and isomorphism between the two systems. CrystEngComm, 23(47), 8351-8361. [Link]

• University of Rochester. (n.d.). Tips & Tricks: Recrystallization. [Link]

• Neves, A. R., et al. (2023). pH-Dependent Crystallization of 2-, 4-, 5-, and 6-Hydroxynicotinic Acids in Aqueous Media. Molbank, 2023(3), M1680. [Link]

• ResearchGate. (2019). Synthesis and characterization of N-alkyl hydroxyacetamides. [Link]

• Neves, A. R., et al. (2023). pH-Dependent Crystallization of 2-, 4-, 5-, and 6-Hydroxynicotinic Acids in Aqueous Media. Repository of the University of Minho. [Link]

• Wang, Y., et al. (2024). Effects of Ultrasound on Reactive Crystallization and Particle Properties of an Aromatic Amine in Batch and Continuous modes. Crystals, 14(10), 873. [Link]

• ResearchGate. (2021). Functionalized Polyphenols: Understanding Polymorphism of 2-Chloro-3′,4′-Diacetoxy-Acetophenone. [Link]

• GEA. (n.d.). Crystallization of Amino Acids. [Link]

• University of Porto. (n.d.). Crystallization of small molecules. [Link]

• MDPI. (2022). Polymorphism in N-(3-Hydroxyphenyl)-3-methoxybenzamide. [Link]

• ACS Publications. (2013). Important Aspects Regarding the Chemical Stability of Aqueous Amine Solvents for CO2 Capture. [Link]

• ResearchGate. (2021). The Polymorphism of 2-Benzoyl-N,N-diethylbenzamide. [Link]

• McMahon, J. A. (2022). Accessing new polymorphs and solvates through solvothermal recrystallization. IUCrJ, 9(Pt 3), 263–264. [Link]

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Technical Support Center: Optimizing N-Hydroxylation of Glycinamide

Welcome to the technical support center for the N-hydroxylation of glycinamide. This guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of N-hydroxyglycinamide, a critical building block and pharmacophore in various therapeutic agents. As your dedicated application scientist, my goal is to provide you with not just protocols, but the underlying chemical logic to empower you to troubleshoot and optimize this often-nuanced transformation effectively.

This document is structured to anticipate the challenges you may face, from initial setup to final purification. We will explore the causality behind experimental choices, ensuring that every step is part of a self-validating system.

Section 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions to provide a quick orientation to the topic.

Q1: What is the primary application of N-hydroxyglycinamide? N-hydroxyglycinamide is a key structural motif in many hydroxamic acid-based drugs. The N-hydroxy amide functionality is a powerful metal-chelating group, making it essential for the mechanism of action of compounds like histone deacetylase (HDAC) inhibitors used in oncology.

Q2: What are the main synthetic strategies for the N-hydroxylation of glycinamide? There are two primary approaches:

• Direct Oxidation: This involves the direct oxidation of the N-H bond of the glycinamide backbone. This is a challenging C-H/N-H functionalization that requires specific oxidizing agents to avoid side reactions.

• Stepwise Synthesis: This involves coupling a protected hydroxylamine species with a suitable glycine synthon. While often longer, this route can offer better control and predictability.

For the purpose of this guide, we will focus on the direct oxidation method, as it is a common point of inquiry due to its atom economy and potential efficiency.

Q3: What are the most common challenges encountered in this reaction? The primary challenges include:

• Low Yield: The amide nitrogen is relatively unreactive, and forcing conditions can lead to degradation.

• Poor Selectivity: Over-oxidation to undesired byproducts is common. The primary amine of glycinamide can also be a site for oxidation.

• Product Instability: The N-hydroxy amide product can be sensitive to the reaction and workup conditions.

• Difficult Purification: The high polarity of both the starting material and the product makes extraction and chromatographic separation challenging.

Q4: Which analytical techniques are best for monitoring reaction progress?

• LC-MS (Liquid Chromatography-Mass Spectrometry): This is the most powerful tool. It allows for the separation of the starting material, product, and byproducts, while confirming their identities by mass.

• ¹H NMR (Proton Nuclear Magnetic Resonance): Monitoring the disappearance of the glycinamide starting material signals and the appearance of new signals corresponding to the N-hydroxy product can be effective, though solvent suppression may be necessary if run in aqueous media.

Section 2: Core Methodology & Baseline Protocol

The direct oxidation of amide N-H bonds is a demanding transformation. While enzymatic methods exist, chemical oxidation using specialized reagents is more common in a standard synthetic laboratory.[1] Davis' N-sulfonyloxaziridines are a class of electrophilic oxygen transfer agents that are particularly effective for the hydroxylation of enolates and amines.[2][3] Their application to amides requires careful optimization.

Below is a baseline protocol using a Davis-type oxaziridine. This protocol is a starting point, and the subsequent troubleshooting section will guide you on how to refine it.

Experimental Workflow Diagram

Caption: General workflow for the N-hydroxylation of glycinamide.

Baseline Protocol: N-Hydroxylation using (+)-(Camphorsulfonyl)oxaziridine

Materials:

• Glycinamide hydrochloride

• Potassium bis(trimethylsilyl)amide (KHMDS)

• (+)-(Camphorsulfonyl)oxaziridine

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate

• Brine

Procedure:

• Preparation of Free Base: In a flask, suspend glycinamide hydrochloride (1.0 eq) in a suitable solvent like dichloromethane. Add a base such as triethylamine (1.1 eq) and stir for 1 hour. Filter off the triethylamine hydrochloride salt and concentrate the filtrate under reduced pressure to obtain glycinamide free base. Dry thoroughly under high vacuum.

• Reaction Setup: To a flame-dried, three-neck round-bottom flask under an argon atmosphere, add the glycinamide free base (1.0 eq).

• Anion Formation: Dissolve the glycinamide in anhydrous THF (0.1 M concentration). Cool the solution to -78 °C using a dry ice/acetone bath.

• Add a solution of KHMDS (1.1 eq, as a 0.5 M solution in toluene) dropwise over 15 minutes. The formation of the amide anion is critical for activating the N-H bond towards oxidation. Stir the resulting mixture at -78 °C for 30 minutes.

• Oxidation: In a separate flame-dried flask, dissolve (+)-(Camphorsulfonyl)oxaziridine (1.2 eq) in anhydrous THF. Add this solution dropwise to the reaction mixture at -78 °C over 30 minutes.

• Reaction Monitoring: Stir the reaction at -78 °C for 2 hours, then allow it to slowly warm to 0 °C over 2 hours. Monitor the consumption of the starting material by taking aliquots and analyzing via LC-MS.

• Quenching: Once the reaction is complete (or no further conversion is observed), quench by slowly adding saturated aqueous NH₄Cl solution at 0 °C.

• Workup: Allow the mixture to warm to room temperature. Transfer to a separatory funnel and extract with ethyl acetate (3 x 50 mL). Note: Due to the high polarity of the product, extraction efficiency may be low. See Troubleshooting Q3.1 for alternatives.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography (reverse-phase C18 silica is often necessary) to yield N-hydroxyglycinamide.

Section 3: Troubleshooting Guide (Q&A Format)

This is the core of our support center. Here, we address specific problems with a focus on the underlying chemical principles.

Problem Cluster 1: Low or No Product Yield

Q1.1: I see no conversion of my starting material. Could my reagents be the issue? Answer: Absolutely. The two most sensitive components are the base and the oxidizing agent.

• Base (KHMDS): Strong, non-nucleophilic bases like KHMDS are highly moisture-sensitive. If your bottle is old or has been handled improperly, its effective concentration will be much lower. This leads to incomplete deprotonation of the glycinamide, which is the essential activation step.

  • Validation: Always use a freshly opened bottle or a recently titrated solution. Consider using a visual indicator for deprotonation if a suitable one exists for your system.

• Oxidizing Agent (Oxaziridine): Davis' oxaziridines are generally stable crystalline solids, but can degrade over time, especially if exposed to light or impurities.[3]

  • Validation: Check the purity of the oxaziridine by melting point or NMR before use. If in doubt, use a fresh batch. A simple test is to react it with a more reliable substrate, like a simple ketone enolate, to confirm its activity.[4]

Q1.2: My yield is low, and I recover a lot of starting material. Should I add more oxidant or base? Answer: This points to an issue with reaction stoichiometry or kinetics. Before adding a large excess of reagents, which can complicate purification, consider the following:

• Deprotonation Efficiency: The pKa of an amide N-H is typically around 17. Incomplete deprotonation is a common culprit. You may need a slight excess of base (e.g., 1.1-1.2 eq) to drive the equilibrium.

• Reaction Temperature: While the reaction is initiated at -78 °C to control selectivity, the rate might be impractically slow. After the addition of the oxidant, a carefully controlled warming (e.g., to -40 °C or -20 °C) may be necessary to achieve a reasonable reaction rate. Monitor carefully, as warming too much can promote side reactions.

Troubleshooting Logic: Low Yield

Caption: Decision tree for troubleshooting low reaction yield.

Problem Cluster 2: Formation of Multiple Byproducts / Low Purity

Q2.1: My LC-MS shows a complex mixture of products. What are the likely side reactions? Answer: The primary side reaction is often over-oxidation or reaction at the wrong site.

• Oxidation of the Primary Amine: The glycinamide starting material has a primary amine which is also susceptible to oxidation, potentially leading to hydroxylamine or nitroso species. While protecting the primary amine is an option, it adds steps to the synthesis. A more direct approach is to leverage the higher acidity of the amide N-H for selective deprotonation and subsequent reaction.

• Over-oxidation: The desired N-hydroxy amide product can potentially be oxidized further, leading to unstable and reactive species that decompose.

• Base-Mediated Degradation: Prolonged exposure to a strong base, especially at higher temperatures, can lead to decomposition of the starting material or product.

Causality & Solution: These issues stem from a lack of selectivity. The key is to favor the desired reaction pathway kinetically.

• Maintain Low Temperature: Add all reagents at -78 °C. This temperature minimizes the rates of most side reactions, allowing the desired, faster reaction (oxidation of the pre-formed amide anion) to dominate.

• Control Stoichiometry: Use only a slight excess of the oxidizing agent (e.g., 1.1-1.2 eq). A large excess will inevitably lead to more byproducts.

• Quench Promptly: Once the reaction has reached maximum conversion, quench it immediately to prevent further reactions or degradation upon warming.

Table 1: Optimizing Reaction Parameters for Selectivity

Parameter	Standard Condition	Optimization Strategy for Higher Selectivity	Rationale
Temperature	-78 °C to 0 °C	Maintain at -78 °C for the entire reaction duration.	Maximizes kinetic selectivity for the desired pathway over slower side reactions.
Oxidant Eq.	1.2 eq	Titrate down to 1.05-1.1 eq.	Minimizes over-oxidation of the product and other nucleophilic sites.
Addition Rate	30 min	Slow down addition to >1 hour.	Maintains a low instantaneous concentration of the oxidant, preventing localized "hot spots" and side reactions.
Solvent	THF	Use of a less coordinating solvent might alter reactivity.	Solvent can influence the aggregation state and reactivity of the amide anion.

Problem Cluster 3: Difficulty in Product Isolation & Purification

Q3.1: My product has very high water solubility, and I get poor recovery during aqueous workup. How can I improve this? Answer: This is a very common issue for small, polar molecules like N-hydroxyglycinamide. Standard extraction with solvents like ethyl acetate or dichloromethane is often inefficient.

• Alternative Extraction Solvents: Try more polar solvents like n-butanol for extraction.

• Evaporation of Aqueous Layer: If the product is stable, you can neutralize the aqueous layer and lyophilize (freeze-dry) it to remove all water, then extract the resulting solid residue with a polar organic solvent like methanol or ethanol.

• Solid Phase Extraction (SPE): Use a reverse-phase (C18) SPE cartridge. Load the aqueous solution, wash with water to remove salts, and then elute the product with an organic solvent like acetonitrile or methanol.

Q3.2: I am struggling with purification by normal-phase silica gel chromatography. Answer: N-hydroxyglycinamide is highly polar and will likely streak or remain at the baseline on normal-phase silica.

• Reverse-Phase Chromatography: This is the method of choice. Use a C18-functionalized silica gel with a water/acetonitrile or water/methanol mobile phase, often with a modifier like 0.1% formic acid or trifluoroacetic acid to improve peak shape.

• Recrystallization: If a suitable solvent system can be found, recrystallization is an excellent method for purifying polar compounds and can be scaled up effectively.[5]

Section 4: Advanced Concepts & Further Reading

The N-hydroxylation of amides is an active area of research. While direct oxidation is one path, other methods exist for synthesizing hydroxamic acids, such as the coupling of carboxylic acids with hydroxylamine using activating agents.[6] For complex substrates, these alternative routes may prove more reliable.

Furthermore, enzymatic methods, particularly using cytochrome P450 enzymes or other hydroxylases, offer incredible selectivity but require specialized biochemical expertise and equipment.[7][8] These methods are often explored in industrial settings for large-scale, green synthesis.[9]

We encourage you to read the primary literature to stay abreast of new developments in this field.

References

• Recent Advances in the Hydroxylation of Amino Acids and Its Derivatives. (2023). MDPI. [Link]

• Chemoselective Oxygenation at C(sp3)–H over C=C Bonds Guided by Polarity Enhancement. (2022). ACS Publications. [Link]

• Mechanism of the N-hydroxylation of primary and secondary amines by cytochrome P450. (2015). PubMed. [Link]

• A new proposal for the mechanism of glycine hydroxylation as catalyzed by peptidylglycine alpha-hydroxylating monooxygenase (PHM). (2004). PubMed. [Link]

• Advances in the Chemistry of Oxaziridines. (2014). ACS Publications. [Link]

• A Concise, Catalyst-Free Synthesis of Davis' Oxaziridines using Sodium Hypochlorite. (2019). Thieme. [Link]

• Asymmetric hydroxylation of enolates using enantiopure (camphorylsulfonyl)oxaziridine derivatives and their applications in the synthesis of natural products. Drexel University. [Link]

• Purification of acrylamide.

• Methods for Hydroxamic Acid Synthesis. (2012). PMC - PubMed Central - NIH. [Link]

• Mechanism of the N-Hydroxylation of Primary and Secondary Amines by Cytochrome P450. University of Copenhagen Research Portal. [Link]

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• 2. pubs.acs.org [pubs.acs.org]
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• 4. Research Portal [researchdiscovery.drexel.edu]
• 5. US3324180A - Purification of acrylamide - Google Patents [patents.google.com]
• 6. Methods for Hydroxamic Acid Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Mechanism of the N-hydroxylation of primary and secondary amines by cytochrome P450 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchprofiles.ku.dk [researchprofiles.ku.dk]
• 9. mdpi.com [mdpi.com]

Common side reactions in the synthesis of 2-amino-N-hydroxyacetamide

Prepared by the Senior Application Scientist Team

Welcome to the technical support guide for the synthesis of 2-amino-N-hydroxyacetamide, also known as glycine hydroxamate. This molecule, while structurally simple, presents several synthetic challenges that can impact yield, purity, and reproducibility. This guide is designed for researchers, medicinal chemists, and process development professionals to navigate common issues, understand the underlying chemistry, and optimize their synthetic strategies.

The Synthetic Landscape: A General Overview

The most prevalent strategy for synthesizing 2-amino-N-hydroxyacetamide involves a multi-step process that begins with commercially available glycine. The core challenge lies in selectively acylating hydroxylamine with the glycine carboxyl group while the glycine amino group is temporarily masked with a protecting group.

The general workflow is outlined below:

Caption: General workflow for 2-amino-N-hydroxyacetamide synthesis.

Troubleshooting Guide

This section addresses the most common problems encountered during the synthesis in a direct question-and-answer format.

Problem 1: Low or No Product Yield

Q: My reaction yield is drastically low, or I'm failing to isolate any desired product after the final deprotection step. What are the primary causes?

A: Low yield is a frequent issue stemming from several potential points of failure throughout the synthesis. The causality can typically be traced to three main areas: inefficient coupling, competing side reactions, or product degradation.

• Inefficient Carboxyl Activation/Coupling: The reaction between the N-protected glycine and hydroxylamine is the crucial C-N bond-forming step. If the glycine's carboxylic acid is not sufficiently activated, the reaction will be slow and incomplete.

  • Causality: Standard coupling reagents (like EDC/HOBt) or conversion to an active ester (like an NHS ester) are necessary to make the carboxyl carbon sufficiently electrophilic for attack by the weakly nucleophilic hydroxylamine. Moisture in the reaction can quench the activated species, halting the reaction.[1]

  • Solution: Ensure all glassware is oven-dried and reagents are anhydrous. When using coupling agents, allow sufficient time for the activation of the carboxylic acid before adding hydroxylamine. Monitor the activation and coupling steps by TLC or LC-MS.

• Incorrect pH for Hydroxylaminolysis: The reaction with hydroxylamine is highly pH-dependent.

  • Causality: Free hydroxylamine (NH₂OH) is the reactive nucleophile. It is typically supplied as a hydrochloride salt (NH₃OH⁺Cl⁻), which is not nucleophilic. A base is required to generate the free form. However, if the pH becomes too high (strongly basic), it can promote side reactions and degradation of both the starting materials and the product.

  • Solution: Generate free hydroxylamine in situ from its hydrochloride salt using a suitable base like sodium methoxide, potassium hydroxide, or an organic base like triethylamine.[2] The optimal pH is typically weakly basic (around 8-9). Careful, stoichiometric addition of the base is critical.

• Product Degradation During Deprotection: The hydroxamic acid functional group is sensitive to certain chemical conditions, particularly strong acids and bases, or harsh reductive/oxidative environments.[3]

  • Causality: For instance, if you are using a Boc-protecting group, the strong acidic conditions required for its removal (e.g., neat TFA) can lead to the hydrolysis of the hydroxamic acid back to the carboxylic acid.

  • Solution: Choose an orthogonal protecting group whose cleavage conditions are mild and compatible with the hydroxamic acid moiety. For example, a benzyloxycarbonyl (Cbz) group, which can be removed by catalytic hydrogenolysis (e.g., H₂/Pd-C), is often a better choice as these conditions are typically neutral and non-destructive to the hydroxamate.[4]

Problem 2: Complex Mixture of Byproducts in Crude Material

Q: My crude reaction mixture shows multiple spots on TLC or several peaks in the mass spectrum. What are the most likely side reactions and resulting impurities?

A: The presence of multiple impurities points to competing reaction pathways. Understanding these pathways is key to suppressing them.

Caption: Competing reaction pathways in the synthesis.

• Hydrolysis: This is the most common side reaction.

  • Mechanism: The activated carboxylic acid intermediate is highly susceptible to hydrolysis by any trace moisture in the reaction, which reverts it to the unreactive N-protected glycine starting material. The final hydroxamic acid product can also be hydrolyzed back to the carboxylic acid under acidic or basic conditions.[3]

  • Troubleshooting: Rigorously dry all solvents, reagents, and glassware. Run the reaction under an inert atmosphere (e.g., Nitrogen or Argon). During workup and purification, avoid prolonged exposure to strong acids or bases.

• Lossen Rearrangement: This is a classic rearrangement of hydroxamic acids and their derivatives.

  • Mechanism: Under thermal stress or in the presence of base, the hydroxamic acid can undergo a dehydration and rearrangement to form an isocyanate intermediate. This highly reactive isocyanate can then be trapped by any nucleophile present (e.g., an amine, water, or alcohol) to form ureas, carbamates, or amines (after decarboxylation).[5][6]

  • Troubleshooting: Avoid excessive heating of the reaction mixture or the final product. Use the mildest possible basic conditions during the coupling and workup steps. If purification by distillation is attempted, it must be done under high vacuum at a low temperature.

• Dimerization/Oligomerization: This occurs if the amino group of one molecule reacts with the activated carboxyl group of another.

  • Mechanism: If the N-protecting group is not stable or if deprotection occurs prematurely, the newly freed amino group can act as a nucleophile. This leads to the formation of N-(N-protected-glycyl)-glycine hydroxamate or other oligomeric byproducts.

  • Troubleshooting: Ensure the chosen N-protecting group is robust to the reaction conditions used for carboxyl activation and hydroxylaminolysis. Verify the stability of your protected starting material before beginning the core reaction.

Frequently Asked Questions (FAQs)

Q: Which N-protecting group is best suited for this synthesis?

A: The ideal protecting group is one that is stable during the coupling reaction and can be removed under conditions that do not harm the hydroxamic acid functional group.

• Recommended: Benzyloxycarbonyl (Cbz or Z) is highly recommended. It is stable to the weakly basic conditions of the coupling reaction and is cleanly removed by catalytic hydrogenolysis (H₂/Pd-C), which is a neutral and mild method.[4]

• Use with Caution: Tert-butyloxycarbonyl (Boc) is very common but requires strongly acidic conditions (like trifluoroacetic acid, TFA) for removal. These conditions can partially or fully hydrolyze the hydroxamic acid product. If Boc must be used, cleavage should be performed at low temperatures with minimal exposure time.

• Not Recommended: 9-Fluorenylmethoxycarbonyl (Fmoc) is generally not suitable as it is removed by a base (like piperidine), which can promote the Lossen rearrangement of the hydroxamic acid product.

Q: How can I effectively purify the final 2-amino-N-hydroxyacetamide product?

A: The final product is a polar, water-soluble small molecule, which can make purification challenging.

• Recrystallization: If the product is a solid and a suitable solvent system can be found (e.g., methanol/ether, ethanol/acetone), recrystallization is an excellent method for removing minor impurities.

• Silica Gel Chromatography: This can be difficult due to the high polarity of the product, which may lead to streaking on the column. A polar mobile phase (e.g., dichloromethane/methanol/ammonium hydroxide) is often required. Reverse-phase chromatography (C18) using water/acetonitrile or water/methanol gradients can be a more effective alternative.

• Ion-Exchange Chromatography: Since the product contains a free amino group, it can be purified using cation-exchange chromatography.

Q: My final product seems to degrade over time. What are the correct storage conditions?

A: 2-amino-N-hydroxyacetamide, like many hydroxamic acids, can be prone to hydrolysis and other forms of degradation.[7] For long-term stability, it should be stored as a dry solid in a desiccator at low temperatures (-20°C is recommended). Avoid storing it in solution, especially aqueous or alcoholic solutions, for extended periods. If it is synthesized as the hydrochloride salt, it is often more stable than the free base form.[8]

Recommended Protocol: Cbz-Protected Synthesis

This protocol provides a reliable, step-by-step method starting from Cbz-protected glycine.

Step 1: Activation of Cbz-Glycine

• Dissolve Cbz-glycine (1.0 eq) in anhydrous tetrahydrofuran (THF) in a flame-dried, three-neck flask under a nitrogen atmosphere.

• Cool the solution to 0°C in an ice bath.

• Add N-hydroxysuccinimide (NHS, 1.1 eq) followed by N,N'-dicyclohexylcarbodiimide (DCC, 1.1 eq).

• Allow the mixture to stir at 0°C for 1 hour, then warm to room temperature and stir for an additional 4-6 hours.

• Monitor the reaction by TLC (e.g., 1:1 Hexanes:Ethyl Acetate) for the disappearance of Cbz-glycine.

• Once the reaction is complete, filter off the dicyclohexylurea (DCU) byproduct and wash the solid with a small amount of cold, anhydrous THF.

• Concentrate the filtrate under reduced pressure to yield the crude Cbz-Gly-OSu ester. This is often used in the next step without further purification.

Step 2: Synthesis of Cbz-protected 2-Amino-N-hydroxyacetamide

• In a separate flask, dissolve hydroxylamine hydrochloride (1.5 eq) in methanol and cool to 0°C.

• Slowly add a solution of sodium methoxide in methanol (1.6 eq) to generate free hydroxylamine. Stir for 20 minutes at 0°C.

• Dissolve the crude Cbz-Gly-OSu ester from Step 1 in a minimal amount of THF and add it dropwise to the hydroxylamine solution at 0°C.

• Allow the reaction to stir at room temperature overnight.

• Monitor the reaction by TLC or LC-MS for the formation of the product.

• Quench the reaction by adding a small amount of water, then acidify to pH ~3-4 with cold 1M HCl.

• Extract the product into ethyl acetate. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude solid by recrystallization from ethyl acetate/hexanes.

Step 3: Deprotection to Yield 2-Amino-N-hydroxyacetamide

• Dissolve the purified Cbz-protected product from Step 2 in methanol.

• Add Palladium on carbon (10% w/w, ~5 mol%).

• Securely fit the flask with a hydrogen balloon or connect it to a hydrogenation apparatus.

• Purge the flask with hydrogen gas and then stir the reaction vigorously under a hydrogen atmosphere (1 atm) at room temperature.

• Monitor the reaction by TLC until the starting material is consumed (typically 2-4 hours).

• Carefully filter the reaction mixture through a pad of Celite to remove the palladium catalyst. Wash the Celite pad with methanol.

• Concentrate the filtrate under reduced pressure to yield the final product, 2-amino-N-hydroxyacetamide.

Data Summary

Table 1: Comparison of Common N-Protecting Groups

Protecting Group	Structure	Cleavage Conditions	Advantages	Potential Issues & Incompatibilities
Boc (tert-Butyloxycarbonyl)	Boc-NH-R	Strong Acid (e.g., TFA, HCl in Dioxane)	Easy to introduce; stable to many reagents.	High Risk: Cleavage conditions can cause hydrolysis of the hydroxamic acid product.[9]
Cbz (Benzyloxycarbonyl)	Cbz-NH-R	Catalytic Hydrogenolysis (H₂/Pd-C)	Highly Recommended: Cleavage is under neutral, mild conditions, preserving the hydroxamate.[4]	Incompatible with other reducible functional groups (e.g., alkynes, some nitro groups).
Fmoc (9-Fluorenyl- methoxycarbonyl)	Fmoc-NH-R	Base (e.g., 20% Piperidine in DMF)	Orthogonal to acid-labile groups.	High Risk: Basic cleavage conditions can promote Lossen rearrangement of the product.[5]

References

• CN107098822B - Preparation method for pranlukast key intermediate 3-amino-2-hydroxyacetophenone - Google Patents. (n.d.). Google Patents.

• Singh, R., & Singh, O. (2015). Methods for Hydroxamic Acid Synthesis. Current Organic Synthesis, 12(4), 438-466. Available at: [Link]

• Soral, M., et al. (2021). Hydroxamic Acid Derivatives: From Synthetic Strategies to Medicinal Chemistry Applications. ACS Omega, 6(34), 22035–22050. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of hydroxamates (Weinreb amides). Retrieved January 26, 2026, from [Link]

• Leporati, A., et al. (1998). Complex formation equilibria between 2-amino-N-hydroxyacetamide and 2–amino-N-hydroxypentanamide and cobalt (II), nickel(II), copper(II), and hydrogen ions in aqueous solutions. Journal of the Chemical Society, Dalton Transactions, (22), 3795-3802. Available at: [Link]

• Li, Y., et al. (2023). Recent Advances in the Hydroxylation of Amino Acids and Its Derivatives. Molecules, 28(6), 2631. Available at: [Link]

• PubChem. (n.d.). 2-Amino-N-hydroxyacetamide hydrochloride. National Center for Biotechnology Information. Retrieved January 26, 2026, from [Link]

• Bou-Salah, G., et al. (2024). Methods for synthesizing hydroxamic acids and their metal complexes. European Journal of Chemistry, 15(4), 345-354. Available at: [Link]

• WO2004018409A1 - An improved process for the synthesis of (±) 2-amino-n-[2,(s,5-dimethoxyphenyl)-2-hydroxyethyl] acetamide monohydrochloride - Google Patents. (n.d.). Google Patents.

• Shchekotikhin, A. E., et al. (2023). A Reaction of N-Substituted Succinimides with Hydroxylamine as a Novel Approach to the Synthesis of Hydroxamic Acids. Organics, 4(2), 186-195. Available at: [Link]

• Soral, M., et al. (2021). Hydroxamic Acid Derivatives: From Synthetic Strategies to Medicinal Chemistry Applications. ACS Omega, 6(34), 22035-22050. Available at: [Link]

• Scientific & Academic Publishing. (2012). Synthesis and Biological Applications of Hydroxamates. American Journal of Chemistry, 2(4), 69-87. Available at: [Link]

• Shchekotikhin, A. E., et al. (2023). A Reaction of N-Substituted Succinimides with Hydroxylamine as a Novel Approach to the Synthesis of Hydroxamic Acids. ResearchGate. Available at: [Link]

• Montero, A., et al. (2011). Hydroxamates: Relationships between Structure and Plasma Stability. Journal of Medicinal Chemistry, 54(9), 3467–3478. Available at: [Link]

• SciSpace. (n.d.). Amino Acid-Protecting Groups. Retrieved January 26, 2026, from [Link]

• WO2020222158A1 - Process for the preparation of 2-amino-n-(2,2,2-trifluoroethyl)-acetamide and salts thereof - Google Patents. (n.d.). Google Patents.

• AAPPTec. (n.d.). Amino Acid Derivatives for Peptide Synthesis. Retrieved January 26, 2026, from [Link]

• Chad's Prep. (2021, April 14). 20.11 Synthesis and Reactions of Nitriles | Organic Chemistry [Video]. YouTube. [Link]

• Steinhart, H. (2004). Impurity profile of amino acids? ResearchGate. Available at: [Link]

• ResearchGate. (2008). Synthesis of Methyl-2[N-subtituted-N-(2-hydroxyethyl)]amino-2- hydroxyacetates and 2-Hydroxy-4-alkylperhydro-1,4-oxazin-3-ones. Available at: [Link]

• Giezen, M. J., et al. (2020). Important Lessons on Long-Term Stability of Amino Acids in Stored Dried Blood Spots. International Journal of Neonatal Screening, 6(3), 60. Available at: [Link]

• Separation and Refining of Amino acids. (n.d.). Retrieved January 26, 2026, from [Link]

• Fields, G. B. (1997). 2.4 Photocleavable Protecting Groups. In Methods in Enzymology (Vol. 289, pp. 104-112). Academic Press.

• PubChem. (n.d.). 2-amino-N-ethyl-2-hydroxyacetamide. National Center for Biotechnology Information. Retrieved January 26, 2026, from [Link]

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• 9. peptide.com [peptide.com]

Technical Support Center: Glycine Hydroxamate Stability and Storage

Welcome to the technical support center for glycine hydroxamate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth information and troubleshooting advice on preventing the degradation of glycine hydroxamate during storage and experimental use. Our goal is to ensure the integrity and reliability of your results by maintaining the quality of this critical reagent.

Frequently Asked Questions (FAQs)

Here we address the most common initial questions regarding the stability and handling of glycine hydroxamate.

Q1: What is the primary cause of glycine hydroxamate degradation?

A1: The primary cause of degradation for glycine hydroxamate, like most hydroxamic acids, is hydrolysis.[1] The hydroxamic acid functional group is susceptible to cleavage by water, which breaks the amide bond to yield glycine and hydroxylamine. This process can be accelerated by the presence of moisture, acidic or basic conditions, and elevated temperatures.

Q2: What are the ideal storage conditions for solid glycine hydroxamate?

A2: Solid glycine hydroxamate should be stored in a cool, dry environment. Specific recommendations point towards storage in a refrigerator and under dry conditions to minimize degradation.[2] It is crucial to keep the container tightly sealed to protect it from atmospheric moisture.

Q3: How does pH affect the stability of glycine hydroxamate in solution?

A3: Hydroxamic acids can exist in two tautomeric forms, with the keto form being more stable in acidic conditions and the iminol form prevailing in basic conditions.[3][4] Generally, hydroxamic acids are more soluble in alkaline solutions due to the formation of the stable hydroxamate anion.[3] However, both strong acidic and strong basic conditions can catalyze hydrolysis. For optimal stability in solution, it is recommended to work at a neutral or near-neutral pH and to use freshly prepared solutions.

Q4: Is glycine hydroxamate sensitive to light?

A4: Yes, hydroxamic acids can be susceptible to photodegradation. Exposure to UV-Vis irradiation can lead to the cleavage of the N-O or C-N bonds.[5] Therefore, it is recommended to store both solid glycine hydroxamate and its solutions protected from light, for instance, by using amber vials or storing them in a dark place.

Q5: What are the main degradation products of glycine hydroxamate?

A5: The primary degradation products from hydrolysis are glycine and hydroxylamine. Depending on the conditions, other minor degradation products could form, but these two are the most significant to monitor for assessing the integrity of your glycine hydroxamate.

Troubleshooting Guide: Degradation Issues

This section provides a question-and-answer formatted guide to troubleshoot specific problems you might encounter.

Issue 1: Inconsistent Experimental Results

Q: My experimental results using glycine hydroxamate are inconsistent, even with a new batch of the compound. What could be the cause?

A: Inconsistent results are often a primary indicator of compound degradation. Even a new batch can degrade if not handled or stored correctly upon receipt.

• Immediate Action: Perform a quick purity check of your current stock. A simple method is to use High-Performance Liquid Chromatography (HPLC).

• Underlying Cause Analysis:

  • Improper Storage: Was the compound stored in a cool, dry, and dark place immediately upon arrival? Exposure to humidity, high temperatures, or light can initiate degradation.

  • Solution Instability: Are you using freshly prepared solutions? Glycine hydroxamate in solution, especially in non-neutral pH buffers or at room temperature for extended periods, will hydrolyze.

Issue 2: Visible Changes in the Solid Compound

Q: I've noticed my solid glycine hydroxamate has changed in appearance (e.g., clumping, discoloration). Is it still usable?

A: Visible changes are a strong warning sign of significant degradation.

• Immediate Action: Do not use the compound for critical experiments. Quarantine the batch and label it clearly as "suspect."

• Underlying Cause Analysis:

  • Moisture Absorption: Clumping is a classic sign of water absorption, which directly leads to hydrolysis. This indicates the container was not sealed properly or was opened frequently in a humid environment.

  • Oxidation/Photodegradation: Discoloration may suggest oxidation or photodegradation. Ensure the compound is stored away from light and in an inert atmosphere if possible.

Issue 3: Unexpected Peaks in Analytical Assays (e.g., HPLC, NMR)

Q: I'm seeing unexpected peaks in my analytical data when I run a sample of my glycine hydroxamate. What are these, and what should I do?

A: Unexpected peaks are likely degradation products.

• Immediate Action: Identify the peaks. Based on the primary degradation pathway, the most likely impurities are glycine and hydroxylamine. You can confirm this by running standards of these compounds.

• Underlying Cause Analysis: This is a clear indication of degradation. Review your storage and handling procedures as outlined in the previous issues. The presence of these peaks confirms that the integrity of your glycine hydroxamate has been compromised.

The Science Behind Glycine Hydroxamate Degradation

To effectively prevent degradation, it is essential to understand the chemical mechanisms at play.

Hydrolytic Degradation

The most significant degradation pathway for glycine hydroxamate is hydrolysis. The reaction is a nucleophilic acyl substitution where a water molecule attacks the electrophilic carbonyl carbon of the hydroxamate group. This process is catalyzed by both acid and base.

• Acid-Catalyzed Hydrolysis: In acidic conditions, the carbonyl oxygen is protonated, which increases the electrophilicity of the carbonyl carbon, making it more susceptible to attack by water.

• Base-Catalyzed Hydrolysis: In basic conditions, the hydroxylamine nitrogen is deprotonated, and the resulting hydroxamate anion is more stable. However, hydroxide ions can also directly attack the carbonyl carbon.

The stability of hydroxamic acids is influenced by factors such as steric hindrance around the hydroxamate group and the electronic effects of substituents.[6] For glycine hydroxamate, the lack of significant steric hindrance makes the carbonyl carbon relatively accessible to nucleophilic attack.

Photodegradation

Hydroxamic acids can undergo photochemical reactions upon exposure to UV light. This can lead to the formation of reactive acyl aminoxyl radical intermediates, which can then participate in further reactions.[7] This pathway underscores the importance of protecting glycine hydroxamate from light.

Thermal Degradation

While solid glycine is relatively stable, it will decompose at high temperatures. Similarly, glycine hydroxamate is expected to be susceptible to thermal degradation, which can accelerate hydrolysis and other decomposition pathways. Therefore, storage at elevated temperatures should be avoided.

Visualization of Degradation Pathways

Caption: Key factors leading to the degradation of Glycine Hydroxamate.

Protocols for Stability Assessment

To ensure the quality of your glycine hydroxamate, you can perform the following stability assessment.

Experimental Protocol: HPLC Purity Analysis

This protocol outlines a general High-Performance Liquid Chromatography (HPLC) method to assess the purity of glycine hydroxamate and detect the presence of its primary degradation product, glycine.

Objective: To quantify the percentage of glycine hydroxamate and detect the presence of glycine.

Materials:

• Glycine hydroxamate sample

• Glycine standard

• HPLC grade water

• HPLC grade acetonitrile

• Formic acid

• HPLC system with a UV detector

• C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm)

Procedure:

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

• Standard Preparation:

  • Prepare a 1 mg/mL stock solution of glycine standard in Mobile Phase A.

  • Prepare a 1 mg/mL stock solution of your glycine hydroxamate reference standard (if available) or a new, unopened batch in Mobile Phase A.

• Sample Preparation:

  • Accurately weigh and dissolve your glycine hydroxamate sample in Mobile Phase A to a final concentration of 1 mg/mL.

• HPLC Conditions:

  • Column: C18 reversed-phase

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 30 °C

  • UV Detection: 210 nm

  • Gradient Program:

    Time (min)	% Mobile Phase A	% Mobile Phase B
    0	98	2
    10	98	2
    15	50	50
    20	50	50
    21	98	2

    | 25 | 98 | 2 |

• Analysis:

  • Inject the glycine standard to determine its retention time.

  • Inject your glycine hydroxamate sample.

  • Identify the peak for glycine hydroxamate and any peak that corresponds to the retention time of the glycine standard.

  • Calculate the purity of glycine hydroxamate by the area percentage method (Area of glycine hydroxamate peak / Total area of all peaks) x 100%.

Visualization of the Purity Analysis Workflow

Caption: HPLC workflow for assessing the purity of Glycine Hydroxamate.

Summary of Stability Factors and Recommendations

Factor	Impact on Stability	Recommendation
Temperature	High temperatures accelerate hydrolysis and thermal decomposition.	Store in a refrigerator (2-8 °C). Avoid repeated freeze-thaw cycles for solutions.
Moisture	Water is a reactant in the primary degradation pathway (hydrolysis).	Store in a tightly sealed container in a desiccator or other dry environment.
Light	UV-Vis light can induce photodegradation.	Store in an amber vial or in a dark place. Protect solutions from light.
pH	Both acidic and basic conditions can catalyze hydrolysis.	For solutions, use a neutral pH buffer and prepare fresh before use.
Oxygen	While hydrolysis is the main concern, oxidation is a potential secondary degradation pathway.	For long-term storage of highly sensitive applications, consider storage under an inert gas like argon or nitrogen.

By understanding the chemical vulnerabilities of glycine hydroxamate and implementing these storage and handling best practices, you can significantly extend its shelf life and ensure the reliability of your experimental outcomes.

References

• Clement, B. (2009). Hydroxamates: Relationships between Structure and Plasma Stability. Journal of Medicinal Chemistry, 52(21), 6629-6638. [Link]

• Deprez-Poulain, R., & Deprez, B. (2017). Controlling Plasma Stability of Hydroxamic Acids: A MedChem Toolbox. Journal of Medicinal Chemistry, 60(21), 8895-8913. [Link]

• Barreca, M. L., et al. (2021). Hydroxamic Acid Derivatives: From Synthetic Strategies to Medicinal Chemistry Applications. ACS Omega, 6(34), 21843–21849. [Link]

• Taylor & Francis Online. (n.d.). Hydroxamic acid – Knowledge and References. [Link]

• Agilent Technologies. (2010). Analysis of Amino Acids by HPLC. [Link]

• Barreca, M. L., et al. (2021). Hydroxamic Acid Derivatives: From Synthetic Strategies to Medicinal Chemistry Applications. ACS Omega, 6(34), 21843–21849. [Link]

• Khan, I. A., & Ghosh, S. (2012). Mechanistic Investigation for the Acidic Hydrolysis of p-Methyl Benzyl-2-Theno Hydroxamic Acid. Journal of Chemical and Pharmaceutical Research, 4(5), 2534-2541. [Link]

• Buha, S. M., et al. (2011). HPLC-FLD for the Simultaneous Determination of Primary and Secondary Amino Acids from Complex Biological Sample by Pre-column Derivatization. Journal of Chromatographic Science, 49(2), 118-125. [Link]

• Prakash, O., & Singh, R. (2012). Simultaneous Determination of Glutamate, Glycine, and Alanine in Human Plasma Using Precolumn Derivatization with 6-Aminoquinolyl-N-hydroxysuccinimidyl Carbamate and High-Performance Liquid Chromatography. Journal of Amino Acids, 2012, 975792. [Link]

• Sharma, S., & Kumar, S. (2014). Methods for Hydroxamic Acid Synthesis. Current Organic Chemistry, 18(1), 2-15. [Link]

• Lipczynska-Kochany, E. (1991). The photolability of hydroxamic acids and its importance to the human environment. Chemical Reviews, 91(4), 477-491. [Link]

• Kumar, S., & Sharma, S. (2020). A review on Hydroxamic Acids: Widespectrum Chemotherapeutic Agents. Mini-Reviews in Medicinal Chemistry, 20(14), 1334-1350. [Link]

• Johann, T., et al. (2019). A general concept for the introduction of hydroxamic acids into polymers. Polymer Chemistry, 10(25), 3469-3478. [Link]

• Linstrom, P.J., and Mallard, W.G. (Eds.). (2023). NIST Chemistry WebBook, NIST Standard Reference Database Number 69. National Institute of Standards and Technology. [Link]

• Buha, S. M., et al. (2011). HPLC–FLD for the Simultaneous Determination of Primary and Secondary Amino Acids from Complex Biological Sample by Pre-column Derivatization. Journal of Chromatographic Science, 49(2), 118-125. [Link]

• Spectroscopy Online. (2009). Analysis of Fructose, Glycine, and Triglycine Using HPLC UV-vis Detection and Evaporative Light-Scattering Detection. [Link]

• Al-Suwayeh, S. A., et al. (2016). A Stability Indicating HPLC Assay Method for Analysis of Rivastigmine Hydrogen Tartrate in Dual-Ligand Nanoparticle Formulation Matrices and Cell Transport Medium. Journal of Analytical Methods in Chemistry, 2016, 1259284. [Link]

• ResearchGate. (2020). A convenient method for the preparation of hydroxamic acids. [Link]

• ResearchGate. (2019). HPLC quantification of glycine after derivatization with dansylchloride... [Link]

• Lipczynska-Kochany, E. (1991). The photolability of hydroxamic acids and its importance to the human environment. Chemical Reviews, 91(4), 477-491. [Link]

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• 4. pubs.acs.org [pubs.acs.org]
• 5. Simultaneous determination of multiple amino acids in plasma in critical illness by high performance liquid chromatography with ultraviolet and fluorescence detection - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. helixchrom.com [helixchrom.com]

Optimizing mobile phase for reverse-phase HPLC of 2-amino-N-hydroxyacetamide

An in-depth guide to optimizing the mobile phase for the reverse-phase HPLC analysis of 2-amino-N-hydroxyacetamide, presented by a Senior Application Scientist. This technical support center provides detailed troubleshooting guides and FAQs in a question-and-answer format to address specific issues researchers, scientists, and drug development professionals may encounter.

Technical Support Center: Method Development for 2-Amino-N-hydroxyacetamide

Introduction from the Senior Application Scientist

Welcome to the dedicated support guide for the reverse-phase HPLC analysis of 2-amino-N-hydroxyacetamide. This molecule, with its high polarity and multiple ionizable functional groups, presents a classic chromatographic challenge. Standard "plug-and-play" methods often result in poor retention, asymmetric peak shapes, and inconsistent results.

This guide is structured not as a rigid protocol but as a series of expert-led troubleshooting scenarios. My goal is to equip you with the causal understanding—the "why"—behind the method development choices you make. By understanding the interplay between the analyte's chemistry and the mobile phase parameters, you can develop robust, reliable, and transferable methods. We will move from foundational principles to specific, actionable protocols designed to resolve the most common issues encountered in the lab.

Analyte at a Glance: Understanding 2-Amino-N-hydroxyacetamide

Before troubleshooting, we must understand the analyte. 2-amino-N-hydroxyacetamide is a small, highly polar molecule. Its structure contains two key ionizable groups: a primary amine (basic) and a hydroxamic acid moiety (acidic).

• Primary Amine (pKa₁): The amino group is basic. Its pKa is analogous to the amino group of glycine, approximately 9.6.

• Hydroxamic Acid (pKa₂): The N-hydroxyacetamide group is acidic, with a typical pKa around 9.0.[1]

This zwitterionic nature means its net charge is highly dependent on the mobile phase pH, which is the most critical parameter for controlling its retention and peak shape in reverse-phase HPLC.[2]

Frequently Asked Questions & Troubleshooting Guides

FAQ 1: My analyte, 2-amino-N-hydroxyacetamide, shows little to no retention and elutes near the solvent front. What is happening and how do I fix it?

Expert Explanation: This is the most common issue for small, polar molecules. There are two primary causes:

• Insufficient Interaction: The analyte is too polar to be retained by the non-polar C18 stationary phase when a significant amount of organic solvent (like acetonitrile or methanol) is present in the mobile phase.[3]

• Phase Collapse (Dewetting): To increase retention, you might be using a mobile phase with a very high aqueous content (>95%). On traditional, high-density C18 columns, the high surface tension of water can expel it from the pores of the stationary phase. This "phase collapse" dramatically reduces the surface area available for interaction, causing a sudden and complete loss of retention.[4]

Troubleshooting Protocol: Enhancing Retention

• Reduce Organic Modifier Concentration:

  • Step 1: Systematically decrease the percentage of acetonitrile or methanol in your mobile phase. Start with a shallow gradient or an isocratic hold at 5% organic solvent.

  • Step 2: If retention is still poor, reduce the organic content further to 2%, 1%, or even 0% (100% aqueous).

  • Causality: Reducing the organic content increases the polarity of the mobile phase, strengthening the hydrophobic interaction between the analyte and the stationary phase, thus increasing retention time.[5]

• Select an Appropriate "Aqueous-Stable" Column:

  • Step 1: If you plan to use mobile phases with more than 95% water, switch from a standard C18 column to one specifically designed for highly aqueous conditions.

  • Step 2: Choose a column with a polar-embedded or polar-endcapped stationary phase. These modifications prevent phase collapse and provide alternative retention mechanisms (like hydrogen bonding) for polar analytes.[6][7]

  • Self-Validation: A stable retention time with a 100% aqueous mobile phase confirms that your column is suitable and not undergoing dewetting.[4] Irreproducible or decreasing retention times under these conditions indicate an incompatible column.[4]

• Control Mobile Phase pH:

  • Step 1: Introduce a buffer to control the ionization state of the analyte. For initial screening, a low pH is often effective for retaining compounds with basic amines.

  • Step 2: Prepare a mobile phase containing an acidic buffer, such as 0.1% formic acid or a 20 mM phosphate buffer, to maintain a pH between 2.5 and 3.5.

  • Causality: At low pH, the acidic hydroxamic acid group is fully protonated (neutral), reducing its polarity and increasing retention. While the amine group becomes protonated (positively charged), controlling this charge with a consistent pH is key to achieving reproducible chromatography.[8]

Troubleshooting Flowchart for Poor Retention ```dot graph TD { A[Start: Poor Retention] --> B{Is Organic < 5%?}; B -->|No| C[Decrease % Organic]; C --> G{Retention Improved?}; B -->|Yes| D{Using Aqueous-Stable Column?}; D -->|No| E[Switch to Polar-Embedded or Polar-Endcapped Column]; D -->|Yes| F[Check Mobile Phase pH]; F --> G; E --> G; G -->|No| H[Consider HILIC or other mode]; G -->|Yes| I[End: Retention Optimized];

}``` Caption: Logic for troubleshooting poor analyte retention.

FAQ 2: I've achieved retention, but my peak shape is poor (significant tailing). What is the cause?

Expert Explanation: Peak tailing for a basic compound like 2-amino-N-hydroxyacetamide is almost always caused by secondary ionic interactions between the protonated amine group (at low pH) and negatively charged, deprotonated residual silanols on the silica surface of the stationary phase. This interaction creates multiple retention sites, leading to a tailed peak.

Troubleshooting Protocol: Improving Peak Asymmetry

• Optimize Mobile Phase pH and Buffer Strength:

  • Step 1: Ensure your mobile phase is buffered and that the pH is stable. A pH of 2.5-3.5 is a good starting point. At this pH, most surface silanols are protonated and neutral, minimizing their ability to interact with the positively charged analyte. [8] * Step 2: If tailing persists, increase the buffer concentration (e.g., from 10 mM to 25 mM or 50 mM).

  • Causality: The higher concentration of buffer cations (e.g., Na⁺, K⁺, NH₄⁺) will compete with the protonated analyte for the active silanol sites, effectively "masking" them and improving peak shape.

• Select an Appropriate Buffer:

  • Step 1: Choose a buffer whose pKa is within +/- 1 pH unit of your target mobile phase pH for maximum buffering capacity. [9] * Step 2: For UV detection, phosphate is an excellent, low-UV-absorbing buffer. For LC-MS applications, volatile buffers like formic acid, ammonium formate, or ammonium acetate are required to avoid fouling the mass spectrometer source.

[9]Table 1: Effect of Mobile Phase Parameters on Peak Shape

Parameter Change	Effect on Peak Shape for 2-amino-N-hydroxyacetamide	Scientific Rationale
Decrease pH (e.g., from 4.5 to 2.7)	Generally Improves	Protonates residual silanols, reducing secondary interactions with the positively charged amine.
Increase Buffer Concentration	Generally Improves	Buffer cations compete with the analyte for active silanol sites, masking them.
Switch from Acetonitrile to Methanol	Variable	Methanol can sometimes improve peak shape through different hydrogen bonding interactions, but this is analyte-dependent.

| Use a High-Purity, End-capped Column | Significantly Improves | Modern columns have fewer accessible residual silanols, leading to more inert surfaces and better peak shapes for basic compounds. |

Ionization States vs. pH Diagram

Caption: Ionization states of 2-amino-N-hydroxyacetamide at different pH levels.

FAQ 3: My retention times are drifting and not reproducible from run to run or day to day. How do I stabilize my method?

Expert Explanation: Retention time drift is a common sign that a key method parameter is not under control. For this analyte, the most likely culprits are mobile phase instability, inadequate column equilibration, or temperature fluctuations.

* Mobile Phase: Buffers can lose their effectiveness, or volatile components can evaporate if left uncovered, changing the mobile phase composition over time. *[6][10] Column Equilibration: Columns, especially when using highly aqueous mobile phases or ion-pairing reagents, require sufficient time to reach equilibrium. Injecting before the column is ready will lead to drifting retention times. *[4] Temperature: Retention in reverse-phase HPLC is sensitive to temperature. A 1°C change can alter retention times by 1-2%. Fluctuations in ambient lab temperature can cause drift if a column oven is not used.

Troubleshooting Protocol: Ensuring Method Robustness

• Mobile Phase Preparation and Handling:

  • Step 1: Always prepare fresh buffered mobile phases daily. Microbial growth can occur in aqueous buffers, altering pH and clogging filters. [11] * Step 2: Keep solvent reservoirs covered to prevent the evaporation of more volatile components (like acetonitrile), which would increase the aqueous content and lead to longer retention times. [10] * Step 3: When preparing the mobile phase, use gravimetric measurements (weighing components) instead of volumetric measurements for higher accuracy and reproducibility.

[6]2. Implement Strict Column Equilibration:

• Step 1: Before starting a sequence, flush the column with at least 10-20 column volumes of the initial mobile phase.
• Step 2: Monitor the baseline and system pressure. A stable baseline and pressure are indicators of a fully equilibrated column.
• Self-Validation: Inject a standard multiple times (e.g., 5-6 times) at the beginning of your run. The retention times should be within a narrow, pre-defined window (e.g., +/- 2% RSD). If they are still drifting, continue equilibrating the column.

• Control Column Temperature:

  • Step 1: Always use a thermostatically controlled column compartment (column oven).

  • Step 2: Set the temperature to a value slightly above the highest expected ambient temperature (e.g., 30°C or 35°C) to ensure consistent thermal conditions.

Table 2: Common Causes and Solutions for Retention Time Drift

Observation	Potential Cause	Recommended Solution

| Retention times slowly increase over a sequence. | Evaporation of organic modifier from the mobile phase. | Cover solvent reservoirs; prepare fresh mobile phase. |[10] | Retention times slowly decrease over a sequence. | Column fouling or degradation; unstable pH. | Use a guard column; ensure buffer is within its effective pH range. |[6] | Retention times are inconsistent for the first few injections. | Insufficient column equilibration. | Increase equilibration time; flush with 10-20 column volumes of mobile phase. | | Retention times vary between days. | Inconsistent mobile phase preparation; temperature fluctuations. | Use a strict, documented protocol for mobile phase preparation (preferably gravimetric); use a column oven. |[6] | Sudden, large decrease in retention time. | Column phase collapse (dewetting). | Flush column with 100% organic solvent to re-wet, then re-equilibrate. Switch to an aqueous-stable column. |[4]

References

• HPLC Troubleshooting Guide. Regis Technologies.
• The HPLC Analysis of Polar Analytes with Aqueous Mobile Phases. Crawford Scientific.
• Method Development Guide. ZirChrom.
• HPLC Troubleshooting Guide. Sigma-Aldrich.
• Tips and Tricks of HPLC System Troubleshooting. Agilent Technologies.
• Reversed-phase HPLC Buffers. Sigma-Aldrich.
• Mobile-Phase Optimization Strategies in Reversed-Phase HPLC.
• Causes of Retention Time Drift in HPLC. Element Lab Solutions.
• HPLC Analysis of Very Polar Compounds in Bioanalysis.
• Critical Evaluation of HPLC Methods: Working with Ionizable Analytes.
• Table S1. Chemical structures and pKa of some hydroxamic acids. The Royal Society of Chemistry.
• Reverse-phase HPLC analysis and purific
• Mobile Phase Optimization: A Critical Factor in HPLC. Phenomenex.
• HPLC User Maintenance & Troubleshooting. Agilent Technologies.
• HPLC analytical Method development: an overview. PharmaCores.

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• 11. agilent.com [agilent.com]

Technical Support Center: Method Refinement for Detecting Low Levels of Glycine Hydroxamate

Welcome to the technical support center for the analysis of glycine hydroxamate. This guide is designed for researchers, scientists, and drug development professionals who are working to detect and quantify low levels of this small, polar molecule. Detecting glycine hydroxamate, particularly in complex biological matrices, presents a unique set of analytical challenges due to its structural properties and potential instability.

This document moves beyond simple protocols to provide in-depth, field-proven insights into method refinement. We will explore the causality behind experimental choices, establish self-validating systems for trustworthy results, and ground our recommendations in authoritative scientific literature.

The Challenge: Why Is Low-Level Glycine Hydroxamate Detection Difficult?

Glycine hydroxamate (GH) is a small, highly polar molecule with a hydroxamic acid functional group. This structure presents several analytical hurdles:

• Poor Chromatographic Retention: On standard reversed-phase columns (like C18), GH exhibits little to no retention, eluting in or near the solvent front. This makes separation from other polar matrix components difficult.[1][2]

• Lack of a Strong Chromophore: The molecule does not possess a strong UV-absorbing group, leading to poor sensitivity with standard HPLC-UV detection.[3][4]

• Potential for Instability: The hydroxamate functional group can be susceptible to hydrolysis or enzymatic degradation, especially under non-optimal pH or temperature conditions during sample storage and preparation.[5][6]

• Matrix Effects: When analyzing biological samples (e.g., plasma, cell lysates), co-extracted components like salts, lipids, and proteins can interfere with ionization in mass spectrometry (ion suppression or enhancement) or co-elute in chromatography, obscuring the analyte peak.[7]

This guide provides a structured approach to overcoming these challenges through targeted troubleshooting and method optimization.

Troubleshooting Guide: From No Signal to Robust Quantification

This section is structured in a question-and-answer format to directly address the most common issues encountered during method development for glycine hydroxamate.

Issue 1: I am not seeing a peak for my glycine hydroxamate standard or my signal is extremely low.

This is the most frequent and frustrating problem. The cause can range from analyte degradation to suboptimal instrument parameters. The following decision tree provides a logical workflow for troubleshooting this issue.

Caption: Troubleshooting decision tree for low/no signal.

Q: My standard is freshly prepared, but the signal is still low. Could it be a stability issue?

A: Yes, this is a critical consideration. Hydroxamic acids can be unstable, and their degradation is often pH and temperature-dependent.[5]

• Expertise & Experience: The N-O bond in the hydroxamate group can be susceptible to hydrolysis, converting it to the corresponding carboxylic acid (in this case, glycine). This process can be accelerated by enzymes present in biological matrices or by non-optimal pH conditions during storage or sample preparation.

• Troubleshooting Steps:

  • pH Control: Ensure all buffers and sample diluents are at a pH that favors stability. A slightly acidic pH (e.g., pH 4-6) is often a good starting point. Avoid strongly acidic or alkaline conditions.

  • Temperature Control: Prepare samples on ice and use a cooled autosampler (e.g., 4 °C) to minimize degradation during the analytical run.

  • Time: Analyze samples as quickly as possible after preparation. For validation, perform stability tests by letting samples sit at room temperature or 4 °C for varying durations (e.g., 0, 2, 4, 8, 24 hours) before analysis to quantify degradation rates.

  • Inhibitors: If enzymatic degradation in a biological matrix is suspected, consider the addition of broad-spectrum protease or esterase inhibitors, though this requires careful validation to ensure they do not interfere with the analysis.

Q: I've addressed stability. Why might my chromatography still be failing?

A: The high polarity of glycine hydroxamate is the primary challenge. If you are using a standard C18 column, your analyte is likely eluting in the void volume with salts and other polar interferences.

• Expertise & Experience: To retain and separate highly polar compounds, you must use an alternative chromatographic mode.

• Troubleshooting Steps:

  • Switch to HILIC: Hydrophilic Interaction Liquid Chromatography (HILIC) is the preferred method for retaining very polar analytes. It uses a polar stationary phase (e.g., bare silica, amide, or diol) with a high-organic mobile phase.

  • Consider Mixed-Mode Chromatography: Columns that combine reversed-phase and ion-exchange mechanisms can also be effective.[1]

  • Mobile Phase Optimization (HILIC):

    • Organic Content: Start with a high percentage of acetonitrile (e.g., 90-95%) in your mobile phase to ensure retention.

    • Aqueous Buffer: The aqueous portion should contain a buffer to control pH and peak shape. Ammonium formate or ammonium acetate (5-20 mM, pH 3-6) are excellent choices as they are volatile and MS-friendly.

  • Injection Solvent: Ensure your sample is dissolved in a solvent compatible with the initial mobile phase (i.e., high organic content). Injecting a highly aqueous sample will cause severe peak distortion.

Issue 2: I see a peak, but it has poor shape (tailing, splitting, or broad).

Poor peak shape compromises integration accuracy and reduces sensitivity.

Q: What causes peak tailing in my analysis?

A: Peak tailing is often caused by secondary interactions between the analyte and the stationary phase or by active sites in the flow path.

• Expertise & Experience: For a polar, potentially charged molecule like glycine hydroxamate, active sites on silica (exposed silanols) or metal surfaces in the HPLC system can cause issues.

• Troubleshooting Steps:

  • Mobile Phase pH: Ensure the mobile phase pH is consistent and appropriate. Small changes can alter the analyte's ionization state and its interaction with the column.

  • Column Contamination: Flush the column thoroughly. If analyzing complex matrices, matrix components can accumulate on the column head. Consider using a guard column.

  • System Passivation: Active sites in stainless steel components (tubing, injector) can adsorb analytes.[8] While less common in modern PEEK-lined systems, consider flushing the system with a chelating agent like EDTA if metal chelation is suspected.

  • Sample Overload: Injecting too high a concentration of the analyte can saturate the stationary phase, leading to tailing. Dilute the sample and reinject.

Issue 3: My results are not reproducible between injections or batches.

Poor reproducibility invalidates an analytical method. The cause is typically inconsistent execution of the protocol or instrument variability.

Q: My calibration curve is non-linear and my QC samples are failing. What should I check first?

A: Inconsistent sample preparation, especially derivatization, is a primary suspect.

• Expertise & Experience: Pre-column derivatization reactions, while improving sensitivity, can introduce variability if not carefully controlled.[9][10] The reaction must be driven to completion for all samples, standards, and QCs.

• Troubleshooting Steps:

  • Derivatization Protocol:

    • Reagent Ratio: Ensure a significant molar excess of the derivatization reagent is used to ensure the reaction is not limited by reagent availability.

    • Time & Temperature: Precisely control the reaction time and temperature. Use a calibrated heating block or water bath.

    • Quenching: If the reaction needs to be stopped, use a consistent quenching procedure.

  • Pipetting Accuracy: Use calibrated pipettes, especially for small volumes. Prepare a master mix for reagents whenever possible to minimize pipetting errors.[11]

  • Matrix Effects: If reproducibility is poor only in matrix samples and not in clean standards, you are likely facing significant and variable matrix effects. Implement matrix-matched calibration curves or use a stable isotope-labeled internal standard.

  • Sample Evaporation: If samples are left uncapped in the autosampler for long periods, solvent can evaporate, concentrating the analyte and leading to artificially high results. Use appropriate vial caps.

FAQs: Quick Reference

• Q1: Which analytical technique is best for detecting sub-micromolar levels of glycine hydroxamate in plasma?

  • A: Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) is the gold standard.[2][12] Its inherent selectivity (using MRM) and sensitivity often allow for detection without chemical derivatization, simplifying the workflow and reducing potential sources of error.

• Q2: Do I absolutely need to derivatize glycine hydroxamate?

  • A: For HPLC-UV, derivatization is almost always necessary to introduce a chromophore and achieve adequate sensitivity.[13][14] For LC-MS/MS, it may not be required if your instrument is sensitive enough. However, derivatization can sometimes improve chromatographic retention and ionization efficiency, thereby lowering the limit of detection.[15]

• Q3: What is a good starting point for an LC-MS/MS method?

  • A: Use a HILIC column with a mobile phase gradient starting at 95% acetonitrile with 10 mM ammonium formate (pH 3.5) and ramping to 50% acetonitrile. For detection, use electrospray ionization in positive mode (ESI+) and optimize the MRM transitions for the parent ion [M+H]+ and a stable product ion.

• Q4: How do I perform a matrix effect validation?

  • A: Prepare three sets of samples: (A) Analyte in a clean solvent, (B) Blank matrix extract spiked with the analyte post-extraction, and (C) A standard matrix sample that was fortified before the extraction process. The matrix effect is calculated as (Peak Area of B / Peak Area of A) * 100. A value < 100% indicates ion suppression, while > 100% indicates ion enhancement. Recovery is calculated as (Peak Area of C / Peak Area of B) * 100.

Protocols and Data

Exemplar Protocol: LC-MS/MS Method for Glycine Hydroxamate in Plasma

This protocol provides a robust starting point. Self-validation is critical, and optimization will be required for your specific instrument and matrix.

Caption: Experimental workflow for plasma sample preparation.

1. Sample Preparation (Protein Precipitation): a. Aliquot 50 µL of plasma into a microcentrifuge tube. b. Add 200 µL of ice-cold acetonitrile containing a stable isotope-labeled internal standard (e.g., ¹³C₂,¹⁵N-glycine hydroxamate) at a known concentration. c. Vortex vigorously for 1 minute to precipitate proteins. d. Centrifuge at >14,000 x g for 10 minutes at 4 °C. e. Carefully transfer the supernatant to a clean tube, avoiding the protein pellet. f. Evaporate the supernatant to dryness under a gentle stream of nitrogen or using a vacuum concentrator. g. Reconstitute the dried extract in 100 µL of 90% acetonitrile / 10% water. Vortex to dissolve.

2. LC-MS/MS Parameters:

Parameter	Recommended Setting	Rationale
LC Column	HILIC (e.g., Amide, Silica), 2.1 x 100 mm, < 3 µm	Retains and separates the highly polar analyte.
Mobile Phase A	10 mM Ammonium Formate in Water, pH 3.5	Volatile buffer, good for MS, aids in peak shape.
Mobile Phase B	Acetonitrile	Strong solvent for HILIC elution.
Gradient	95% B -> 50% B over 5 min	Elutes analyte with good separation from the solvent front.
Flow Rate	0.3 - 0.5 mL/min	Typical for 2.1 mm ID columns.
Injection Vol.	2 - 5 µL	Minimizes solvent mismatch effects.
Ionization	Electrospray (ESI), Positive Mode	Glycine hydroxamate readily forms [M+H]⁺ ions.
MRM Transition	m/z 91.04 -> m/z 74.04 (Tentative)	Q1: [M+H]⁺. Q3: Fragment after loss of NH₂OH. Must be empirically optimized.

| Collision Energy | 10 - 20 eV (Optimize) | Needs to be tuned for maximum fragment intensity. |

Comparative Data: Expected Method Performance

The following table provides an estimated comparison of different analytical approaches. Actual values are highly dependent on the specific instrumentation and matrix.

Method	Derivatization Required?	Typical LOD/LOQ	Pros	Cons
HPLC-UV	Yes (e.g., with AQC[13][14], Dabsyl Chloride[10])	0.5 - 10 µM	Widely available instrumentation.	Lower sensitivity, derivatization adds complexity and potential for error.
Colorimetric Assay	No (relies on Fe(III) complex)	~10 - 50 µM[16]	High-throughput, simple.	Low sensitivity, prone to interference from other chelating agents.
LC-MS/MS	Optional	10 - 100 nM[2]	High sensitivity and selectivity.	Requires specialized equipment, susceptible to matrix effects.

References

• CN106596799A - Method for detecting glycine and impurities thereof by high performance liquid chromatography - Google P

• Bayer, M., et al. (2021). Derivatization of the amino acids glycine and valine causes peptide formation—relevance for the analysis of prebiotic oligomerization. Rapid Communications in Mass Spectrometry. (URL: [Link])

• Mitić, S. S., et al. (2009). Quantitative determination of glycine in commercial dosage forms by kinetic spectrophotometry. ResearchGate. (URL: [Link])

• Gotor-Fernández, V., et al. (2020). Hydroxamate Assays for High-Throughput Screening of Transketolase Libraries Against Arylated Substrates. ChemBioChem. (URL: [Link])

• MDPI. Special Issue “Biosynthesis and Application of Natural Compound”. (URL: [Link])

• HELIX Chromatography. HPLC Methods for analysis of Glycine. (URL: [Link])

• Zhang, Z., et al. (2012). Simultaneous Determination of Glutamate, Glycine, and Alanine in Human Plasma Using Precolumn Derivatization with 6-Aminoquinolyl-N-hydroxysuccinimidyl Carbamate and High-Performance Liquid Chromatography. Pakistan Journal of Pharmaceutical Sciences. (URL: [Link])

• Akyüz, E., et al. (2014). Quantitative determination of glycine in aqueous solution using glutamate dehydrogenase-immobilized glyoxal agarose beads. PubMed. (URL: [Link])

• Li, K., et al. (2015). Determination of glycine in biofluid by hydrophilic interaction chromatography coupled with tandem mass spectrometry and its application to the quantification of glycine released by embryonal carcinoma stem cells. Journal of Chromatography B. (URL: [Link])

• Zhang, Z., et al. (2012). Simultaneous Determination of Glutamate, Glycine, and Alanine in Human Plasma Using Precolumn Derivatization with 6-Aminoquinolyl-N-hydroxysuccinimidyl Carbamate and High-Performance Liquid Chromatography. ResearchGate. (URL: [Link])

• Rutherford, S. H., et al. (2021). Detection of glycine as a model protein in blood serum using 2D-IR spectroscopy. Pure and Applied Chemistry. (URL: [Link])

• Kanthasamy, A., et al. (2013). A novel liquid chromatography/tandem mass spectrometry method for the quantification of glycine as biomarker in brain microdialysis and cerebrospinal fluid samples within 5min. PubMed. (URL: [Link])

• Schätzle, S., et al. (2014). Glycine Oxidase Based High-Throughput Solid-Phase Assay for Substrate Profiling and Directed Evolution of (R)- and (S)-Selective Amine Transaminases. Analytical Chemistry. (URL: [Link])

• Liao, Y., et al. (2018). Validation and application of analytical method for glyphosate and glufosinate in foods by liquid chromatography-tandem mass spectrometry. Journal of Chromatography A. (URL: [Link])

• Tumpap, J. R., et al. (2009). Hydroxamates: Relationships between Structure and Plasma Stability. ACS Medicinal Chemistry Letters. (URL: [Link])

• ResearchGate. (2015). How can I confirm hydroxamate siderophore production in Psuedomonas aeroginosa by HPLC and FTIR? (URL: [Link])

• Tumpap, J. R., et al. (2009). Hydroxamates: relationships between structure and plasma stability. PubMed. (URL: [Link])

• Perko, S., et al. (2023). Matrix Effect Evaluation in GC/MS-MS Analysis of Multiple Pesticide Residues in Selected Food Matrices. MDPI. (URL: [Link])

• Waters Corporation. (n.d.). Derivitization of Amino Acids Using Waters AccQ•Tag Chemistry. (URL: [Link])

• SilcoTek Corporation. (2017). How To Identify & Prevent Analytical Test Problems. (URL: [Link])

• Liu, T., et al. (2023). Derivatization of N-Acyl Glycines by 3-Nitrophenylhydrazine for Targeted Metabolomics Analysis and Their Application to the. City University of Hong Kong. (URL: [Link])

• CHROMacademy. (n.d.). Troubleshooting Sample Preparation. (URL: [Link])

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Technical Support Center: Enhancing the Thermal Stability of 2-Amino-N-Hydroxyacetamide Derivatives

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 2-amino-N-hydroxyacetamide derivatives. This guide provides in-depth technical assistance, troubleshooting protocols, and answers to frequently asked questions to help you navigate the challenges associated with the thermal stability of these compounds. Our focus is on providing practical, evidence-based solutions to ensure the integrity of your experiments and the quality of your products.

Understanding the Inherent Instability of 2-Amino-N-Hydroxyacetamide Derivatives

2-Amino-N-hydroxyacetamide derivatives are a critical class of molecules, often explored for their potential as enzyme inhibitors and other therapeutic agents. However, their inherent structural features present unique challenges to their thermal stability. The primary cause for concern is the presence of a nucleophilic α-amino group in close proximity to the electrophilic carbonyl carbon of the hydroxamic acid moiety. This arrangement makes the molecule susceptible to intramolecular reactions, particularly under thermal stress.

The principal degradation pathway is an intramolecular cyclization, where the α-amino group attacks the carbonyl carbon, leading to the formation of a 2,5-diketopiperazine (DKP) derivative and the elimination of hydroxylamine, or a related cyclized product with the loss of water.[1][2][3][4] This process is analogous to the cyclization observed in dipeptides.[1][5][6] The rate of this degradation is influenced by several factors, including temperature, pH, and the presence of catalysts.[7][8][9]

Troubleshooting Guide for Experimental Work

This section addresses specific issues you might encounter during your experiments and provides actionable solutions.

Issue 1: Rapid Degradation of the Compound in Solution Upon Heating

Symptoms:

• Disappearance of the starting material peak in HPLC analysis.

• Emergence of new, more polar peaks corresponding to degradation products.

• Changes in the color or clarity of the solution.

Root Cause Analysis: The primary cause is likely the thermally induced intramolecular cyclization. The rate of this reaction increases exponentially with temperature.[8] The polarity of the solvent can also play a role in facilitating this intramolecular reaction.

Solutions:

• Lower the Reaction/Processing Temperature: If the experimental protocol allows, reduce the temperature to the minimum required for the desired transformation or dissolution. Even a 10°C reduction can significantly decrease the rate of degradation.

• pH Optimization: The nucleophilicity of the α-amino group is highly dependent on pH.

  • Acidic pH (pH 3-5): At this pH range, the amino group is protonated (-NH3+), which significantly reduces its nucleophilicity and, therefore, its tendency to initiate intramolecular cyclization. However, be aware that strongly acidic conditions can promote hydrolysis of the hydroxamic acid.[10]

  • Neutral to Basic pH (pH > 7): In this range, the amino group is deprotonated and highly nucleophilic, accelerating the rate of cyclization. It is advisable to avoid prolonged heating under these conditions.

• Solvent Selection: While less impactful than temperature and pH, the choice of solvent can influence stability. Aprotic solvents may slow down proton transfer steps that can be involved in certain degradation mechanisms.

Experimental Protocol for pH Optimization:

• Prepare several small-scale buffer solutions (e.g., citrate for pH 3-6, phosphate for pH 6-8) covering a range of pH values.

• Dissolve your 2-amino-N-hydroxyacetamide derivative in each buffer to a known concentration.

• Heat the solutions at the desired experimental temperature for a set period.

• Analyze the samples by a stability-indicating HPLC method at regular intervals to quantify the remaining parent compound and the formation of degradation products.[11][12][13]

• Plot the percentage of the remaining parent compound against pH to identify the optimal pH range for thermal stability.

Issue 2: Degradation During Solid-State Characterization (e.g., DSC, TGA)

Symptoms:

• An exothermic event in DSC that is not a melting point.

• Mass loss in TGA at temperatures below the expected decomposition of the core structure.[14][15]

• Discoloration of the solid sample upon heating.

Root Cause Analysis: In the solid state, thermal energy can still be sufficient to overcome the activation energy for intramolecular cyclization or other decomposition pathways. The thermal decomposition of the amino acid portion of the molecule, which for glycine starts to become significant above 200°C, can also contribute to instability.[14][15][16]

Solutions:

• Use a Lower Heating Rate: A slower heating rate in thermal analysis can sometimes help to separate different thermal events and provide a more accurate picture of the decomposition onset.

• Modulated DSC: This technique can help to separate thermodynamic events (like melting) from kinetic events (like decomposition).

• Salt Formation: Converting the basic α-amino group into a salt (e.g., hydrochloride or mesylate) can significantly improve solid-state thermal stability.[17] The protonated amino group is no longer nucleophilic, thus inhibiting the cyclization pathway.

Experimental Protocol for Salt Formation:

• Dissolve the 2-amino-N-hydroxyacetamide derivative in a suitable solvent (e.g., methanol, ethanol).

• Add a stoichiometric amount of the desired acid (e.g., HCl in isopropanol, methanesulfonic acid).

• Induce precipitation of the salt by cooling or adding an anti-solvent.

• Collect the salt by filtration, wash with a suitable solvent, and dry under vacuum.

• Analyze the resulting salt by thermal methods to confirm the enhanced stability.

Issue 3: Inconsistent Results in Biological Assays

Symptoms:

• Poor reproducibility of IC50 values or other activity metrics.

• Decreased activity of the compound over the duration of the experiment.

Root Cause Analysis: Degradation of the compound in the assay buffer, which is typically at a physiological pH of ~7.4 and a temperature of 37°C, can lead to a lower effective concentration of the active molecule.

Solutions:

• Prepare Stock Solutions in an Optimized Buffer: If possible, prepare concentrated stock solutions in a slightly acidic buffer where the compound is more stable and then dilute into the assay buffer immediately before use.

• Include a Time-Course Stability Assessment: In your experimental setup, incubate the compound in the assay buffer for the duration of the assay and analyze its concentration at the beginning and end to quantify the extent of degradation.

• Consider Prodrug Strategies: For in vivo applications where stability is a major concern, derivatizing the α-amino group with a labile protecting group that is cleaved in vivo can be a viable strategy.

Frequently Asked Questions (FAQ)

Q1: What is the primary degradation product I should look for?

A1: The most likely degradation product is a 2,5-diketopiperazine (DKP) derivative formed through intramolecular cyclization. You should also monitor for the corresponding carboxylic acid, which can arise from the hydrolysis of the hydroxamic acid, especially at low pH.

Q2: How can I structurally protect my molecule from thermal degradation?

A2: Structural modifications can significantly enhance stability.

• N-Alkylation of the α-Amino Group: Introducing a bulky alkyl group on the α-amino nitrogen can sterically hinder the intramolecular attack on the carbonyl carbon.

• Proline Analogs: Incorporating the α-amino group into a rigid ring system, such as in a proline hydroxamic acid derivative, can restrict the conformational freedom required for cyclization.

Q3: Are there any formulation strategies to improve the stability of my compound?

A3: Yes, several formulation approaches can be effective.

• Lyophilization: Freeze-drying the compound from a slightly acidic solution can produce a stable amorphous or crystalline solid.

• Inclusion in Cyclodextrins: Encapsulating the molecule within a cyclodextrin can physically sequester the reactive groups and prevent intramolecular reactions.

• Use of Excipients: Certain excipients, such as antioxidants, can prevent oxidative degradation pathways that may be initiated at elevated temperatures.

Q4: What analytical techniques are best for monitoring the stability of these derivatives?

A4: A stability-indicating HPLC method is the gold standard. This typically involves a reversed-phase column with UV detection. Mass spectrometry (LC-MS) is invaluable for identifying the structures of any degradation products.[12][13]

Analytical Technique	Purpose
Reversed-Phase HPLC	Quantify the parent compound and known degradation products.
LC-MS	Identify unknown degradation products.
Differential Scanning Calorimetry (DSC)	Determine melting point and onset of decomposition.
Thermogravimetric Analysis (TGA)	Quantify mass loss upon heating.
Nuclear Magnetic Resonance (NMR)	Structural elucidation of degradation products.

Visualizing Degradation Pathways

The following diagram illustrates the primary thermal degradation pathway of 2-amino-N-hydroxyacetamide derivatives.

Caption: Primary thermal degradation pathway of 2-amino-N-hydroxyacetamide derivatives.

Key Factors Influencing Thermal Stability

Factor	Impact on Stability	Mechanism
Temperature	Decreases	Increases reaction rates of degradation pathways.[7]
pH	pH-dependent	Protonation of the α-amino group at low pH decreases its nucleophilicity, inhibiting cyclization.
N-Substitution	Increases	Steric hindrance at the α-amino group can prevent intramolecular attack.
Solid State Form	Variable	Crystalline forms are generally more stable than amorphous forms. Salt formation significantly increases stability.[17][18]

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• 13. sepscience.com [sepscience.com]
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• 16. biorxiv.org [biorxiv.org]
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Reference Data & Comparative Studies

A Comparative Guide to the In Vivo Efficacy of Glycine Hydroxamate in Animal Models

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Therapeutic Potential of Glycine Hydroxamate

Glycine hydroxamate, a structural analog of the amino acid glycine, is emerging as a molecule of significant interest in preclinical research. Its primary recognized mechanism of action is the competitive inhibition of the glycine cleavage system (GCS), specifically the glycine decarboxylase (GLDC) enzyme.[1][2] This system is a critical component of glycine metabolism, and its dysfunction is implicated in various pathological states.[3][4] Furthermore, as a member of the hydroxamic acid class of compounds, glycine hydroxamate holds potential for broader therapeutic applications, including as an anti-parasitic and anti-bacterial agent, owing to the metal-chelating properties of the hydroxamate functional group.[5][6]

This guide provides a comprehensive overview of the current landscape of in vivo efficacy studies relevant to glycine hydroxamate, offering a comparative analysis against existing alternatives and detailing the experimental frameworks used to evaluate its therapeutic potential. While direct in vivo studies on glycine hydroxamate are still emerging, this guide synthesizes data from closely related hydroxamic acid derivatives and relevant disease models to provide a forward-looking perspective for researchers in the field.

Mechanism of Action: Targeting the Glycine Cleavage System

The principal molecular target of glycine hydroxamate is the P-protein (glycine decarboxylase) of the mitochondrial glycine cleavage system. By competitively inhibiting this enzyme, glycine hydroxamate effectively blocks the breakdown of glycine.[1][2] This mechanism is of particular interest in the context of diseases characterized by glycine dysregulation.

Caption: Experimental workflow for in vivo testing in an NKH mouse model.

Therapeutic Application 2: African Trypanosomiasis (Sleeping Sickness)

The SHAM and Glycerol Precedent:

While direct in vivo studies on glycine hydroxamate for African Trypanosomiasis are not yet available, a compelling case for its potential can be made from extensive research on a related hydroxamic acid, salicylhydroxamic acid (SHAM). Bloodstream forms of Trypanosoma brucei are highly dependent on glycolysis for energy production. SHAM inhibits the trypanosome alternative oxidase (TAO), a key enzyme in this pathway. [7]When combined with glycerol, which inhibits anaerobic glycolysis, this dual-pronged attack is lethal to the parasite. [7][8]This combination has demonstrated trypanocidal effects in infected rats. [7][9][10] Comparative Analysis: Glycine Hydroxamate vs. SHAM + Glycerol and Standard of Care

Treatment	Mechanism of Action	Advantages	Disadvantages
Glycine Hydroxamate (Hypothesized)	Potential inhibition of essential trypanosomal metalloenzymes, such as TAO. [5]	Potentially a single-agent therapy, good safety profile of the parent molecule (glycine).	Efficacy and specific mechanism against trypanosomes are not yet demonstrated in vivo.
SHAM + Glycerol	Inhibition of trypanosome alternative oxidase (SHAM) and anaerobic glycolysis (glycerol). [7][8]	Proven trypanocidal effect in animal models. [7][9][10]	Requires high, often toxic, concentrations of both compounds for efficacy. [7]Efficacy decreases in chronic infections. [9]
Eflornithine (Standard of Care)	Irreversible inhibitor of ornithine decarboxylase, crucial for parasite cell division. [11]	Effective for the second stage of T. b. gambiense infection. [11]	Less effective against T. b. rhodesiense. [11]Requires intravenous administration.
Nifurtimox-Eflornithine Combination Therapy (NECT)	Combines the mechanisms of nifurtimox and eflornithine. [12]	A more effective treatment for late-stage sleeping sickness. [12]	Still involves intravenous administration and potential side effects.

Experimental Protocol: Evaluating Anti-Trypanosomal Efficacy in a Rat Model

This protocol is adapted from studies using the SHAM and glycerol combination and can be applied to test glycine hydroxamate.

• Animal Model: Use Wistar or Sprague-Dawley rats infected with Trypanosoma brucei brucei.

• Infection: Inoculate rats intraperitoneally with a defined number of trypanosomes.

• Treatment Initiation: Begin treatment when a stable parasitemia is established.

• Drug Administration:

  • Administer glycine hydroxamate (and/or comparators) via an appropriate route (e.g., intraperitoneal or intravenous).

  • Include a vehicle-only infected control group.

• Monitoring and Endpoints:

  • Parasitemia: Monitor the number of trypanosomes in tail blood daily.

  • Survival: Record daily survival.

  • Toxicity: Observe animals for any signs of adverse effects.

  • Cure: A definitive cure is often determined by the absence of parasites in the blood for a set period post-treatment.

Therapeutic Application 3: Helicobacter pylori Infection

Rationale for Urease Inhibition:

Helicobacter pylori survives in the acidic environment of the stomach by producing the enzyme urease, which neutralizes stomach acid. [13]Inhibition of urease is a key therapeutic strategy to combat H. pylori infection. [13]Hydroxamic acids, as potent urease inhibitors, are of significant interest in this area. [6]While specific in vivo data for glycine hydroxamate is lacking, the known urease inhibitory activity of other hydroxamates suggests its potential. [6] Comparison with Standard of Care:

Treatment	Mechanism of Action	Advantages	Disadvantages
Glycine Hydroxamate (Hypothesized)	Inhibition of the nickel-containing urease enzyme. [6]	Potentially a targeted, non-antibiotic approach.	In vivo efficacy and safety for this indication are unknown.
Acetohydroxamic Acid (AHA)	A known urease inhibitor that complexes with the nickel ions in the enzyme's active site. [6]	Demonstrates the principle of urease inhibition by hydroxamates.	Can have side effects. [14]
Triple Therapy (Standard of Care)	Combination of a proton pump inhibitor and two antibiotics (e.g., amoxicillin and clarithromycin). [13]	High eradication rates.	Antibiotic resistance is a growing concern. Can cause side effects.

Animal Models and Experimental Design:

Mouse and gerbil models of H. pylori infection are well-established. An in vivo study of glycine hydroxamate would involve infecting these animals with a urease-positive strain of H. pylori, followed by treatment with glycine hydroxamate and subsequent assessment of bacterial load in the stomach and urease activity.

Conclusion and Future Directions

Glycine hydroxamate is a promising therapeutic candidate with a well-defined mechanism of action as a glycine decarboxylase inhibitor. This positions it as a strong contender for the treatment of Non-Ketotic Hyperglycinemia, a disease with a clear and unmet medical need. The development and characterization of relevant animal models for NKH provide a direct path for in vivo efficacy testing.

Furthermore, as a hydroxamic acid, glycine hydroxamate warrants investigation for other therapeutic applications, most notably as an anti-trypanosomal and anti-H. pylori agent. While direct evidence is still needed, the precedent set by other hydroxamic acids in these fields is compelling. Future research should focus on conducting rigorous in vivo studies in the animal models outlined in this guide to definitively establish the efficacy and safety profile of glycine hydroxamate. Such studies will be crucial in translating the theoretical potential of this molecule into tangible clinical applications.

References

• Potential Trypanocidal Activity of Glycerol Analogues. St Andrews Research Repository. Available at: [Link]

• Trypanosoma brucei: Trypanocidal effect of salicylhydroxamic acid plus glycerol in infected rats. ResearchGate. Available at: [Link]

• New Directions in Helicobacter pylori Urease Inhibitors: Focusing on Nickel Ions Transfer and Auxiliary Protein Interactions During Urease Maturation. National Library of Medicine. Available at: [Link]

• Trypanosoma brucei and T. vivax: salicylhydroxamic acid and glycerol treatment of acute and chronically infected rats. PubMed. Available at: [Link]

• Trypanosoma brucei brucei: a systematic screening for alternatives to the salicylhydroxamic acid-glycerol combination. PubMed. Available at: [Link]

• AAV-mediated expression of mouse or human GLDC normalises metabolic biomarkers in a GLDC-deficient mouse model of Non-Ketotic Hyperglycinemia. PubMed. Available at: [Link]

• Inhibition of glycine decarboxylation and serine formation in tobacco by glycine hydroxamate and its effect on photorespiratory carbon flow. PubMed. Available at: [Link]

• Zerumbone Inhibits Helicobacter pylori Urease Activity. MDPI. Available at: [Link]

• Salicylhydroxamic acid (SHAM) plus glycerol, a possible treatment of trypanosomiasis? ResearchGate. Available at: [Link]

• Inhibition of Glycine Decarboxylation and Serine Formation in Tobacco by Glycine Hydroxamate and Its Effect on Photorespiratory Carbon Flow. National Library of Medicine. Available at: [Link]

• New Lipophilic Hydroxamates as Promising Trypanocidal Agents: Design, Synthesis, SAR, and Conformational Behavior Studies. National Library of Medicine. Available at: [Link]

• Non-Ketotic Hyperglycinemia and the Glycine Cleavage System. University College London. Available at: [Link]

• Tackling Sleeping Sickness: Current and Promising Therapeutics and Treatment Strategies. MDPI. Available at: [Link]

• Deep postnatal phenotyping of a new mouse model of nonketotic hyperglycinemia. bioRxiv. Available at: [Link]

• Probing Adamantane Arylhydroxamic Acids against Trypanosoma brucei and Trypanosoma cruzi. MDPI. Available at: [Link]

• Urease - Helicobacter pylori. National Library of Medicine. Available at: [Link]

• Quantitative effects of salycylhydroxamic acid and glycerol on Trypanosoma brucei glycolysis in vitro and in vivo. PubMed. Available at: [Link]

• Deep postnatal phenotyping of a new mouse model of nonketotic hyperglycinemia. Europe PMC. Available at: [Link]

• Full article: Inhibition studies of the protozoan α-carbonic anhydrase from Trypanosoma cruzi with phenols. Taylor & Francis Online. Available at: [Link]

• The effect of three urease inhibitors on H. pylori viability, urease activity and urease gene expression. Frontiers. Available at: [Link]

• Current Treatments to Control African Trypanosomiasis and One Health Perspective. National Library of Medicine. Available at: [Link]

• Regulation of glycine metabolism by the glycine cleavage system and conjugation pathway in mouse models of Non-Ketotic Hyperglycinemia. ResearchGate. Available at: [Link]

• Synthesis and biological evaluation of hydroxamate-Based inhibitors of glutamate carboxypeptidase II. PubMed. Available at: [Link]

• Preclinical Studies in Anti-Trypanosomatidae Drug Development. National Library of Medicine. Available at: [Link]

• The glycine decarboxylase system: a fascinating complex. PubMed. Available at: [Link]

• Anti-Helicobacter pylori and Urease Inhibition Activities of Some Traditional Medicinal Plants. MDPI. Available at: [Link]

• Inhibitors of human histone deacetylase with potent activity against the African trypanosome Trypanosoma brucei. National Library of Medicine. Available at: [Link]

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• 3. AAV-mediated expression of mouse or human GLDC normalises metabolic biomarkers in a GLDC-deficient mouse model of Non-Ketotic Hyperglycinemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The glycine decarboxylase system: a fascinating complex - PubMed [pubmed.ncbi.nlm.nih.gov]
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A Senior Application Scientist's Guide to the Inhibitory Profiles of Amino Acid Hydroxamates

For researchers, scientists, and drug development professionals navigating the complex landscape of enzyme inhibition, amino acid hydroxamates represent a class of small molecules with significant therapeutic potential. Their ability to effectively chelate metal ions in the active sites of metalloenzymes has positioned them as valuable scaffolds in the design of inhibitors for a range of targets implicated in various diseases. This guide provides an in-depth comparison of the inhibitory profiles of various amino acid hydroxamates, supported by experimental data and protocols, to empower researchers in their quest for novel therapeutics.

The Scientific Rationale: Why Amino Acid Hydroxamates are Potent Enzyme Inhibitors

The inhibitory prowess of amino acid hydroxamates stems from their unique chemical architecture. The core of their activity lies in the hydroxamic acid moiety (-CONHOH), a powerful bidentate chelator of divalent metal ions, most notably zinc (Zn²⁺) and iron (Fe³⁺), which are crucial cofactors for a vast array of enzymes.[1][2] The amino acid component of the molecule provides a versatile scaffold that can be tailored to achieve specificity and enhance binding affinity for the target enzyme's active site.[3] This modularity allows for the exploration of a vast chemical space, enabling the development of highly potent and selective inhibitors.

Mechanism of Action: A Tale of Metal Chelation

The primary mechanism of inhibition by amino acid hydroxamates involves the displacement of a water molecule coordinated to the catalytic metal ion within the enzyme's active site.[4] The hydroxamate group, typically in its deprotonated form, coordinates with the metal ion through its carbonyl and hydroxyl oxygens, forming a stable five-membered ring. This strong interaction effectively blocks the substrate from accessing the catalytic machinery, leading to competitive inhibition.[3][4] The affinity of the hydroxamate for the metal ion is a key determinant of its inhibitory potency.

Caption: Mechanism of Metalloenzyme Inhibition by Amino Acid Hydroxamates.

Comparative Inhibitory Profiles: A Data-Driven Analysis

The inhibitory potency and selectivity of amino acid hydroxamates are profoundly influenced by the nature of the amino acid side chain. This section provides a comparative analysis of the inhibitory profiles of various amino acid hydroxamates against different metalloenzymes, with supporting data summarized in the table below.

Amino Acid Hydroxamate	Target Enzyme	Enzyme Class	IC₅₀ / Kᵢ	Reference
L-Leucine Hydroxamate	Leucine Aminopeptidase	Aminopeptidase	Kᵢ = 14 µM	[3]
D-Leucine Hydroxamate	Aeromonas Aminopeptidase	Aminopeptidase	Kᵢ = 2 nM	[2]
L-Valine Hydroxamate	Aeromonas Aminopeptidase	Aminopeptidase	-	[2]
D-Valine Hydroxamate	Aeromonas Aminopeptidase	Aminopeptidase	Kᵢ = 5 nM	[2]
Benzohydroxamic Acid	Mushroom Tyrosinase	Tyrosinase	Kᵢ = 7 nM	[1]
Vorinostat (SAHA)	Mushroom Tyrosinase	Tyrosinase	Kᵢ in sub-µM range	[1]
Panobinostat	Mushroom Tyrosinase	Tyrosinase	Kᵢ in sub-µM range	[1]
Peptide Hydroxamates	Matrix Metalloproteinase-2 (MMP-2)	Metalloproteinase	IC₅₀ = 10-100 µM	[5]
Sulfonylated L-Valine Hydroxamates	Clostridium histolyticum Collagenase	Metalloproteinase	100-500x more active than carboxylates	[6]

Key Insights from the Data:

• Stereoselectivity is Crucial: As evidenced by the data for leucine and valine hydroxamates against Aeromonas aminopeptidase, the stereochemistry of the amino acid can have a dramatic impact on inhibitory potency.[2] The D-isomers, in this case, are significantly more potent inhibitors, highlighting the importance of stereospecific interactions within the enzyme's active site.[2]

• Side Chain Matters: The side chain of the amino acid plays a critical role in determining the inhibitor's affinity and selectivity for the target enzyme. This is because the side chain interacts with specific subsites within the enzyme's active site, contributing to the overall binding energy.[3] For instance, the hydrophobicity and steric bulk of the side chain can significantly influence inhibitory activity.[6]

• Broad Applicability: The data demonstrates the broad applicability of the amino acid hydroxamate scaffold in targeting a diverse range of metalloenzymes, from peptidases to oxidases. This versatility underscores their importance as a privileged scaffold in drug discovery.

Experimental Workflow: Determining Inhibitory Potency (IC₅₀)

A robust and reproducible experimental workflow is paramount for accurately assessing the inhibitory profile of amino acid hydroxamates. The following section outlines a detailed, step-by-step protocol for determining the half-maximal inhibitory concentration (IC₅₀), a key parameter for quantifying inhibitor potency.

Caption: Workflow for Determining the IC₅₀ of an Enzyme Inhibitor.

Detailed Protocol for a Spectrophotometric Enzyme Inhibition Assay

This protocol provides a general framework that can be adapted for various metalloenzymes where the reaction product can be monitored spectrophotometrically.

Materials:

• Purified metalloenzyme of interest

• Specific substrate for the enzyme

• Amino acid hydroxamate inhibitor

• Assay buffer (optimized for pH and ionic strength for the specific enzyme)

• Spectrophotometer (e.g., UV-Vis plate reader)

• Microplates (e.g., 96-well)

• Pipettes and sterile tips

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of the enzyme in the assay buffer at a concentration determined to provide a linear reaction rate over the desired time course.

  • Prepare a stock solution of the substrate in the assay buffer. The final concentration used in the assay should ideally be at or near the Michaelis constant (Kₘ) of the enzyme for that substrate.

  • Prepare a high-concentration stock solution of the amino acid hydroxamate inhibitor in a suitable solvent (e.g., DMSO), and then prepare a series of dilutions in the assay buffer.

• Assay Setup:

  • In a 96-well microplate, add a fixed volume of the enzyme solution to each well.

  • Add varying concentrations of the inhibitor to the wells. Include a "no inhibitor" control (with buffer or solvent only) and a "no enzyme" control (to measure background signal).

  • Pre-incubate the enzyme and inhibitor for a specific period (e.g., 10-15 minutes) at a controlled temperature to allow for inhibitor binding.[1]

• Reaction Initiation and Monitoring:

  • Initiate the enzymatic reaction by adding a fixed volume of the substrate solution to all wells simultaneously using a multichannel pipette.

  • Immediately begin monitoring the change in absorbance over time at a wavelength specific for the product formation.[1]

• Data Analysis:

  • Calculate the initial reaction velocity (V₀) for each inhibitor concentration by determining the slope of the linear portion of the absorbance vs. time plot.

  • Calculate the percentage of inhibition for each inhibitor concentration using the formula: % Inhibition = 100 * (1 - (V₀ with inhibitor / V₀ without inhibitor))

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Fit the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism) to determine the IC₅₀ value, which is the concentration of the inhibitor that produces 50% inhibition.[7]

Self-Validation and Controls:

• Positive Control: A known inhibitor of the target enzyme should be included to validate the assay system.

• Negative Control: The "no inhibitor" control is essential for determining the uninhibited enzyme activity.

• Solvent Control: If the inhibitor is dissolved in a solvent like DMSO, a control containing the same concentration of the solvent should be included to account for any effects of the solvent on enzyme activity.

• Linearity of Reaction: Ensure that the reaction rate is linear over the measurement period for the "no inhibitor" control.

Future Perspectives and Conclusion

Amino acid hydroxamates continue to be a fertile ground for the discovery of novel enzyme inhibitors. The future of this field lies in the rational design of next-generation inhibitors with enhanced selectivity and improved pharmacokinetic properties. Structure-based drug design, aided by X-ray crystallography and computational modeling, will be instrumental in elucidating the specific interactions between inhibitors and their target enzymes, paving the way for the development of highly targeted therapies.

This guide has provided a comprehensive overview of the inhibitory profiles of various amino acid hydroxamates, from their fundamental mechanism of action to practical experimental considerations. By understanding the principles outlined herein, researchers can more effectively leverage this versatile class of molecules in their pursuit of innovative treatments for a wide range of diseases.

References

• Kim, J., et al. (2022). Hydroxamic Acid as a Potent Metal-Binding Group for Inhibiting Tyrosinase. International Journal of Molecular Sciences, 23(15), 8593. [Link]

• Chan, W. W., et al. (1983). Stereospecificity of amino acid hydroxamate inhibition of aminopeptidases. Biochemistry, 22(12), 2920-2925. [Link]

• Chan, W. W. (1982). Inhibition of leucine aminopeptidase by amino acid hydroxamates. The Journal of biological chemistry, 257(14), 7955-7957. [Link]

• Ganeshpurkar, A., et al. (2018). Strategies for the Synthesis of Hydroxamic Acids. Current Organic Synthesis, 15(2), 154-165. [Link]

• Sow, I. S. (2024). Methods for Synthesizing Hydroxamic Acids and Their Metal Complexes. European Journal of Chemistry, 15(2), 345-354. [Link]

• Bíró, L., et al. (2022). Diversity in the Interaction of Amino Acid- and Peptide-Based Hydroxamic Acids with Some Platinum Group Metals in Solution. Molecules, 27(3), 669. [Link]

• Holmquist, B., & Vallee, B. L. (1979). Principles of hydroxamate inhibition of metalloproteases: carboxypeptidase A. Biochemistry, 18(6), 1017-1024. [Link]

• edX. (n.d.). IC50 Determination. Retrieved from [Link] (Note: A direct deep link to the specific resource on edX is not available, but the platform offers courses on biochemistry and drug discovery that cover this topic.)

• RSC. (2014). Protocol for enzyme assays. Retrieved from [Link] (Note: A direct deep link to the specific protocol is not available, but the Royal Society of Chemistry provides numerous resources on enzyme kinetics.)

• Matulis, D. (2021). A standard operating procedure for an enzymatic activity inhibition assay. Biological Chemistry, 402(6), 633-644. [Link]

• Lauer-Fields, J. L., et al. (2001). Hydroxamate-based peptide inhibitors of matrix metalloprotease 2. The Journal of biological chemistry, 276(30), 28097-28104. [Link]

• Kis, R., et al. (2012). Isoleucine Hydroxamate, an Isoleucine Antagonist. Journal of bacteriology, 184(3), 859-862. [Link]

• LookChem. (n.d.). DL-valine hydroxamate. Retrieved from [Link]

• Scozzafava, A., & Supuran, C. T. (2000). Protease inhibitors. Part 7. Inhibition of Clostridium histolyticum collagenase with sulfonylated derivatives of L-valine hydroxamate. Journal of enzyme inhibition, 15(4), 355-369. [Link]

• Ugwu, D. I., et al. (2014). Synthesis and Biological Applications of Hydroxamates. American Journal of Organic Chemistry, 4(2), 26-51. [Link]

• LI-COR Biosciences. (2018). Complete Sample Protocol for Measuring IC50 of Inhibitor PD168393 in A431 Cells Responding to Epidermal Growth Factor. [Link]

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• 3. Inhibition of leucine aminopeptidase by amino acid hydroxamates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Principles of hydroxamate inhibition of metalloproteases: carboxypeptidase A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Hydroxamate-based peptide inhibitors of matrix metalloprotease 2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Protease inhibitors. Part 7. Inhibition of Clostridium histolyticum collagenase with sulfonylated derivatives of L-valine hydroxamate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. courses.edx.org [courses.edx.org]

Bridging the Bench and Bedside: A Guide to In Vitro to In Vivo Correlation of 2-Amino-N-hydroxyacetamide HDAC Inhibitors

For Researchers, Scientists, and Drug Development Professionals

The 2-amino-N-hydroxyacetamide scaffold is a cornerstone in the design of potent Histone Deacetylase (HDAC) inhibitors, a promising class of anti-cancer agents. These molecules function by blocking HDAC enzymes, leading to hyperacetylation of histone and non-histone proteins, which in turn reactivates silenced tumor suppressor genes and triggers cancer cell death.[1] However, a critical challenge in their development is ensuring that potent activity observed in a laboratory setting (in vitro) translates effectively into a living organism (in vivo). This guide provides an in-depth comparison of methodologies to establish a robust In Vitro to In Vivo Correlation (IVIVC), a predictive mathematical model that relates an in vitro property of a dosage form to an in vivo response.[2] Establishing a strong IVIVC is paramount for efficient drug development, enabling the use of in vitro dissolution data as a surrogate for in vivo bioequivalence studies, which can streamline formulation optimization and reduce regulatory hurdles.[2][3]

Part 1: The Foundation - Comprehensive In Vitro Profiling

The initial step in establishing an IVIVC is to thoroughly characterize the in vitro activity of the 2-amino-N-hydroxyacetamide derivatives. This involves a multi-faceted approach to not only determine the potency of the compounds but also to understand their cellular effects. A range of in vitro assays is necessary to build a complete profile of the inhibitor's potency and cellular selectivity.[4]

Key In Vitro Assays & Rationale

• Biochemical Assays (Enzyme Inhibition): These assays directly measure the ability of the compound to inhibit the activity of isolated HDAC enzymes. Fluorometric or colorimetric assays are commonly used due to their high-throughput capabilities. The primary output is the IC50 value, which represents the concentration of the inhibitor required to reduce enzyme activity by 50%. It is crucial to test against a panel of HDAC isoforms to determine the selectivity profile of the compound, as off-target effects can lead to toxicity.[5]

• Cell-Based Assays (Target Engagement & Cytotoxicity): While biochemical assays confirm enzyme inhibition, cell-based assays are essential to verify that the compound can penetrate the cell membrane and engage its target in a cellular context. Western blotting for acetylated histones or other known HDAC substrates (like tubulin) provides direct evidence of target engagement.[4] Subsequently, cytotoxicity assays (e.g., MTT, CellTiter-Glo) are performed on various cancer cell lines to determine the compound's ability to induce cell death, yielding an EC50 value.[6][7]

• Mechanism of Action Assays: To further understand the cellular consequences of HDAC inhibition, assays for apoptosis (e.g., Annexin V/PI staining) and cell cycle analysis (e.g., flow cytometry) are employed.[8] These assays confirm that the observed cytotoxicity is due to the intended biological mechanism, such as inducing programmed cell death or arresting the cell cycle.[9]

Comparative In Vitro Activity of Representative HDAC Inhibitors

The following table summarizes the in vitro activity of two well-characterized HDAC inhibitors featuring the hydroxamic acid moiety, similar to the 2-amino-N-hydroxyacetamide class.

Compound	Target	Assay Type	Cell Line	IC50/EC50 (nM)	Reference
Vorinostat (SAHA)	Pan-HDAC	Enzyme Inhibition	-	~50	[10]
Pan-HDAC	Cytotoxicity	A549 (Lung)	2500 (as pretreatment)	[10]
Panobinostat (LBH589)	Pan-HDAC	Enzyme Inhibition	-	~20	[11]
Pan-HDAC	Cytotoxicity	Myeloma Cells	Varies	[11][12]

Experimental Protocol: Fluorometric HDAC Activity Assay

This protocol provides a standardized method for determining the IC50 of a 2-amino-N-hydroxyacetamide compound against a specific HDAC isoform.

Objective: To quantify the enzymatic activity of an HDAC enzyme in the presence of varying concentrations of an inhibitor.

Materials:

• Recombinant human HDAC enzyme

• Fluorogenic HDAC substrate

• Assay buffer

• Developer solution

• 96-well black microplate

• Fluorimetric plate reader

Procedure:

• Prepare a serial dilution of the 2-amino-N-hydroxyacetamide inhibitor in assay buffer.

• In a 96-well plate, add the HDAC enzyme to each well, except for the negative control wells.

• Add the serially diluted inhibitor to the appropriate wells. Include a positive control (enzyme with no inhibitor) and a negative control (no enzyme).

• Incubate the plate at 30°C for 30 minutes to allow the inhibitor to bind to the enzyme.[13]

• Initiate the enzymatic reaction by adding the fluorogenic HDAC substrate to all wells.

• Incubate the plate at 30°C for a specified time (e.g., 60 minutes).

• Stop the reaction and generate the fluorescent signal by adding the developer solution to each well.[13]

• Incubate at room temperature for 15 minutes.[14]

• Measure the fluorescence using a plate reader with appropriate excitation and emission wavelengths (e.g., 355 nm excitation, 460 nm emission).[14]

• Calculate the percent inhibition for each inhibitor concentration and plot the data to determine the IC50 value.

Part 2: The Reality Check - In Vivo Efficacy and Pharmacokinetics

Positive in vitro results are a promising start, but the true test of a drug candidate lies in its performance within a complex biological system. In vivo studies are designed to assess the compound's efficacy, safety, and pharmacokinetic/pharmacodynamic (PK/PD) profile.

Key In Vivo Models & Rationale

• Xenograft Models: The most common preclinical models for cancer drug development involve implanting human tumor cells or patient-derived tumor tissue (PDX) into immunocompromised mice.[15][16] These models allow for the assessment of the compound's ability to inhibit tumor growth in a living organism.[17] PDX models are often preferred as they better recapitulate the heterogeneity and microenvironment of human tumors.[16]

• Pharmacokinetic (PK) Studies: These studies determine "what the body does to the drug."[18] Key parameters measured include absorption, distribution, metabolism, and excretion (ADME). Blood samples are collected at various time points after drug administration to determine metrics like maximum plasma concentration (Cmax), time to reach Cmax (Tmax), and the area under the curve (AUC).[19] Understanding the PK profile is essential for designing appropriate dosing regimens.

• Pharmacodynamic (PD) Studies: These studies measure "what the drug does to the body."[18] For HDAC inhibitors, this involves collecting tumor tissue from treated animals and measuring the levels of acetylated histones to confirm target engagement in vivo. This provides a direct link between drug exposure and biological activity.

Comparative In Vivo Data for Representative HDAC Inhibitors

Compound	Animal Model	Dosing Regimen	Efficacy Endpoint	Result	Reference
Vorinostat (SAHA)	Prostate Cancer Xenograft	150 mg/kg/day	Tumor Growth Inhibition	Significant suppression of tumor growth	[10]
Panobinostat (LBH589)	Multiple Myeloma Xenograft	20 mg oral dose (human)	Cmax	21.6 ng/mL	[11]
QTX125 (HDAC6 Inhibitor)	Mantle Cell Lymphoma Xenograft	60 mg/kg (intraperitoneal)	Tumor Growth Inhibition	Significant inhibition of lymphoma growth	[17]

Experimental Protocol: Murine Xenograft Efficacy Study

Objective: To evaluate the anti-tumor efficacy of a 2-amino-N-hydroxyacetamide compound in a mouse xenograft model.

Materials:

• Immunocompromised mice (e.g., NSG mice)

• Human cancer cells or patient-derived tumor fragments

• Vehicle solution

• Test compound

• Calipers

Procedure:

• Implant human tumor cells subcutaneously into the flank of the mice.

• Allow the tumors to grow to a palpable size (e.g., 100-200 mm³).

• Randomize the mice into control (vehicle) and treatment groups.

• Administer the test compound or vehicle to the mice according to the predetermined dosing schedule and route (e.g., oral gavage, intraperitoneal injection).

• Measure the tumor volume using calipers two to three times per week.

• Monitor the body weight and general health of the mice throughout the study.

• At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., pharmacodynamic studies).

• Plot the tumor growth curves for each group and perform statistical analysis to determine the significance of any anti-tumor effects.

Part 3: Forging the Link - Establishing the IVIVC

The culmination of the in vitro and in vivo data is the establishment of the IVIVC. This is a mathematical relationship that can predict the in vivo performance of the drug from its in vitro dissolution profile. The FDA provides guidance on different levels of IVIVC, with Level A being the most stringent and sought-after.[20]

The IVIVC Workflow

A Level A IVIVC establishes a point-to-point correlation between the in vitro dissolution rate and the in vivo absorption rate.[20] The process generally involves:

• Formulation Development: Develop multiple formulations of the drug with different release rates (e.g., fast, medium, slow).[20]

• In Vitro Dissolution Testing: Characterize the dissolution profile of each formulation under standardized conditions.

• In Vivo Bioavailability Studies: Administer each formulation to human subjects or an appropriate animal model and measure the plasma drug concentrations over time.[21]

• Data Deconvolution: Use mathematical techniques (e.g., Wagner-Nelson, Loo-Riegelman) to calculate the in vivo absorption profile from the plasma concentration data.

• Correlation Modeling: Plot the in vitro dissolution data against the in vivo absorption data to establish a mathematical correlation.

Visualizing the IVIVC Process

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A Head-to-Head Comparison of Synthetic Routes for 2-amino-N-hydroxyacetamide

Introduction: The Significance of 2-amino-N-hydroxyacetamide

2-amino-N-hydroxyacetamide, also known as glycinohydroxamic acid, is a fundamental building block in medicinal chemistry. As the simplest α-amino hydroxamic acid, its structural motif is a key component in a multitude of biologically active compounds. The hydroxamic acid functional group (-CONHOH) is a powerful metal-chelating moiety, enabling these molecules to target and inhibit metalloenzymes. This property has led to the development of drugs with applications as histone deacetylase (HDAC) inhibitors for cancer therapy, antibiotics, and agents against other diseases[1][2].

Given its importance, the efficient and reliable synthesis of 2-amino-N-hydroxyacetamide is a critical task for researchers in drug discovery and development. The choice of synthetic route can significantly impact yield, purity, scalability, and cost. This guide provides an in-depth, head-to-head comparison of the two primary synthetic strategies, offering field-proven insights and detailed experimental protocols to inform your selection.

Overview of Primary Synthetic Strategies

The synthesis of 2-amino-N-hydroxyacetamide primarily proceeds via two distinct and logical pathways:

• Route 1: Direct Aminolysis of Glycine Methyl Ester. This is the most atom-economical approach, involving the direct reaction of a glycine ester with hydroxylamine. It is a straightforward, one-step conversion from a readily available precursor.

• Route 2: N-Protected Glycine Coupling and Deprotection. This strategy employs protecting group chemistry to ensure a clean and specific reaction. It involves protecting the amino group of glycine, coupling the resulting acid with hydroxylamine, and finally, removing the protecting group to yield the target molecule.

This guide will now dissect each route, exploring the causality behind the experimental choices and providing validated protocols.

Route 1: Direct Aminolysis of Glycine Methyl Ester

This approach is predicated on the nucleophilic attack of hydroxylamine on the carbonyl carbon of a glycine ester. Its primary advantage is its directness, minimizing step count and potential material loss.

Reaction Scheme & Rationale

The overall transformation begins with the Fischer esterification of glycine to produce glycine methyl ester hydrochloride, a stable and storable salt. This ester is then treated with hydroxylamine, typically generated in situ from its hydrochloride salt using a base like sodium methoxide or potassium hydroxide.

Step A: Esterification of Glycine The esterification must be acid-catalyzed because glycine exists as a zwitterion. Introducing a strong acid, such as hydrogen chloride (either as a gas or from a reagent like thionyl chloride or trimethylsilyl chloride), serves two purposes: it protonates the carboxylate to make it susceptible to nucleophilic attack by methanol, and it protonates the amino group, preventing it from interfering[3][4].

Step B: Hydroxylaminolysis The reaction between the glycine ester and hydroxylamine is a classic nucleophilic acyl substitution. A strong base is required to deprotonate hydroxylamine hydrochloride, generating the free hydroxylamine (NH₂OH), which is a more potent nucleophile. The base also deprotonates the ammonium group of the glycine ester hydrochloride, freeing the amino group. The reaction is typically conducted in an alcoholic solvent like methanol[1][5].

Visualizing the Workflow: Route 1

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Comparing bioavailability of different glycine hydroxamate prodrugs

A Senior Application Scientist's Guide to Comparing the Bioavailability of Glycine Hydroxamate Prodrugs

For drug development professionals, optimizing the oral bioavailability of promising therapeutic agents is a critical hurdle. Glycine hydroxamates, a class of compounds with significant therapeutic potential, often exhibit poor oral absorption due to their hydrophilic nature.[1] This guide provides a comprehensive framework for the systematic comparison of different glycine hydroxamate prodrugs, aiming to identify candidates with superior pharmacokinetic profiles. We will delve into the rationale behind experimental design, present detailed protocols for key assays, and offer a structured approach to data analysis and interpretation.

The Rationale for a Prodrug Approach

The inherent polarity of the hydroxamic acid moiety, essential for its biological activity, often leads to low membrane permeability and, consequently, poor oral bioavailability. A common and effective strategy to overcome this limitation is the prodrug approach.[2] By temporarily masking the hydrophilic hydroxamic acid group with a lipophilic promoiety, the resulting prodrug can more readily traverse the gastrointestinal membrane.[1] Once absorbed into systemic circulation, the promoiety is designed to be cleaved by endogenous enzymes, releasing the active glycine hydroxamate parent drug.

The selection of the promoiety is a critical determinant of the prodrug's success. Different promoieties will impart varying degrees of lipophilicity, chemical stability, and susceptibility to enzymatic hydrolysis. Therefore, a systematic comparison of a series of prodrugs is essential to identify the optimal candidate for clinical development.

Designing Glycine Hydroxamate Prodrugs for Enhanced Bioavailability

To illustrate the comparative framework, we will consider three hypothetical glycine hydroxamate prodrugs with distinct promoieties:

• GH-AC: An acetyl ester prodrug.

• GH-PV: A pivaloyl ester prodrug.

• GH-POC: A pivaloyloxymethyl (POC) ether prodrug.

These promoieties are chosen to represent a range of steric hindrances and potential enzymatic cleavage sites, which are expected to influence their stability and conversion rates.

A Step-by-Step Guide to Comparative Bioavailability Assessment

A comprehensive evaluation of prodrug bioavailability involves a tiered approach, beginning with in vitro characterization and culminating in in vivo pharmacokinetic studies.[3][4]

In Vitro Characterization: The Foundation of Prodrug Selection

In vitro assays provide the initial screening data to rank-order prodrug candidates based on their physicochemical properties and stability.[5]

3.1.1. Physicochemical Properties

Key physicochemical parameters, including solubility and lipophilicity, are fundamental determinants of oral absorption.[6]

• Aqueous Solubility: The solubility of each prodrug and the parent drug should be determined in simulated gastric fluid (SGF, pH 1.2) and simulated intestinal fluid (SIF, pH 6.8).[6] This provides insights into their dissolution behavior in the gastrointestinal tract.

• Lipophilicity (LogD): The distribution coefficient (LogD) at physiological pH (e.g., 7.4) is a crucial indicator of a compound's ability to partition into lipid membranes.[7] The octanol-water partition method is a standard technique for this determination.[6]

Table 1: Hypothetical Physicochemical Properties of Glycine Hydroxamate and its Prodrugs

Compound	Solubility in SGF (µg/mL)	Solubility in SIF (µg/mL)	LogD at pH 7.4
Glycine Hydroxamate	>1000	>1000	-1.5
GH-AC	500	450	0.8
GH-PV	250	200	1.5
GH-POC	100	80	2.2

3.1.2. Chemical Stability

The prodrug must be sufficiently stable in the chemical environment of the gastrointestinal tract to reach the absorptive epithelium intact. Stability studies are conducted in SGF and SIF to assess the rate of non-enzymatic hydrolysis.[8]

3.1.3. Enzymatic Stability and Conversion

The ideal prodrug should be relatively stable in the gut lumen but readily converted to the active parent drug by enzymes in the intestinal wall or liver.[9]

• Intestinal Homogenate Stability: Incubating the prodrugs with homogenates of intestinal tissue (e.g., from rat or human) provides a measure of their susceptibility to enzymatic cleavage by a mixture of intestinal enzymes.

• Liver Microsome Stability: This assay assesses the prodrug's susceptibility to metabolism by hepatic enzymes, primarily cytochrome P450s. This is crucial for predicting first-pass metabolism.

Table 2: Hypothetical In Vitro Stability and Conversion of Glycine Hydroxamate Prodrugs

Compound	Half-life in SGF (hours)	Half-life in SIF (hours)	Half-life in Intestinal Homogenate (min)	Half-life in Liver Microsomes (min)
GH-AC	> 24	> 24	30	15
GH-PV	> 24	> 24	90	60
GH-POC	> 24	> 24	120	90

3.1.4. Intestinal Permeability

The Caco-2 cell monolayer model is a widely accepted in vitro tool for predicting the intestinal permeability of drugs.[7] This assay measures the rate of transport of the prodrugs across a polarized monolayer of human intestinal epithelial cells.

Table 3: Hypothetical Caco-2 Permeability of Glycine Hydroxamate and its Prodrugs

Compound	Apparent Permeability (Papp) (10⁻⁶ cm/s)
Glycine Hydroxamate	0.1
GH-AC	5.2
GH-PV	8.9
GH-POC	12.5

In Vivo Pharmacokinetic Studies: The Definitive Test

In vivo studies in animal models, typically rats or mice, are essential to confirm the findings from in vitro assays and to provide a definitive assessment of oral bioavailability.[4][10]

3.2.1. Experimental Protocol

• Animal Model: Male Sprague-Dawley rats are commonly used.

• Dosing: The parent drug and each prodrug are administered orally via gavage at an equimolar dose. A separate group receives an intravenous (IV) dose of the parent drug to determine its absolute bioavailability.

• Blood Sampling: Blood samples are collected at predetermined time points post-dosing.

• Bioanalysis: Plasma concentrations of both the prodrug and the parent drug are quantified using a validated analytical method, such as LC-MS/MS.

3.2.2. Data Analysis

Pharmacokinetic parameters, including Cmax (maximum plasma concentration), Tmax (time to reach Cmax), AUC (area under the plasma concentration-time curve), and oral bioavailability (F%), are calculated for the parent drug after administration of each formulation.

Table 4: Hypothetical Pharmacokinetic Parameters of Glycine Hydroxamate after Oral Administration of Prodrugs in Rats

Administered Compound	Cmax of Parent Drug (ng/mL)	Tmax of Parent Drug (h)	AUC of Parent Drug (ng·h/mL)	Oral Bioavailability (F%)
Glycine Hydroxamate	50	0.5	150	2
GH-AC	450	1.0	1800	24
GH-PV	700	1.5	3600	48
GH-POC	650	2.0	4125	55

Visualization of the Prodrug Strategy and Evaluation Workflow

4.1. Metabolic Activation Pathway

The following diagram illustrates the general principle of prodrug activation, where the lipophilic prodrug is converted to the active hydrophilic drug by enzymatic cleavage.

Caption: General metabolic activation pathway of a glycine hydroxamate prodrug.

4.2. Experimental Workflow for Bioavailability Assessment

This workflow outlines the sequential steps involved in the comparative evaluation of prodrug candidates.

Caption: Experimental workflow for comparing the bioavailability of prodrugs.

Interpretation and Candidate Selection

The collective data from the in vitro and in vivo studies provide a comprehensive picture of each prodrug's potential.

• GH-AC: While showing improved bioavailability over the parent drug, its rapid conversion in the intestinal homogenate and liver microsomes suggests potential for significant first-pass metabolism, limiting the overall exposure.

• GH-PV: This prodrug demonstrates a good balance of increased lipophilicity, moderate enzymatic conversion, and significantly improved oral bioavailability. The slower conversion rate compared to GH-AC may allow more of the intact prodrug to be absorbed before metabolism.

• GH-POC: This candidate exhibits the highest lipophilicity and permeability, leading to the highest oral bioavailability. Its slower rate of enzymatic conversion suggests greater stability, which could be advantageous for sustained release of the active drug.

Based on this hypothetical data, both GH-PV and GH-POC would be considered strong candidates for further development. The final selection would depend on the desired pharmacokinetic profile for the specific therapeutic indication. For instance, a more rapid onset of action might favor GH-PV, while a longer duration of action might make GH-POC the preferred choice.

Conclusion

The systematic comparison of prodrugs is a data-driven process that is essential for the successful development of orally bioavailable drugs. By employing a tiered approach of in vitro and in vivo assays, researchers can efficiently identify and optimize prodrug candidates. The framework presented in this guide provides a robust methodology for the evaluation of glycine hydroxamate prodrugs, ultimately accelerating the translation of these promising therapeutic agents from the laboratory to the clinic.

References

• Rautio, J., Kumpulainen, H., Heimbach, T., Oliyai, R., Oh, D., Järvinen, T., & Savolainen, J. (2008). Prodrugs: design and clinical applications. Nature reviews Drug discovery, 7(3), 255-270. [Link]

• Jana, S., Mandlecha, T., & Tanmoy, D. (2010). Design, synthesis and evaluation of mutual prodrug of naproxen and L-tryptophan. International Journal of PharmTech Research, 2(3), 1873-1881. [Link]

• Di, L., & Kerns, E. H. (2003). Profiling drug-like properties in discovery research. Current opinion in chemical biology, 7(3), 402-408. [Link]

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A Comparative Guide to Vorinostat (SAHA) and Standard-of-Care Inhibitors in Cutaneous T-Cell Lymphoma

This guide provides a detailed comparison of Vorinostat (Suberoylanilide Hydroxamic Acid, or SAHA), a representative histone deacetylase (HDAC) inhibitor featuring an N-hydroxy-acetamide functional group, against standard-of-care treatments for Cutaneous T-Cell Lymphoma (CTCL). Designed for researchers, scientists, and drug development professionals, this document synthesizes experimental data to offer an objective analysis of comparative efficacy, mechanisms of action, and key experimental protocols.

Introduction: The Role of HDAC Inhibition in Cancer Therapy

The epigenetic regulation of gene expression is a critical process in cellular function, and its dysregulation is a hallmark of many cancers.[1] Histone deacetylases (HDACs) are a class of enzymes that play a pivotal role in this process by removing acetyl groups from lysine residues on histones. This action leads to chromatin condensation and transcriptional repression of key tumor suppressor genes.

Small-molecule inhibitors of HDACs represent a novel therapeutic strategy in oncology.[2] The N-hydroxy-acetamide moiety is a key chemical feature found in a class of potent HDAC inhibitors known as hydroxamic acids.[3] These agents chelate the zinc ion in the active site of HDAC enzymes, effectively blocking their activity.[4]

Vorinostat (SAHA) is a first-in-class, orally bioavailable pan-HDAC inhibitor approved by the FDA for the treatment of cutaneous manifestations of CTCL in patients with progressive, persistent, or recurrent disease.[2][5] This guide uses Vorinostat as a prime example to compare the efficacy of this class of compounds against other established therapies for CTCL.

Mechanism of Action: Re-awakening Suppressed Genes

The primary mechanism of action for Vorinostat and other HDAC inhibitors is the induction of histone hyperacetylation.[6][7] By inhibiting HDACs, these drugs cause an accumulation of acetylated histones, which leads to a more relaxed chromatin structure.[6][8] This "open" chromatin state allows for the transcription of previously silenced tumor suppressor genes, which can, in turn, induce cell-cycle arrest, differentiation, and apoptosis in cancer cells.[6][7]

Beyond histones, HDACs also deacetylate a variety of non-histone proteins, including transcription factors involved in critical cellular pathways.[9][10] Therefore, the anti-tumor effects of Vorinostat are multifaceted, impacting not only gene expression but also other key cellular processes.[10]

Figure 1. Mechanism of Vorinostat Action.

Comparative Efficacy in Cutaneous T-Cell Lymphoma

Vorinostat is primarily indicated for patients with advanced CTCL who have failed at least one prior systemic therapy.[11] Standard-of-care comparators include other HDAC inhibitors like Romidepsin, and retinoids such as Bexarotene.

Agent Class	Agent	Mechanism of Action	Overall Response Rate (ORR)	Key Common Side Effects
HDAC Inhibitor	Vorinostat (SAHA)	Pan-HDAC inhibitor (oral)	24-31%[2][5][7]	Fatigue, diarrhea, nausea, thrombocytopenia.[2][7]
HDAC Inhibitor	Romidepsin	Class I selective HDAC inhibitor (IV)	34-35%[12]	Nausea, vomiting, fatigue, hematologic abnormalities.[13]
Retinoid	Bexarotene	Retinoid X receptor (RXR) agonist (oral/topical)	45-55% (oral)[14]	Hyperlipidemia, hypothyroidism, headache.[11]
Antibody-Drug Conjugate	Mogamulizumab	Anti-CCR4 monoclonal antibody (IV)	Superior Progression-Free Survival vs. Vorinostat[15]	Infusion reactions, skin rash, fatigue.[15]

Expert Insights:

• Vorinostat vs. Romidepsin : Both are effective HDAC inhibitors for CTCL.[13] Romidepsin, administered intravenously, shows a slightly higher overall response rate in some studies.[12] However, Vorinostat offers the convenience of oral administration.[13] Pharmacokinetic studies suggest that Vorinostat has fewer drug-drug interactions related to the CYP450 system compared to Romidepsin.[13]

• Vorinostat vs. Bexarotene : Bexarotene, a retinoid, acts through a different pathway involving nuclear receptors and often demonstrates a higher response rate.[14][16] However, its side effect profile, particularly hyperlipidemia and central hypothyroidism, requires careful management.[11]

• Vorinostat vs. Mogamulizumab : In a head-to-head trial (MAVORIC), Mogamulizumab demonstrated superior progression-free survival compared to Vorinostat in patients with relapsed/refractory CTCL, establishing it as a key therapeutic option.[15]

Experimental Protocols for Efficacy Assessment

To evaluate the efficacy of HDAC inhibitors like Vorinostat, two primary types of assays are crucial: cell-free enzymatic assays to determine direct inhibitory activity and cell-based assays to confirm the downstream cellular effects.

In Vitro HDAC Activity/Inhibition Assay (Colorimetric)

This assay quantifies the enzymatic activity of HDACs and the inhibitory potential of compounds like Vorinostat.

Causality Behind Experimental Choices:

• Principle : The assay utilizes a synthetic substrate that mimics acetylated histones.[17] Active HDACs in a sample (e.g., HeLa nuclear extract) deacetylate this substrate. A developer solution is then added that specifically recognizes the deacetylated product, generating a colorimetric signal. The intensity of the color is inversely proportional to HDAC activity.

• Self-Validation : The protocol includes a known HDAC inhibitor (like Trichostatin A) as a positive control for inhibition, and a deacetylated standard to create a standard curve for quantification. This ensures the assay is performing correctly and the results are reliable.

Step-by-Step Methodology:

• Prepare Reagents : Dilute the 10X Assay Buffer to 1X with deionized water. Prepare dilutions of the Deacetylated Standard.

• Plate Setup : Add assay buffer to wells of a 96-well plate.

• Add Samples/Controls : Add the HDAC source (e.g., HeLa nuclear extract) to the sample wells. For inhibitor testing, pre-incubate the HDAC source with various concentrations of Vorinostat. Add a known inhibitor like Trichostatin A for a positive control.

• Start Reaction : Add the HDAC substrate to all wells to initiate the enzymatic reaction.

• Incubation : Incubate the plate at 37°C for 30-60 minutes to allow for deacetylation.

• Develop Signal : Add the Lysine Developer to each well. Incubate at 37°C for 30 minutes. This step generates the chromophore.

• Read Absorbance : Measure the absorbance at 405 nm or 450 nm using a microplate reader.[18]

• Data Analysis : Calculate the percentage of inhibition by comparing the absorbance of Vorinostat-treated samples to the untreated control.

Figure 2. Workflow for a colorimetric HDAC inhibition assay.

Western Blot for Histone Acetylation

This cell-based assay provides direct evidence of Vorinostat's mechanism of action within the cell by measuring the accumulation of acetylated histones.

Causality Behind Experimental Choices:

• Principle : Western blotting uses antibodies to detect specific proteins in a complex mixture. By treating cancer cells with Vorinostat and then lysing them, we can separate the proteins by size via gel electrophoresis, transfer them to a membrane, and use an antibody specific for acetylated histones (e.g., anti-acetyl-Histone H3) to visualize the drug's effect.

• Self-Validation : A loading control, such as an antibody against total Histone H3 or β-actin, is crucial.[19] This confirms that equal amounts of protein were loaded in each lane, ensuring that any observed increase in acetylated histone signal is due to the drug's effect and not a loading artifact.

Step-by-Step Methodology:

• Cell Culture and Treatment : Culture CTCL cells (e.g., HUT78) and treat with various concentrations of Vorinostat (and a vehicle control, e.g., DMSO) for a specified time (e.g., 24 hours).

• Protein Extraction : Harvest and lyse the cells to extract total protein or perform acid extraction for histones specifically.

• Protein Quantification : Determine the protein concentration of each lysate using a standard method (e.g., BCA assay).

• SDS-PAGE : Denature equal amounts of protein from each sample (e.g., 20 µg) and separate them by size on a high-percentage (e.g., 15%) polyacrylamide gel.[19][20]

• Protein Transfer : Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane. A 0.2 µm pore size is recommended for better retention of small histone proteins.[21]

• Blocking : Block the membrane with a protein solution (e.g., 5% BSA or non-fat milk) to prevent non-specific antibody binding.

• Primary Antibody Incubation : Incubate the membrane with a primary antibody specific for an acetylated histone mark (e.g., anti-acetyl-H3) and a separate loading control antibody.

• Secondary Antibody Incubation : Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody.

• Detection : Add an enhanced chemiluminescence (ECL) substrate and capture the signal using an imaging system.

• Analysis : Quantify the band intensities. Normalize the acetylated histone signal to the loading control signal to determine the relative increase in acetylation.

Conclusion and Future Directions

Vorinostat, a representative of N-hydroxy-2-aminoacetamide-containing compounds, is an established therapeutic agent for Cutaneous T-Cell Lymphoma. Its efficacy is rooted in its ability to inhibit HDAC enzymes, leading to the re-expression of tumor suppressor genes and subsequent cancer cell apoptosis.[6] While it demonstrates significant clinical activity, with an overall response rate of around 30% in refractory CTCL, newer agents like Mogamulizumab have shown superior progression-free survival in head-to-head comparisons.[5][15]

The true potential of HDAC inhibitors like Vorinostat may lie in combination therapies.[7][22] Preclinical and clinical studies are actively exploring its synergistic effects with chemotherapy, radiation, and other targeted agents.[22] The continued development of more selective HDAC inhibitors and a deeper understanding of resistance mechanisms will be crucial in optimizing the role of this important class of drugs in cancer therapy.

References

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of Acetamide, 2-amino-N-hydroxy-

As researchers and scientists at the forefront of drug development, our work inherently involves the responsible management of novel and complex chemical entities. Acetamide, 2-amino-N-hydroxy-, a hydroxamic acid derivative, represents a class of compounds with significant biological activity, often acting as metalloenzyme inhibitors.[1][2] However, its structural alerts and the properties of related compounds necessitate a rigorous and informed approach to its disposal. This guide provides a comprehensive, step-by-step framework for the safe handling and disposal of this compound, ensuring the protection of laboratory personnel and the environment.

The core principle underpinning this protocol is that direct treatment or neutralization of this chemical waste is not recommended in a standard laboratory setting. Instead, the focus is on meticulous preparation for collection by a licensed hazardous waste disposal service.

Hazard Assessment and Precautionary Principles

Understanding the potential risks is the foundation of safe disposal. While a complete toxicological profile for every research chemical is often unavailable, we must operate under the precautionary principle, informed by data from analogous structures.

• Potential Carcinogenicity: The parent compound, Acetamide, is handled as a potential carcinogen.[3] Therefore, Acetamide, 2-amino-N-hydroxy- should be treated with the same high level of caution to minimize exposure.

• Irritation and Organ Effects: Inhalation of related acetamides can irritate the nose and throat, and absorption through the skin is possible.[3] Some analogues are known to cause severe skin burns and eye damage.[4]

• Chemical Reactivity: Acetamides can react vigorously or violently with strong oxidizing agents, strong acids, strong bases, and reducing agents.[3] This reactivity is the primary driver for strict waste segregation.

Required Personal Protective Equipment (PPE)

When handling the compound or its waste, the following PPE is mandatory:

PPE Item	Specification	Rationale
Gloves	Nitrile or Neoprene, double-gloving recommended.	Prevents skin contact and absorption.[3]
Eye Protection	Chemical safety goggles and a face shield.	Protects against splashes and airborne dust.
Lab Coat	Chemical-resistant, fully buttoned.	Protects skin and personal clothing from contamination.
Respiratory	Use only within a certified chemical fume hood.	Prevents inhalation of dust or aerosols.

Core Disposal Protocol: Preparation for Professional Collection

The definitive disposal method for Acetamide, 2-amino-N-hydroxy- is through a licensed chemical destruction facility, typically via controlled incineration with flue gas scrubbing.[5] Your role is to ensure the waste is safely and correctly prepared for pickup.

Step 1: Waste Segregation

Proper segregation is the most critical step to prevent dangerous chemical reactions within a waste container.[6] Immediately upon generation, classify the waste stream.

• Solid Waste: Unused reagent, contaminated filter paper, or weighing boats.

• Liquid Waste: Solutions containing the compound. Segregate aqueous and organic solvent streams into separate, compatible containers.

• Contaminated Labware: Glassware (pipettes, vials) and plasticware (pipette tips, tubes).

Causality: Mixing incompatible waste streams is not merely poor practice; it is a significant safety hazard. For instance, mixing an acidic waste stream containing this compound with a basic waste stream could promote hydrolysis and the release of ammonia. Mixing it with an oxidizing waste could create a fire or explosion risk.[3]

Chemical Incompatibility Summary

Waste Stream Containing Acetamide, 2-amino-N-hydroxy-	Do NOT Mix With	Scientific Rationale for Segregation
All Forms (Solid, Liquid)	Strong Oxidizing Agents (e.g., Perchlorates, Nitrates, Permanganates)	Risk of fire and/or explosion.[3]
Strong Acids (e.g., Hydrochloric Acid, Sulfuric Acid)	Can cause vigorous, exothermic reactions.[3]
Strong Bases (e.g., Sodium Hydroxide, Potassium Hydroxide)	Promotes chemical decomposition and potential gas release.[3]
Reducing Agents	Potential for highly reactive and unsafe chemical reactions.[3]

Step 2: Containerization

All chemical waste must be collected in appropriate containers.[7][8]

• Select a Compatible Container: The container must be made of a material that does not react with the waste. The original reagent bottle is often the best choice for unused material.[8] For solutions, use designated glass or polyethylene hazardous waste containers.

• Ensure Good Condition: The container and its lid must be free of leaks, cracks, or external residue.[8]

• Keep Containers Closed: Except when adding waste, all containers must be securely sealed to prevent spills and the release of vapors.

Step 3: Labeling

Clear, accurate labeling is a regulatory requirement and essential for safety.[6] Every waste container must have a hazardous waste label affixed as soon as the first drop of waste is added.

The label must include:

• The words "Hazardous Waste."

• The full chemical name: "Acetamide, 2-amino-N-hydroxy-". List all other constituents, including solvents.

• The specific hazard characteristics (e.g., "Toxic," "Irritant").

• The date accumulation started.

• Your name and laboratory information.

Step 4: Temporary Storage

Store waste containers in a designated satellite accumulation area within your laboratory.

• Secondary Containment: Place waste containers in a larger, chemically resistant tub or tray to contain any potential leaks.[8]

• Segregation: Store containers of incompatible waste in separate secondary containment.[8]

• Location: The storage area should be away from heat sources, direct sunlight, and high-traffic areas. It must not be near a sink or floor drain.[8]

• Arrange Pickup: Do not let waste accumulate. Follow your institution's procedures to schedule a pickup from your Environmental Health and Safety (EHS) department or contracted waste handler.

Disposal Decision Workflow

The following workflow provides a logical pathway for determining the correct disposal stream for waste generated during your research.

Caption: Decision workflow for segregating waste streams containing Acetamide, 2-amino-N-hydroxy-.

Emergency Procedures: Spill and Exposure

Accidents require immediate and correct action.

Small Spill Cleanup (inside a fume hood)

• Alert Personnel: Inform others in the lab of the spill.

• Don PPE: Ensure you are wearing the full, appropriate PPE.

• Containment: Cover the spill with a chemical absorbent pad or absorbent material.

• Collection: For solid spills, carefully sweep the material into a dustpan. Avoid creating dust.[5] For absorbed liquids, use forceps to pick up the pads.

• Package Waste: Place all contaminated materials (absorbent, gloves, etc.) into a sealed container or bag. Label it as hazardous waste with the chemical name.

• Decontaminate: Wipe the spill area with an appropriate solvent (e.g., ethanol, water), and place the cleaning materials in the waste container.

• Dispose: Treat the sealed container as hazardous waste and dispose of it according to the core protocol.

Personnel Exposure

Exposure Route	First Aid Protocol
Skin Contact	Immediately remove contaminated clothing. Wash the affected area thoroughly with soap and plenty of water for at least 15 minutes. Seek medical attention.[5]
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids. Remove contact lenses if possible. Seek immediate medical attention.[5]
Inhalation	Move the affected person to fresh air immediately. If breathing is difficult, administer oxygen. If not breathing, begin artificial respiration. Seek immediate medical attention.[5]
Ingestion	Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[5]

By adhering to this structured and scientifically-grounded disposal plan, you contribute to a culture of safety and environmental stewardship. The responsibility of chemical management extends beyond the benchtop and is an integral part of the research process.

References

• New Jersey Department of Health. (n.d.). Acetamide - Hazardous Substance Fact Sheet. Retrieved from nj.gov. [Link]

• Chem-Impex International. (n.d.). Safety Data Sheet: Acetamide, 2-amino-N-(2,2,2-trifluoroethyl)-, hydrochloride (1:1). Retrieved from chem-impex.com. [Link]

• Bettini, L., et al. (1986). Complex formation equilibria between 2-amino-N-hydroxyacetamide and 2–amino-N-hydroxypentanamide and cobalt (II), nickel(II), copper(II), and hydrogen ions in aqueous solutions. Journal of the Chemical Society, Dalton Transactions, 2587-2592. [Link]

• Physikalisch-Technische Bundesanstalt. (n.d.). Chemical Waste Management for Laboratories. Retrieved from ptb.de. [Link]

• U.S. Environmental Protection Agency. (2022). A 10-Step Blueprint for Managing Pharmaceutical Waste in U.S. Healthcare Facilities. Retrieved from EPA.gov. [Link]

• Vanderbilt University Medical Center. (n.d.). Laboratory Guide for Managing Chemical Waste. Retrieved from VUMC. [Link]

• U.S. Environmental Protection Agency. (n.d.). Management of Hazardous Waste Pharmaceuticals. Retrieved from EPA.gov. [Link]

• Maccallini, C., & Di Matteo, M. (2021). Hydroxamic Acid Derivatives: From Synthetic Strategies to Medicinal Chemistry Applications. Molecules, 26(16), 5033. [Link]

• Environmental Marketing Services. (2025). Effective Lab Chemical Waste Management. Retrieved from ems-online.com. [Link]

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